2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

• CAS: 933722-78-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

Abstract

This technical guide provides a comprehensive overview of a robust and efficient methodology for the synthesis and detailed characterization of the novel heterocyclic compound, 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine. This molecule, featuring a pyridine ring linked to an ethanamine substituent via a 1,3,4-oxadiazole core, represents a scaffold of significant interest in medicinal chemistry and drug development due to the established biological activities of related pyridinyl-oxadiazole derivatives.[1] This document offers a step-by-step guide for researchers, chemists, and professionals in the pharmaceutical sciences, detailing a proposed synthetic pathway, purification strategies, and a full suite of analytical techniques for structural elucidation and purity assessment. The causality behind experimental choices, self-validating protocols, and references to authoritative literature are integrated throughout to ensure scientific integrity and practical applicability.

Introduction: The Scientific Rationale and Potential

The 1,3,4-oxadiazole moiety is a privileged scaffold in medicinal chemistry, renowned for its metabolic stability and its role as a bioisostere for amide and ester functionalities.[2] Compounds incorporating this five-membered heterocycle exhibit a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The pyridine nucleus is another cornerstone in drug design, present in numerous approved therapeutic agents. The strategic combination of these two pharmacophores in 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine is anticipated to yield a molecule with significant potential for biological activity. The primary amine functionality further provides a versatile handle for subsequent derivatization and conjugation, making it a valuable building block for the synthesis of more complex molecular entities and for structure-activity relationship (SAR) studies.

This guide delineates a proposed three-step synthetic route commencing from commercially available starting materials, focusing on practical and scalable laboratory procedures.

Proposed Synthetic Pathway: A Logical and Evidence-Based Approach

The synthesis of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine is strategically designed in three key stages:

• Amide Bond Formation: Coupling of Boc-β-alanine with isonicotinohydrazide to form the diacylhydrazine intermediate.

• Oxadiazole Ring Formation: Cyclodehydration of the diacylhydrazine intermediate to yield the Boc-protected oxadiazole.

• Deprotection: Removal of the tert-butyloxycarbonyl (Boc) protecting group to afford the final primary amine.

This pathway is conceptualized based on well-established and reliable chemical transformations in heterocyclic and peptide chemistry.

Caption: Proposed three-step synthesis of the target compound.

Experimental Protocols: A Detailed Step-by-Step Guide

Step 1: Synthesis of N'-(3-(tert-butoxycarbonyl)propanoyl)isonicotinohydrazide (Diacylhydrazine Intermediate)

Rationale: This step involves the formation of a stable amide bond between the carboxylic acid of Boc-β-alanine and the terminal nitrogen of isonicotinohydrazide. The use of a carbodiimide coupling agent, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), in conjunction with an activating agent like HOBt (Hydroxybenzotriazole), is a standard and highly efficient method for minimizing side reactions and promoting high yields in peptide synthesis.[3] DIPEA (N,N-Diisopropylethylamine) is employed as a non-nucleophilic base to neutralize the hydrochloride salt of EDC and to facilitate the reaction. Dichloromethane (DCM) or Dimethylformamide (DMF) are suitable aprotic solvents for this transformation.

Protocol:

• To a solution of Boc-β-alanine (1.0 eq) in anhydrous DMF, add HOBt (1.2 eq) and EDC.HCl (1.2 eq).

• Stir the mixture at 0 °C for 20 minutes.

• Add a solution of isonicotinohydrazide (1.0 eq) in anhydrous DMF, followed by the dropwise addition of DIPEA (2.5 eq).

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10% methanol in dichloromethane.

• Upon completion, pour the reaction mixture into cold water and stir for 30 minutes to precipitate the product.

• Collect the solid by vacuum filtration, wash with water, and dry under vacuum to yield the crude product.

• Purify the crude product by recrystallization from ethanol or by flash column chromatography on silica gel.

Reagent	Molar Eq.	Purpose
Boc-β-alanine	1.0	Starting material
Isonicotinohydrazide	1.0	Starting material
EDC.HCl	1.2	Coupling agent
HOBt	1.2	Activating agent
DIPEA	2.5	Non-nucleophilic base
DMF	-	Solvent

Step 2: Synthesis of tert-butyl (2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethyl)carbamate (Boc-protected Oxadiazole)

Rationale: The formation of the 1,3,4-oxadiazole ring is achieved through the cyclodehydration of the diacylhydrazine intermediate. Phosphorus oxychloride (POCl₃) is a powerful and commonly used dehydrating agent for this transformation.[4] The reaction proceeds by activation of the amide carbonyls by POCl₃, followed by intramolecular nucleophilic attack and subsequent elimination to form the stable aromatic oxadiazole ring. The reaction is typically carried out at elevated temperatures.

Protocol:

• To a flask containing the N'-(3-(tert-butoxycarbonyl)propanoyl)isonicotinohydrazide (1.0 eq), add phosphorus oxychloride (5-10 eq) at 0 °C under an inert atmosphere.

• Slowly warm the mixture to room temperature and then heat to reflux (around 100-110 °C) for 2-4 hours.

• Monitor the reaction by TLC (10% methanol in dichloromethane).

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate or sodium carbonate solution until the pH is approximately 7-8.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum.

• The crude product can be purified by recrystallization from a suitable solvent system like ethanol/water or by column chromatography.

Reagent	Molar Eq.	Purpose
Diacylhydrazine Intermediate	1.0	Starting material
Phosphorus Oxychloride (POCl₃)	5-10	Dehydrating/Cyclizing agent

Step 3: Synthesis of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine (Final Product)

Rationale: The final step involves the removal of the Boc protecting group to unmask the primary amine. Trifluoroacetic acid (TFA) is the reagent of choice for this deprotection, as it efficiently cleaves the tert-butyl carbamate under mild conditions, typically at room temperature.[5] Dichloromethane is a common solvent for this reaction. The mechanism involves protonation of the Boc group, followed by the loss of a stable tert-butyl cation and subsequent decarboxylation.[5]

Protocol:

• Dissolve the tert-butyl (2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethyl)carbamate (1.0 eq) in dichloromethane.

• Add trifluoroacetic acid (10-20 eq) dropwise at 0 °C.

• Allow the reaction mixture to stir at room temperature for 1-3 hours.

• Monitor the deprotection by TLC until the starting material is no longer visible.

• Remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in a small amount of water and basify with a saturated solution of sodium bicarbonate or by adding a resin like Amberlyst A21 until the pH is basic.

• Extract the aqueous layer with a suitable organic solvent such as ethyl acetate or dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product.

• Further purification can be achieved by recrystallization or column chromatography if necessary.

Reagent	Molar Eq.	Purpose
Boc-protected Oxadiazole	1.0	Starting material
Trifluoroacetic Acid (TFA)	10-20	Deprotecting agent
Dichloromethane (DCM)	-	Solvent

Characterization of the Final Product

A comprehensive suite of analytical techniques is essential to confirm the identity, structure, and purity of the synthesized 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine.

Caption: Workflow for the characterization of the final product.

Spectroscopic and Spectrometric Characterization

Technique	Expected Observations	Rationale for Interpretation
¹H NMR	- Signals for the pyridinyl protons (typically two doublets in the aromatic region).- Aromatic protons of the pyridine ring are expected to appear as doublets around δ 8.7-8.8 (protons ortho to nitrogen) and δ 7.8-7.9 (protons meta to nitrogen).- Two triplets for the ethanamine methylene groups (-CH₂-CH₂-).- A broad singlet for the -NH₂ protons.	The chemical shifts, splitting patterns, and integration of the proton signals will confirm the presence of the pyridine ring and the ethanamine side chain.
¹³C NMR	- Signals for the two distinct carbons of the 1,3,4-oxadiazole ring (typically in the range of δ 160-165 ppm).[6][7]- Signals for the carbons of the pyridine ring.- Signals for the two aliphatic carbons of the ethanamine side chain.	The number and chemical shifts of the carbon signals will confirm the carbon skeleton of the molecule, including the heterocyclic rings and the side chain.
FTIR	- N-H stretching vibrations for the primary amine (around 3300-3400 cm⁻¹).- C=N stretching of the oxadiazole ring (around 1650 cm⁻¹).- C-O-C stretching of the oxadiazole ring (around 1020-1070 cm⁻¹).- Aromatic C-H and C=C stretching vibrations.	The presence of characteristic absorption bands will confirm the key functional groups in the molecule.
HRMS	- A molecular ion peak corresponding to the exact mass of the protonated molecule [M+H]⁺.	High-resolution mass spectrometry will confirm the elemental composition and molecular weight of the synthesized compound with high accuracy.

Purity Assessment

Technique	Procedure and Expected Outcome
HPLC	A reverse-phase HPLC method should be developed using a C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water with a modifier like TFA or formic acid). The final product should show a single major peak with a purity of >95%.
TLC	The purity of the final compound should be assessed by TLC using an appropriate solvent system. A single spot should be observed under UV light and/or after staining.

Conclusion

This technical guide provides a detailed and scientifically grounded framework for the synthesis and characterization of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine. The proposed three-step synthesis is based on reliable and well-documented chemical transformations, offering a practical route to this novel compound. The comprehensive characterization workflow ensures the unambiguous confirmation of the molecular structure and a high degree of purity of the final product. This guide is intended to empower researchers in medicinal chemistry and drug development with the necessary knowledge and protocols to synthesize and evaluate this promising molecular scaffold and its future derivatives.

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Introduction: The Strategic Importance of the Pyridinyl-Oxadiazole Scaffold

An In-Depth Technical Guide to the Physicochemical Properties of Pyridinyl-Oxadiazole Compounds

In the landscape of modern medicinal chemistry, nitrogen-based heterocyclic compounds are foundational pillars, forming the core of countless therapeutic agents.[1] Among these, the pyridinyl-oxadiazole scaffold has emerged as a particularly privileged motif. This hybrid structure marries the electron-deficient pyridine ring with a five-membered oxadiazole ring, a versatile bioisosteric replacement for amide and ester functionalities.[2][3] This combination imparts a unique set of electronic and structural characteristics, leading to a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[4][5][6][7]

The therapeutic potential of a pyridinyl-oxadiazole derivative, however, is not solely dictated by its interaction with a biological target. Its journey through the body—absorption, distribution, metabolism, and excretion (ADME)—is governed by a complex interplay of its fundamental physicochemical properties. For researchers, scientists, and drug development professionals, a deep, mechanistic understanding of these properties is not merely academic; it is the critical determinant for translating a promising lead compound into a viable clinical candidate.

This guide provides an in-depth exploration of the core physicochemical properties of pyridinyl-oxadiazole compounds. Moving beyond a simple recitation of facts, we will dissect the causality behind these characteristics, detail field-proven experimental and computational protocols for their assessment, and illuminate the structure-property relationships that are essential for rational drug design.

Core Physicochemical Properties: A Mechanistic Exploration

The "drug-likeness" of a molecule is a delicate balance of several key physicochemical parameters. For the pyridinyl-oxadiazole class, the most influential of these are lipophilicity, aqueous solubility, and the ionization constant (pKa), all of which are profoundly influenced by the compound's underlying electronic properties and molecular geometry.

Lipophilicity (LogP/LogD): Navigating Biological Barriers

Lipophilicity, the affinity of a molecule for a lipid-like environment, is arguably the most critical physicochemical property in drug design. It governs a compound's ability to permeate cell membranes, cross the blood-brain barrier, and bind to hydrophobic pockets of target proteins.[1] It is quantified as the partition coefficient (LogP for neutral species) or the distribution coefficient (LogD for ionizable species at a specific pH).

Causality and Structural Insights:

The lipophilicity of pyridinyl-oxadiazoles is a tale of two rings and their isomeric arrangement. The 1,3,4-oxadiazole and 1,2,4-oxadiazole regioisomers, despite having the same atomic composition, exhibit remarkably different properties.

• Isomeric Impact: A systematic comparison of matched molecular pairs reveals that 1,3,4-oxadiazole isomers are consistently and significantly less lipophilic (lower LogD) than their 1,2,4-oxadiazole counterparts.[2][3] This crucial difference is not arbitrary; it stems from their intrinsically different charge distributions and molecular dipole moments. The more symmetrical charge distribution in the 1,3,4-isomer leads to a lower dipole moment and reduced lipophilicity, which can translate into improved metabolic stability and better aqueous solubility.[2][3]

• Substituent Effects: The nature and position of substituents on both the pyridine ring and the second substituent attached to the oxadiazole ring allow for fine-tuning of lipophilicity. For instance, incorporating a thioether linker is a known strategy to enhance lipophilicity and membrane permeability.[1] Conversely, adding polar groups or hydrogen bond donors can decrease lipophilicity.[8] The strategic addition of lipophilic alkyl chains has also been used to modulate this property for targeted applications like anticancer agents.[9]

Caption: Experimental and computational workflows for determining LogD.

Experimental Protocol: Automated Shake-Flask LogD Measurement

This protocol is a high-throughput adaptation of the traditional shake-flask method, designed for efficiency in a drug discovery setting.[10][11]

• Preparation: A stock solution of the test compound is prepared in DMSO and then diluted into a phosphate-buffered saline (PBS) solution at pH 7.4 that has been pre-saturated with n-octanol.

• Partitioning: An equal volume of n-octanol is added to each well of a 96-well plate containing the aqueous solution of the compound. The plate is sealed and shaken vigorously for a set period (e.g., 4 hours) at a constant temperature to allow the compound to partition between the two phases until equilibrium is reached.

• Phase Separation: The plate is centrifuged at high speed to ensure a clean and complete separation of the aqueous and n-octanol layers.

• Analysis: A small, precise aliquot is carefully removed from each layer and transferred to a new analysis plate. The concentration of the compound in each phase is determined using Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calculation: The LogD is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The system is validated using compounds with known LogD values.

Aqueous Solubility: The Gateway to Bioavailability

For an orally administered drug, dissolution in the gastrointestinal tract is the first step towards absorption. Poor aqueous solubility is a major hurdle in drug development, leading to low bioavailability and formulation challenges.[2]

Causality and Structural Insights:

Solubility is a function of the energy balance between crystal lattice energy (how tightly a molecule is packed in its solid state) and solvation energy (how well it interacts with water molecules).

• Substituent and Isomer Influence: The solubility of pyridinyl-oxadiazoles is highly dependent on the substituents. Bulky, nonpolar, and aryl substituents tend to decrease aqueous solubility due to their hydrophobicity and potential to increase crystal packing energy.[4] In contrast, incorporating polar groups or hydrogen bond donors/acceptors can enhance solubility. As with lipophilicity, the 1,3,4-oxadiazole isomers generally exhibit higher aqueous solubility than their 1,2,4- counterparts, reinforcing the favorable ADME profile of this isomer.[2]

• The Lipophilicity-Solubility Paradox: While there is a general trend that higher lipophilicity correlates with lower solubility, this relationship is not always linear.[2] A highly lipophilic compound that contains a strongly basic center (like the pyridine ring) can still achieve good solubility in an acidic environment (like the stomach) due to the high solubility of its protonated, charged form.[2]

Table 1: Structure-Solubility Relationship Trends for Pyridinyl-Oxadiazoles

Structural Modification	General Impact on Aqueous Solubility	Rationale
Isomer Change (1,2,4- to 1,3,4-)	Increase	Lower dipole moment and crystal lattice energy of the 1,3,4-isomer often leads to better solvation.[2]
Addition of Aryl/Bulky Groups	Decrease	Increases molecular weight and lipophilicity, often strengthening crystal packing.[4][12]
Addition of Polar Groups (-OH, -NH2)	Increase	Enhances hydrogen bonding with water, increasing solvation energy.[13]
Addition of a Basic Center	pH-Dependent Increase	Protonation at low pH creates a charged species, which is significantly more soluble in water.

Experimental Protocol: High-Throughput Kinetic Solubility Assay

This assay measures how much compound can stay in solution after being added from a concentrated DMSO stock, mimicking the conditions of many biological screens.[10][14]

• Compound Addition: A small volume (e.g., 1-5 µL) of a high-concentration DMSO stock solution of the test compound is added to a larger volume (e.g., 100-200 µL) of aqueous buffer (e.g., PBS pH 7.4) in a 96-well filter plate. This is done in triplicate.

• Incubation: The plate is sealed and shaken at room temperature for a defined period (e.g., 1.5-2 hours) to allow for precipitation of the excess compound.

• Filtration: The plate is placed on a vacuum manifold, and the solution is filtered through the plate's membrane to remove any precipitated solid.

• Quantification: The concentration of the compound in the clear filtrate is determined, typically by UV/Vis spectroscopy or LC-MS, by comparing the result against a calibration curve.

Ionization Constant (pKa): The pH-Dependent Switch

The pKa is the pH at which a molecule is 50% ionized and 50% neutral. For pyridinyl-oxadiazoles, the nitrogen atom on the pyridine ring is the primary basic center. Its pKa dictates the charge state of the molecule at different physiological pH values, which in turn profoundly affects solubility, membrane permeability, and target binding.

Causality and Structural Insights:

The basicity of the pyridine nitrogen is modulated by the electronic effects of the attached oxadiazole ring and its substituents.

• Electronic Modulation: The oxadiazole ring is electron-withdrawing, which generally reduces the basicity (lowers the pKa) of the pyridine nitrogen compared to an unsubstituted pyridine. The specific electronic nature of the second substituent on the oxadiazole ring can further tune this effect. Interestingly, different oxadiazole regioisomers (1,3,4- vs. 1,2,4-) appear to affect the pKa of nearby functional groups to a very similar extent, suggesting this property is less sensitive to isomerism than lipophilicity or solubility.[2]

Caption: The pKa governs the crucial equilibrium between the neutral and ionized forms.

Experimental Protocol: Potentiometric Titration for pKa Determination

This is a gold-standard method for accurately measuring pKa values.[10]

• Sample Preparation: The compound is dissolved in a suitable solvent mixture (e.g., methanol/water) to ensure solubility across a range of pH values.

• Titration: A calibrated pH electrode is placed in the solution. The solution is then titrated with a standardized acid (e.g., HCl) and a standardized base (e.g., KOH) in small, precise increments.

• Data Acquisition: The pH of the solution is recorded after each addition of titrant.

• Analysis: The pKa is determined from the titration curve. The inflection point of the curve, where the molecule is half-neutralized, corresponds to the pKa. Modern instruments like the Sirius T3 automate this entire process.

Electronic Properties and Molecular Geometry

The distribution of electrons and the three-dimensional shape of a molecule underpin all other physicochemical properties. The combination of an electron-deficient pyridine ring and an electron-withdrawing oxadiazole ring creates a molecule with a distinct electronic profile.[15]

• Hydrogen Bonding: The nitrogen atoms in both the pyridine and oxadiazole rings, along with the oxadiazole's oxygen, act as hydrogen bond acceptors. This capability is crucial for interacting with water (solubility) and with amino acid residues in target proteins.[2]

• π-π Interactions: Both heterocyclic rings are aromatic, enabling them to participate in π-π stacking interactions with aromatic residues in a binding pocket or with other molecules in the solid state, which influences crystal packing and solubility.[16][17]

• Molecular Conformation: The overall shape and rigidity of the molecule are determined by the substituents and the linker between the two rings. X-ray crystallography can provide definitive information on the solid-state conformation and intermolecular interactions, offering invaluable insights for structure-based drug design.[1]

Computational Protocol: Density Functional Theory (DFT) Analysis

DFT is a powerful quantum mechanical method used to predict electronic properties and rationalize experimental observations.[18]

• Structure Optimization: The 3D geometry of the pyridinyl-oxadiazole molecule is computationally optimized to find its lowest energy conformation.

• Property Calculation: From the optimized structure, various electronic properties can be calculated:

  • Molecular Electrostatic Potential (MEP) Map: Visualizes the electron-rich (negative potential, red) and electron-poor (positive potential, blue) regions of the molecule, indicating likely sites for hydrogen bonding and electrostatic interactions.

  • HOMO/LUMO Orbitals: The energies of the Highest Occupied and Lowest Unoccupied Molecular Orbitals (and their energy gap) provide insights into the molecule's reactivity and electronic transitions.[4]

  • Dipole Moment: A quantitative measure of the molecule's overall polarity, which can be correlated with properties like lipophilicity and solubility.[2]

Conclusion: An Integrated Approach to Drug Design

The therapeutic success of pyridinyl-oxadiazole compounds is inextricably linked to their physicochemical properties. Lipophilicity, solubility, and pKa are not independent variables but are deeply interconnected facets of a molecule's identity, all rooted in its fundamental electronic structure and geometry. As this guide has detailed, a change to one property will invariably influence the others.

For the medicinal chemist and drug development scientist, mastering these relationships is paramount. The path to a successful drug candidate requires a holistic design strategy that balances target potency with an optimized ADME profile. This is achieved through the synergistic application of predictive computational modeling to guide design, followed by robust, high-throughput experimental validation to confirm properties and build reliable structure-property relationships. By understanding the causality behind these properties and employing the rigorous protocols to measure them, we can more effectively navigate the complex challenges of drug discovery and unlock the full therapeutic potential of the pyridinyl-oxadiazole scaffold.

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of novel chemical entities in drug discovery and development. This guide provides a detailed analysis of the ¹H and ¹³C NMR spectra for the heterocyclic compound 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine. While direct experimental data for this specific molecule is not widely published, this document synthesizes predictive data with spectral information from analogous structures to offer a robust and scientifically grounded interpretation. We will delve into the rationale behind expected chemical shifts, coupling constants, and signal multiplicities. Furthermore, this guide presents a comprehensive, field-proven protocol for the acquisition of high-quality NMR data for this class of compounds, ensuring researchers can confidently verify their synthesized materials.

Introduction: The Structural Significance of a Novel Heterocycle

The compound 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine integrates three key pharmacophores: a pyridine ring, a 1,3,4-oxadiazole core, and a primary amine. This unique combination makes it a molecule of significant interest in medicinal chemistry, potentially serving as a scaffold for developing novel therapeutic agents. The 1,3,4-oxadiazole ring, in particular, is a bioisostere for ester and amide functionalities, offering improved metabolic stability and pharmacokinetic properties.

Given its novelty, unambiguous structural confirmation is paramount. NMR spectroscopy provides the most definitive, non-destructive method for verifying the covalent structure of such organic molecules in solution. This guide serves to predict and interpret the key features of both the proton (¹H) and carbon-13 (¹³C) NMR spectra.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the chemical environment and connectivity of protons within a molecule. The predicted spectrum of the title compound is best understood by dissecting the molecule into its three constituent parts: the pyridine ring, the ethylamine chain, and the oxadiazole core which influences its neighbors.

Solvent Choice Rationale: For this analysis, Dimethyl Sulfoxide-d₆ (DMSO-d₆) is the chosen solvent. Its polarity effectively dissolves the compound, and its ability to form hydrogen bonds allows for the observation of the exchangeable N-H protons of the primary amine, which are often broadened or unobserved in less polar solvents like Chloroform-d (CDCl₃).

Table 1: Predicted ¹H NMR Chemical Shifts and Assignments for 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine in DMSO-d₆.

Atom Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale & Commentary
H-2', H-6'	~ 8.70 - 8.80	Doublet (d)	2H	These protons are ortho to the pyridine nitrogen, making them the most deshielded aromatic protons due to the nitrogen's strong electron-withdrawing inductive effect.
H-3', H-5'	~ 7.90 - 8.00	Doublet (d)	2H	These protons are meta to the pyridine nitrogen and are deshielded by the aromatic ring current, appearing downfield as expected for pyridine protons.[1]
H-α	~ 3.30 - 3.40	Triplet (t)	2H	This methylene group is adjacent to the electron-withdrawing oxadiazole ring, causing a downfield shift compared to a standard alkane. It will be split into a triplet by the adjacent β-methylene group.
H-β	~ 3.00 - 3.10	Triplet (t)	2H	This methylene group is adjacent to the primary amine. It will be split into a triplet by the α-methylene group.
-NH₂	~ 2.00 - 3.00	Broad Singlet (br s)	2H	The chemical shift of amine protons is highly variable and depends on concentration, temperature, and solvent due to hydrogen bonding and rapid exchange.[2] A D₂O exchange experiment would confirm this assignment, as the peak would disappear.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum, typically acquired with proton decoupling, provides one signal for each unique carbon atom. This is crucial for confirming the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts and Assignments for 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine in DMSO-d₆.

Atom Label	Predicted Chemical Shift (δ, ppm)	Rationale & Commentary
C-2 (Oxadiazole)	~ 165.0 - 166.0	This carbon is part of the oxadiazole ring and is attached to the ethylamine group. Carbons in 1,3,4-oxadiazole rings typically resonate in this highly deshielded region.[3][4]
C-5 (Oxadiazole)	~ 163.0 - 164.0	This carbon is also part of the oxadiazole ring but is attached to the pyridine ring. Its chemical environment is slightly different from C-2, leading to a distinct signal.[3][5]
C-2', C-6'	~ 150.0 - 151.0	These carbons are adjacent to the pyridine nitrogen and are significantly deshielded.
C-4'	~ 130.0 - 132.0	This is the quaternary carbon of the pyridine ring attached to the oxadiazole. Its chemical shift is influenced by both ring systems.
C-3', C-5'	~ 121.0 - 122.0	These carbons are meta to the pyridine nitrogen.
C-α	~ 40.0 - 42.0	This aliphatic carbon is directly attached to the electron-withdrawing oxadiazole ring, shifting it downfield.
C-β	~ 38.0 - 40.0	This aliphatic carbon is adjacent to the nitrogen of the amine group.

Standard Operating Procedure for NMR Data Acquisition

To ensure the collection of high-quality, reproducible data, adherence to a standardized protocol is essential. The following procedure is a field-proven methodology for the NMR analysis of small molecules like the title compound.

4.1. Sample Preparation

• Mass Determination: Accurately weigh 5-10 mg of the analyte for ¹H NMR and 20-50 mg for ¹³C NMR.[6]

• Solvent Selection: Use high-purity deuterated solvent (e.g., DMSO-d₆, 99.9% D).

• Dissolution: Transfer the weighed sample into a clean, dry, high-quality 5 mm NMR tube.[7] Add approximately 0.6-0.7 mL of the deuterated solvent.[8]

• Homogenization: Cap the tube securely and vortex or gently sonicate until the sample is fully dissolved. Ensure no particulate matter remains, as this will degrade spectral quality.

• Filtering (if necessary): If the solution is not clear, filter it through a small plug of glass wool into a clean NMR tube.

4.2. Spectrometer Setup and Data Acquisition

• Instrument Insertion: Carefully insert the NMR tube into a spinner turbine and place it in the spectrometer's autosampler or manual insertion port.

• Locking and Shimming: The instrument will automatically lock onto the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for sharp, symmetrical solvent peaks.

• ¹H NMR Acquisition Parameters (Example for a 400 MHz Spectrometer):

  • Pulse Program: Standard single pulse (e.g., 'zg30').

  • Spectral Width: ~16 ppm (centered around 5-6 ppm).

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans: 8-16 scans for good signal-to-noise.

• ¹³C NMR Acquisition Parameters (Example for a 100 MHz Spectrometer):

  • Pulse Program: Standard proton-decoupled single pulse (e.g., 'zgpg30').

  • Spectral Width: ~240 ppm (centered around 120 ppm).

  • Acquisition Time: ~1 second.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 1024 or more, depending on sample concentration.

4.3. Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C) and perform Fourier transformation.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum to achieve pure absorption peaks. Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Calibrate the chemical shift axis. For DMSO-d₆, the residual solvent peak is referenced to δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C.

• Integration and Peak Picking: Integrate the signals in the ¹H spectrum to determine relative proton ratios. Identify the precise chemical shift of each peak in both spectra.

Logical Workflow for Structural Confirmation

The process from a synthesized compound to a confirmed structure follows a logical and self-validating workflow.

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A Senior Application Scientist's Guide to Mass Spectrometry Analysis of Novel Pyridin-4-yl-1,3,4-oxadiazole Derivatives

Abstract

This technical guide provides a comprehensive overview of the mass spectrometric analysis of novel pyridin-4-yl-1,3,4-oxadiazole derivatives, a class of heterocyclic compounds of significant interest in pharmaceutical and materials science research.[1][2] As a Senior Application Scientist, this document moves beyond mere procedural descriptions to offer in-depth rationales for methodological choices, troubleshooting insights, and advanced data interpretation strategies. The guide is structured to empower researchers, scientists, and drug development professionals with the expertise to confidently characterize these molecules, ensuring both structural elucidation and purity assessment. We will delve into the nuances of ionization techniques, explore predictable fragmentation pathways, and present robust analytical workflows, all grounded in established scientific principles and supported by authoritative references.

Introduction: The Analytical Imperative for Pyridin-4-yl-1,3,4-oxadiazole Derivatives

The convergence of the pyridine ring and the 1,3,4-oxadiazole core has given rise to a class of compounds with a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[3] The precise structural characterization of these novel derivatives is a cornerstone of the drug discovery and development process. Mass spectrometry (MS) stands out as a pivotal analytical technique due to its exceptional sensitivity, selectivity, and ability to provide detailed structural information from minute sample quantities.[4][5]

This guide will navigate the critical aspects of mass spectrometry as applied to this specific chemical class. The inherent chemical properties of the pyridin-4-yl-1,3,4-oxadiazole scaffold—namely, the basicity of the pyridine nitrogen and the potential for charge localization on the oxadiazole ring—dictate the optimal analytical strategies. Understanding these nuances is paramount for generating high-quality, interpretable data.

Foundational Choices: Ionization Technique Selection

The initial and most critical step in the mass spectrometric analysis of any small molecule is the selection of an appropriate ionization source. The goal is to efficiently generate gas-phase ions from the analyte with minimal in-source fragmentation, thereby preserving the molecular ion for subsequent analysis. For pyridin-4-yl-1,3,4-oxadiazole derivatives, two techniques are predominantly employed: Electrospray Ionization (ESI) and Electron Ionization (EI).

Electrospray Ionization (ESI): The "Soft" Approach for Versatility

Electrospray ionization (ESI) is a "soft" ionization technique that is particularly well-suited for the analysis of polar, thermally labile, and high-molecular-weight compounds.[6] Given that many pyridin-4-yl-1,3,4-oxadiazole derivatives are synthesized and handled as solutions, ESI is often the method of choice.

Causality Behind the Choice: The pyridine nitrogen in the target molecules is readily protonated in the acidic mobile phases commonly used in liquid chromatography (LC). This inherent basicity makes these compounds ideal candidates for positive-mode ESI. The process involves the formation of a fine spray of charged droplets from the sample solution.[7] As the solvent evaporates, the charge density on the droplets increases, leading to the eventual desorption of protonated analyte molecules, typically observed as [M+H]+ ions.

Experimental Protocol: ESI-MS of a Pyridin-4-yl-1,3,4-oxadiazole Derivative

• Sample Preparation: Dissolve the synthesized derivative in a suitable solvent (e.g., methanol, acetonitrile) to a final concentration of 1-10 µg/mL.

• Infusion: Directly infuse the sample solution into the ESI source using a syringe pump at a flow rate of 5-10 µL/min. For LC-MS analysis, the sample is introduced via the chromatographic eluent.

• ESI Source Parameters (Positive Ion Mode):

  • Capillary Voltage: 3.5 - 4.5 kV. This high voltage is applied to the liquid to create the electrospray.[7]

  • Nebulizing Gas (N2) Pressure: 30-40 psi. This assists in the formation of a fine spray.

  • Drying Gas (N2) Flow: 8-12 L/min. This aids in solvent evaporation from the charged droplets.[8]

  • Drying Gas Temperature: 300-350 °C. This temperature is optimized to facilitate desolvation without causing thermal degradation of the analyte.

• Mass Analyzer Settings:

  • Scan Range: m/z 100-1000. This range should encompass the expected molecular weight of the derivative and potential fragments.

  • Data Acquisition: Acquire data in profile mode to ensure accurate mass measurement.

Electron Ionization (EI): The "Hard" Technique for Structural Fingerprinting

Electron Ionization (EI) is a "hard" ionization technique that involves bombarding the sample with high-energy electrons (typically 70 eV).[9] This process imparts significant internal energy to the molecule, leading to extensive and reproducible fragmentation.

Causality Behind the Choice: While ESI is excellent for determining the molecular weight, the detailed fragmentation patterns generated by EI provide a unique "fingerprint" of the molecule, which is invaluable for structural elucidation and for creating searchable library spectra. The fragmentation pathways are often predictable and can be rationalized based on the principles of physical organic chemistry.

Experimental Protocol: GC-EI-MS of a Volatile Pyridin-4-yl-1,3,4-oxadiazole Derivative

• Sample Preparation: The derivative must be sufficiently volatile and thermally stable for gas chromatography (GC). If necessary, derivatization can be employed to increase volatility. Dissolve the sample in a volatile solvent (e.g., dichloromethane, ethyl acetate).

• GC Separation:

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a suitable initial temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature (e.g., 280 °C).

  • Carrier Gas (Helium) Flow: 1-1.5 mL/min.[10]

• EI Source Parameters:

  • Electron Energy: 70 eV. This is the standard energy to ensure reproducible fragmentation and allow for library matching.

  • Source Temperature: 230 °C. This prevents condensation of the analyte in the source.[10]

• Mass Analyzer Settings:

  • Scan Range: m/z 40-600.

  • Data Acquisition: Acquire data in centroid mode for library searching.

Deciphering the Fragments: Tandem Mass Spectrometry (MS/MS) and Fragmentation Pathways

Tandem mass spectrometry (MS/MS) is an indispensable tool for the structural elucidation of novel compounds.[5][11] It involves the isolation of a specific ion (the precursor ion, typically the molecular ion), followed by its fragmentation through collision-induced dissociation (CID), and subsequent analysis of the resulting fragment ions (product ions).

The Self-Validating System: The power of MS/MS lies in its ability to establish connectivity within a molecule. By systematically fragmenting the molecular ion and then further fragmenting the primary fragment ions (MSn), a detailed picture of the molecular structure can be built. This hierarchical fragmentation provides a self-validating system where the observed product ions must be rationalized from the structure of the precursor ion.

Predicted Fragmentation Pathways of Pyridin-4-yl-1,3,4-oxadiazole Derivatives

Based on the fundamental principles of mass spectrometry and the known fragmentation patterns of pyridine and 1,3,4-oxadiazole rings, we can predict several key fragmentation pathways.[12][13][14]

• Cleavage of the C-C bond between the rings: This is often a primary fragmentation event, leading to the formation of ions corresponding to the pyridin-4-yl cation and the substituted 1,3,4-oxadiazole radical cation (or vice versa).

• Ring Opening of the Oxadiazole Moiety: The 1,3,4-oxadiazole ring is susceptible to ring-opening reactions, often initiated by the loss of a stable neutral molecule like N2, CO, or an isocyanate (R-NCO).

• Fragmentation of the Pyridine Ring: The pyridine ring itself can undergo fragmentation, typically involving the loss of HCN or C2H2.

• Cleavage of Substituents: Substituents on either ring will undergo their own characteristic fragmentations, which can provide valuable information about their structure and position.

Mandatory Visualization: Generalized Fragmentation Workflow

Caption: A generalized workflow for tandem mass spectrometry analysis.

Mandatory Visualization: Predicted Fragmentation of a Generic Pyridin-4-yl-1,3,4-oxadiazole

Caption: Predicted major fragmentation pathways for a generic derivative.

High-Resolution Mass Spectrometry (HRMS) for Unambiguous Elemental Composition

The use of high-resolution mass spectrometers, such as Orbitrap or Time-of-Flight (TOF) analyzers, is strongly recommended.[15][16] These instruments provide highly accurate mass measurements (typically < 5 ppm), which allows for the unambiguous determination of the elemental composition of the molecular ion and its fragments. This is a critical component of the self-validating system, as any proposed fragment structure must be consistent with its experimentally determined elemental formula.

Data Presentation: Exemplary HRMS Data for a Hypothetical Derivative

Let's consider a hypothetical derivative: 2-(phenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazole (C13H9N3O).

Ion	Calculated m/z	Observed m/z	Mass Error (ppm)	Elemental Composition
[M+H]+	224.0818	224.0815	-1.34	C13H10N3O
[C5H5N]+ (Pyridyl)	78.0498	78.0496	-2.56	C5H5N
[C7H5N2O]+ (Benzoyl isocyanate fragment)	145.0402	145.0400	-1.38	C7H5N2O

Integrated Analytical Strategy: Combining LC-MS/MS and GC-MS

For a comprehensive characterization of novel pyridin-4-yl-1,3,4-oxadiazole derivatives, an integrated approach utilizing both LC-MS/MS and GC-MS is often the most robust strategy.

• LC-MS/MS serves as the primary tool for determining the molecular weight, assessing purity, and analyzing mixtures. Its coupling with tandem MS provides initial structural information.[17][18]

• GC-MS (where applicable based on volatility) provides complementary fragmentation data that is highly reproducible and can be used for library creation and matching.

This dual-pronged approach ensures that the structural assignment is supported by multiple, independent lines of mass spectrometric evidence, thereby enhancing the trustworthiness of the data.

Conclusion: A Framework for Confident Analysis

The mass spectrometric analysis of novel pyridin-4-yl-1,3,4-oxadiazole derivatives is a multifaceted process that requires careful consideration of ionization techniques, fragmentation behavior, and analytical instrumentation. By adopting a logical and evidence-based approach, as outlined in this guide, researchers can confidently elucidate the structures of these important molecules. The principles of selecting the appropriate ionization source based on the analyte's properties, employing tandem mass spectrometry to map out fragmentation pathways, and utilizing high-resolution mass spectrometry to confirm elemental compositions form the pillars of a self-validating and trustworthy analytical workflow. This rigorous approach is essential for advancing the development of these promising compounds in the pharmaceutical and materials science arenas.

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Unveiling the Molecular Architecture: A Technical Guide to Single-Crystal X-ray Diffraction of Pyridine-Oxadiazole Hybrids

Foreword: The Crucial Role of 3D Structural Elucidation in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pyridine-oxadiazole scaffold has emerged as a "privileged" structural motif.[1][2][3] Its derivatives exhibit a remarkable breadth of biological activities, including potential as anticancer and antimycobacterial agents.[4][5][6] This therapeutic promise drives the imperative to understand their precise three-dimensional structure. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for obtaining this atomic-level insight, providing a clear picture of molecular geometry, conformation, and intermolecular interactions that govern biological function.[7][8][9] This guide offers researchers, scientists, and drug development professionals a comprehensive, in-depth exploration of the SC-XRD workflow as applied to pyridine-oxadiazole hybrids, from the foundational principles of crystallization to the critical process of structure validation.

The Foundation: Achieving Diffraction-Quality Crystals

The adage "a crystallographer is only as good as their crystals" holds profound truth. The entire SC-XRD experiment hinges on the successful growth of a high-quality single crystal. This is often the most challenging and time-consuming step in the process.[9][10] For pyridine-oxadiazole hybrids, which are typically small organic molecules, several crystallization techniques can be employed. The choice of method is dictated by the compound's solubility, stability, and the quantity of material available.

The Rationale Behind Method Selection

The goal of crystallization is to slowly bring a solution to a state of supersaturation, allowing molecules to self-assemble into a well-ordered crystal lattice. Rapid precipitation will lead to an amorphous solid or poorly ordered microcrystals, which are unsuitable for single-crystal diffraction.[11][12]

Key Crystallization Techniques for Pyridine-Oxadiazole Hybrids:

Technique	Principle	Ideal Candidate Properties	Causality
Slow Evaporation	Solvent is slowly removed, increasing the concentration of the solute to the point of crystallization.	Soluble in a moderately volatile solvent.	The slow rate of evaporation is crucial for allowing molecules sufficient time to orient themselves correctly as they deposit onto the growing crystal lattice.
Vapor Diffusion (Hanging/Sitting Drop)	A solution of the compound is allowed to equilibrate with a larger reservoir of a precipitant, into which the solvent of the compound's solution has some miscibility.	Small quantities of material available; compound is sparingly soluble.	The gradual diffusion of the precipitant into the compound's solution slowly decreases its solubility, inducing crystallization in a highly controlled manner.
Solvent/Anti-Solvent Diffusion	An "anti-solvent" (in which the compound is insoluble) is carefully layered on top of a solution of the compound.	Compound is highly soluble in one solvent but insoluble in another that is miscible with the first.	Slow diffusion at the interface of the two solvents creates a localized region of supersaturation, promoting the growth of crystals at this boundary.
Cooling Crystallization	A saturated solution of the compound at an elevated temperature is slowly cooled.	Compound exhibits a significant increase in solubility with temperature.	As the temperature decreases, the solubility of the compound drops, leading to supersaturation and subsequent crystallization. The rate of cooling directly impacts crystal quality.

A Self-Validating Protocol for Crystallization Screening

A systematic approach is essential to efficiently screen for optimal crystallization conditions. The following protocol is designed to be a self-validating system, where each step provides clear feedback on the direction of further experiments.

Step-by-Step Crystallization Screening Protocol:

• Purity Assessment: Begin with the highest purity material possible (ideally >95%). Impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to disorder.[12]

• Solubility Screening: Determine the solubility of the pyridine-oxadiazole hybrid in a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane).

• Initial Crystallization Trials: Based on the solubility data, set up small-scale crystallization experiments using the techniques outlined in the table above. For slow evaporation, use NMR tubes or small vials.[12]

• Systematic Observation: Regularly inspect the trials under a microscope. Document any changes, including the formation of precipitate, oils, or crystals.

• Troubleshooting and Optimization:

  • No Crystals/Precipitate: The solution is likely undersaturated. Increase the initial concentration.

  • Amorphous Precipitate: Crystallization is occurring too rapidly. Reduce the concentration, slow down the evaporation/diffusion rate, or try a different solvent system.[11]

  • Oiling Out: The compound is coming out of solution as a liquid phase. Try a lower temperature, a more dilute solution, or a different solvent.

  • Microcrystals: The nucleation rate is too high. Reduce the concentration or the rate of supersaturation.

The Experiment: From Crystal to Diffraction Pattern

Once a suitable crystal is obtained, the next stage is to subject it to X-ray diffraction. This process involves mounting the crystal, exposing it to a focused beam of X-rays, and collecting the resulting diffraction pattern.

The Physics of Diffraction

Single-crystal X-ray diffraction is based on the principle of constructive interference of X-rays scattered by the electrons in the crystal lattice.[7][13] This phenomenon is described by Bragg's Law:

nλ = 2d sinθ

Where:

• n is an integer

• λ is the wavelength of the X-rays

• d is the spacing between parallel planes of atoms in the crystal

• θ is the angle of incidence of the X-rays

When Bragg's Law is satisfied, the scattered X-rays are in phase and produce a diffracted beam of high intensity, which is recorded as a reflection on the detector.

Experimental Workflow

The following diagram illustrates the typical workflow for a single-crystal X-ray diffraction experiment.

Caption: A typical workflow for a single-crystal X-ray diffraction experiment.

Key Experimental Considerations:

• X-ray Source: Modern diffractometers often use microfocus X-ray sources with either Molybdenum (Mo, λ = 0.71 Å) or Copper (Cu, λ = 1.54 Å) radiation. Mo is generally used for higher resolution, while Cu is better for weakly diffracting crystals.[14]

• Cryo-cooling: Cooling the crystal (typically to 100 K) in a stream of nitrogen gas is standard practice. This minimizes thermal motion of the atoms and reduces radiation damage, leading to a higher quality diffraction pattern.

• Data Collection Strategy: The crystal is rotated in the X-ray beam to collect diffraction data from all possible orientations, ensuring a complete dataset.

The Analysis: From Data to Molecular Structure

The raw diffraction data is a collection of reflection intensities and positions. The crucial step is to convert this information into a three-dimensional model of the molecule.

Structure Solution and Refinement

The "phase problem" is the central challenge in crystallography. While the intensities of the diffracted beams can be measured, their phases are lost.[15] Structure solution involves estimating these initial phases, often using direct methods for small molecules like pyridine-oxadiazole hybrids.

Once an initial model is obtained, it is refined against the experimental data. This is an iterative process of adjusting atomic positions, thermal parameters, and occupancies to minimize the difference between the observed and calculated diffraction patterns. The quality of the final model is assessed by metrics such as the R-factor.

Structure Validation: A Mandate for Scientific Integrity

A solved crystal structure should never be considered complete without rigorous validation. This process checks for errors, inconsistencies, and unusual geometric features.[16] The PLATON software is an indispensable tool for structure validation, providing a detailed report of any potential issues.[17][18]

Key Validation Checks:

Check	Purpose	Potential Issue Indicated
Completeness of Data	Ensures that enough diffraction data was collected to accurately define the structure.	Incomplete data can lead to an inaccurate or unresolved structure.
Missed Symmetry	Checks if the structure was solved in a lower symmetry space group than the true one.	An incorrect space group can lead to erroneous bond lengths and angles.
Unusual Displacement Parameters	Examines the thermal ellipsoids of the atoms for unusual shapes or sizes.	Can indicate disorder, incorrect atom assignment, or other errors.
Geometric Outliers	Flags bond lengths, angles, and torsion angles that deviate significantly from expected values.	May point to incorrect atom types or a flawed structural model.
Analysis of Voids	Searches for empty spaces in the crystal lattice that may contain unaccounted-for solvent molecules.	Unmodeled solvent can affect the accuracy of the refinement.

Upon successful validation, the structural data should be deposited in a public repository like the Cambridge Structural Database (CSD) to ensure its accessibility to the scientific community.[19][20]

The Interpretation: From Structure to Insight

The final, validated crystal structure of a pyridine-oxadiazole hybrid provides a wealth of information crucial for drug development.

• Conformational Analysis: The precise arrangement of the pyridine and oxadiazole rings, along with any substituents, can be determined. This is vital for understanding how the molecule fits into a biological target.

• Intermolecular Interactions: The crystal packing reveals non-covalent interactions such as hydrogen bonds, π-π stacking, and C-H···N interactions, which are critical for molecular recognition and crystal stability.[21][22] Hirshfeld surface analysis is a powerful computational tool for visualizing and quantifying these interactions.[4]

• Absolute Stereochemistry: For chiral molecules, SC-XRD is the only method that can unambiguously determine the absolute configuration.[8][9]

• Structure-Activity Relationships (SAR): By comparing the crystal structures of a series of related pyridine-oxadiazole derivatives with their biological activities, researchers can develop robust SAR models to guide the design of more potent and selective drug candidates.[4][23]

Conclusion

Single-crystal X-ray diffraction is an unparalleled technique for elucidating the three-dimensional atomic arrangement of pyridine-oxadiazole hybrids. A successful SC-XRD study is a multi-stage process that demands careful attention to detail, from the meticulous art of crystal growth to the rigorous validation of the final structure. The insights gained from this powerful analytical method are indispensable for advancing our understanding of these medicinally important compounds and for accelerating the data-driven design of next-generation therapeutics.

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A Comprehensive Technical Guide to the Solubility and Stability of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

This guide provides a detailed framework for researchers, scientists, and drug development professionals to comprehensively evaluate the solubility and stability of the novel heterocyclic compound, 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine. The methodologies outlined herein are grounded in established principles of physical chemistry and adhere to international regulatory standards, ensuring the generation of robust and reliable data crucial for advancing drug discovery and development programs.

Introduction: Understanding the Molecule and its Physicochemical Context

The subject of this guide, 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine, is a multifaceted small molecule featuring three key structural motifs: a pyridine ring, a 1,3,4-oxadiazole core, and a primary ethanamine side chain. Each of these components contributes uniquely to the overall physicochemical properties of the molecule, including its solubility and stability, which are critical determinants of its potential as a therapeutic agent.

• The Pyridine Moiety : As a basic heterocycle, the pyridine ring is known to be polar and can be protonated at physiological pH. Pyridine itself is miscible with water and many organic solvents.[1][2][3][4] This suggests that the pyridin-4-yl group will likely enhance the aqueous solubility of the parent molecule, particularly in acidic environments where it can form a soluble salt.

• The 1,3,4-Oxadiazole Core : This five-membered heterocyclic ring is a bioisostere for ester and amide functionalities and is often incorporated into medicinal compounds to improve metabolic stability and modulate pharmacokinetic properties. The 1,3,4-oxadiazole ring is generally considered to be chemically robust.[5] However, like all heterocyclic systems, it can be susceptible to degradation under harsh conditions. Aryl substituents on the oxadiazole ring tend to decrease aqueous solubility.[5]

• The Ethanamine Side Chain : The primary amine group is a key functional handle that can also be protonated, further contributing to the potential for aqueous solubility, especially at lower pH values. It also provides a site for potential chemical reactions and degradation pathways.

A thorough understanding of the solubility and stability of this compound is paramount. Poor solubility can hinder absorption and lead to variable bioavailability, while chemical instability can result in the loss of potency and the formation of potentially toxic degradation products.[6] This guide, therefore, presents a systematic approach to de-risk these liabilities early in the development process.

Solubility Assessment: From Early Screening to Definitive Measurement

Solubility is a critical physicochemical parameter that influences a drug's absorption, distribution, and overall bioavailability. It is essential to characterize both the kinetic and thermodynamic solubility of a compound to build a comprehensive profile.

Theoretical Considerations

The overall solubility of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine will be a balance of the contributions from its constituent parts. The presence of two basic nitrogen atoms (on the pyridine ring and the ethanamine side chain) suggests that the compound's solubility will be highly pH-dependent. In acidic solutions, the formation of soluble salts is expected to significantly increase its aqueous solubility. Conversely, in neutral to basic conditions, the free base will predominate, which is likely to be less soluble.

Kinetic Solubility Determination

Kinetic solubility is a high-throughput assessment used in early drug discovery to quickly identify compounds with potential solubility liabilities. It measures the concentration of a compound at which it precipitates from a solution when added from a concentrated organic stock, typically DMSO.[7][8][9]

• Stock Solution Preparation : Prepare a 10 mM stock solution of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine in 100% DMSO.

• Serial Dilution : In a 96-well plate, perform serial dilutions of the stock solution in DMSO.

• Addition to Aqueous Buffer : Transfer a small volume (e.g., 2 µL) of each DMSO solution to a 96-well plate containing the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4).

• Incubation and Measurement : Incubate the plate at room temperature with gentle shaking for a defined period (e.g., 2 hours). Measure the turbidity of each well using a nephelometer.

• Data Analysis : Plot the nephelometry signal against the compound concentration. The concentration at which a sharp increase in signal is observed is the kinetic solubility.

Thermodynamic Solubility Determination

Thermodynamic, or equilibrium, solubility is the concentration of a compound in a saturated solution in equilibrium with an excess of solid.[6][7][8] The shake-flask method is the gold-standard for determining thermodynamic solubility.[7][10][11]

• Sample Preparation : Add an excess amount of solid 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine to a series of vials containing a range of solvents and buffers (see Table 1). Ensure enough solid is present to maintain a saturated solution.[7][11]

• Equilibration : Tightly seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).[10][12] It is advisable to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached.[7]

• Phase Separation : After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

• Sample Analysis : Carefully remove an aliquot of the supernatant and filter it through a 0.45 µm filter to remove any remaining solid particles. Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method, such as HPLC-UV.

• pH Measurement : For aqueous solutions, measure the pH of the saturated solution at the end of the experiment.[7]

Data Presentation: Solubility Profile

The results of the solubility studies should be summarized in a clear and concise table.

Table 1: Illustrative Solubility Data for 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

Solvent/Buffer	pH	Temperature (°C)	Solubility (µg/mL)	Solubility (mM)
Water	6.8	25	50	0.25
0.1 M HCl	1.0	25	>1000	>4.9
Phosphate Buffer	2.0	25	950	4.65
Phosphate Buffer	7.4	25	35	0.17
Phosphate Buffer	9.0	25	15	0.07
Ethanol	N/A	25	250	1.22
DMSO	N/A	25	>2000	>9.8
PEG 400	N/A	25	800	3.92

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Stability Assessment: Ensuring Molecular Integrity

A stability-indicating analytical method is crucial for accurately assessing the stability of a drug substance.[13][14] This typically involves the development of an HPLC method that can separate the parent compound from all potential degradation products. Forced degradation studies are then performed to generate these degradation products and to probe the intrinsic stability of the molecule.[15][16]

Development of a Stability-Indicating HPLC Method

A reverse-phase HPLC method with UV detection is the standard approach for stability studies of small molecules. The goal is to develop a method that provides good resolution between the parent peak and any peaks corresponding to impurities or degradants.

• Column : C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A : 0.1% Formic acid in Water

• Mobile Phase B : 0.1% Formic acid in Acetonitrile

• Gradient : 5% to 95% B over 20 minutes

• Flow Rate : 1.0 mL/min

• Detection : UV at 254 nm and 280 nm

• Column Temperature : 30°C

This method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, and robustness.[14]

Forced Degradation (Stress Testing)

Forced degradation studies are conducted under conditions more severe than accelerated stability testing to identify potential degradation pathways and products.[15][17][18] The goal is to achieve a target degradation of 5-20% of the active pharmaceutical ingredient (API).[19]

For each condition, a solution of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine (e.g., 1 mg/mL) is prepared and subjected to the stress conditions.[15] A control sample is stored under normal conditions.

• Acid Hydrolysis :

  • Condition : 0.1 M HCl at 60°C for 24 hours.

  • Rationale : To assess stability in an acidic environment, relevant to the stomach. The pyridine and ethanamine moieties will be protonated, while the oxadiazole ring could be susceptible to cleavage.

• Base Hydrolysis :

  • Condition : 0.1 M NaOH at 60°C for 24 hours.

  • Rationale : To evaluate stability in a basic environment, relevant to the intestine. The oxadiazole ring may be susceptible to hydrolytic cleavage under these conditions.

• Oxidative Degradation :

  • Condition : 3% H₂O₂ at room temperature for 24 hours.

  • Rationale : To investigate susceptibility to oxidation. The pyridine N-oxide could potentially form, and other parts of the molecule may also be susceptible.

• Thermal Degradation :

  • Condition : Solid compound stored at 80°C for 7 days.

  • Rationale : To assess the solid-state thermal stability of the molecule.

• Photostability :

  • Condition : Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

  • Rationale : To determine if the compound is light-sensitive, which has implications for manufacturing and storage.

Data Presentation: Stability Profile

The results from the forced degradation studies should be tabulated to clearly show the extent of degradation under each condition and the formation of any major degradation products.

Table 2: Illustrative Forced Degradation Data for 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

Stress Condition	% Assay of Parent Compound	% Degradation	Number of Degradants >0.1%	RRT of Major Degradant(s)
Control	99.8	N/A	0	N/A
0.1 M HCl, 60°C, 24h	85.2	14.6	2	0.75, 1.15
0.1 M NaOH, 60°C, 24h	90.5	9.3	1	0.82
3% H₂O₂, RT, 24h	94.1	5.7	1	0.91
Solid, 80°C, 7 days	99.5	0.3	0	N/A
Photostability (Solid)	99.6	0.2	0	N/A
Photostability (Solution)	97.8	2.0	1	1.08

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results. RRT = Relative Retention Time.

Visualization of Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for thermodynamic solubility and stability testing.

Caption: Workflow for Forced Degradation Studies.

Conclusion

This technical guide provides a comprehensive and actionable framework for the systematic evaluation of the solubility and stability of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine. By following the detailed protocols for kinetic and thermodynamic solubility, and for forced degradation studies coupled with a validated stability-indicating HPLC method, researchers can generate the critical data necessary to make informed decisions in the drug development process. The insights gained from these studies will facilitate the design of appropriate formulations and establish a sound basis for further preclinical and clinical development.

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Spectroscopic characterization of 2,5-disubstituted 1,3,4-oxadiazole derivatives.

An In-Depth Technical Guide

Spectroscopic Characterization of 2,5-Disubstituted 1,3,4-Oxadiazole Derivatives

Abstract

The 1,3,4-oxadiazole moiety is a cornerstone in medicinal chemistry and materials science, prized for its favorable pharmacokinetic properties, metabolic stability, and diverse biological activities.[1] As a bioisostere for esters and amides, its derivatives are integral to the development of novel therapeutics, including anticancer, antimicrobial, and antiviral agents.[1][2] Furthermore, their high thermal and chemical stability makes them valuable in materials science for applications such as organic light-emitting diodes (OLEDs) and heat-resistant polymers.[3] This guide provides a comprehensive framework for the definitive structural elucidation of 2,5-disubstituted 1,3,4-oxadiazole derivatives using a synergistic approach of Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS). We will delve into the causality behind spectral features, present field-proven protocols, and demonstrate how integrated data analysis forms a self-validating system for unambiguous characterization.

Introduction: The Significance of the 1,3,4-Oxadiazole Scaffold

1,3,4-oxadiazoles are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. The 2,5-disubstituted isomer is the most widely studied due to its inherent stability and the synthetic accessibility that allows for diverse functionalization at the 2- and 5-positions.[3] This structural versatility is directly linked to its broad spectrum of applications, from potent biological agents in medicine and agriculture to advanced materials with unique optical properties.[3][4]

The absolute confirmation of a molecule's structure is the bedrock of any scientific claim, particularly in drug development where structure-activity relationships (SAR) dictate success. The combination of FT-IR, NMR (¹H and ¹³C), and mass spectrometry provides the orthogonal data necessary to confirm functional groups, map the carbon-hydrogen framework, and verify the molecular weight and formula, ensuring the integrity of the synthesized compound.[5][6]

Foundational Knowledge: Synthesis as a Precursor to Characterization

Understanding the synthetic route is critical as it informs the expected structure and potential impurities. The most prevalent method for synthesizing 2,5-disubstituted 1,3,4-oxadiazoles is the cyclodehydration of an intermediate 1,2-diacylhydrazine.[3][7] This process typically involves treating an acid hydrazide with an acid chloride or carboxylic acid, followed by cyclization using a dehydrating agent.

Commonly employed cyclizing agents include:

• Phosphorus oxychloride (POCl₃)[7]

• Thionyl chloride (SOCl₂)[3]

• Polyphosphoric acid (PPA)[3]

• Trifluoromethanesulfonic anhydride[3]

The choice of starting materials directly dictates the R¹ and R² substituents, which are the primary focus of spectroscopic analysis.

Integrated workflow for spectroscopic characterization.

Case Study Example: 2,5-Diphenyl-1,3,4-oxadiazole

Technique	Observation	Interpretation
FT-IR	~1645 cm⁻¹ (C=N), ~1240 cm⁻¹ (C-O-C), ~1060 cm⁻¹ (ring), ~3050 cm⁻¹ (Ar C-H)	Confirms the presence of the oxadiazole ring and aromatic substituents.
HRMS (ESI)	[M+H]⁺ peak at m/z 223.0866	Corresponds to the calculated exact mass for C₁₄H₁₁N₂O⁺ (223.0866), confirming the molecular formula.
¹³C NMR	δ ~164.5 ppm, δ 124-132 ppm	The downfield signal at 164.5 ppm is characteristic of the C2/C5 carbons of the oxadiazole ring. The other signals are in the aromatic region.
¹H NMR	Multiplets at δ ~7.5-7.6 and ~8.1-8.2 ppm	Signals integrate to 10 protons in the aromatic region, consistent with two phenyl groups. [8]
Conclusion	All data are mutually consistent and unambiguously confirm the structure as 2,5-diphenyl-1,3,4-oxadiazole.

Conclusion

The spectroscopic characterization of 2,5-disubstituted 1,3,4-oxadiazole derivatives is a systematic process that relies on the convergence of evidence from multiple analytical techniques. FT-IR provides a rapid screen for the core functional groups, HRMS delivers an exact molecular formula, and multi-nuclear NMR spectroscopy offers a detailed map of the molecular architecture. By following the integrated workflow presented in this guide, researchers can ensure the structural integrity of their synthesized compounds with the highest degree of confidence, a non-negotiable prerequisite for meaningful progress in drug discovery and materials science.

References

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Deconstructing Crystal Packing: A Technical Guide to Hirshfeld Surface Analysis of Pyridinyl-Oxadiazole Compounds

Abstract

In the landscape of modern drug discovery and materials science, a profound understanding of intermolecular interactions is paramount. These non-covalent forces dictate the crystal packing of molecules, which in turn governs critical physicochemical properties such as solubility, stability, and bioavailability. For nitrogen-rich heterocyclic compounds like pyridinyl-oxadiazoles—a scaffold of significant interest in medicinal chemistry—deciphering these interactions is key to rational drug design. This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of Hirshfeld surface analysis, a powerful computational tool for visualizing and quantifying intermolecular interactions within the crystalline environment of pyridinyl-oxadiazole compounds. We will delve into the theoretical underpinnings of the method, provide a step-by-step protocol for its application using CrystalExplorer, and offer expert insights into the interpretation of the generated surfaces and plots, thereby enabling a more profound understanding of structure-property relationships.

The "Why": Beyond the Covalent Bond in Pyridinyl-Oxadiazole Drug Candidates

Pyridinyl-oxadiazole derivatives are a versatile class of compounds exhibiting a wide range of biological activities, including anticancer and antimicrobial properties.[1][2] The efficacy of a solid-state drug is not solely dependent on its intramolecular structure but is significantly influenced by how individual molecules arrange themselves in a crystal lattice.[3] Intermolecular interactions, such as hydrogen bonds, π-π stacking, and van der Waals forces, are the invisible architects of this arrangement.[4][5]

Hirshfeld surface analysis emerges as an invaluable tool in this context. It partitions the crystal space into regions where the electron distribution of a molecule dominates that of its neighbors, creating a unique three-dimensional surface for each molecule.[6][7] This method allows for a holistic visualization of all intermolecular interactions simultaneously, a significant advantage over traditional methods that often focus on specific interactions in isolation.[8] By mapping various properties onto this surface, we can gain a detailed and quantitative understanding of the molecular environment.[9][10]

The "How": A Practical Workflow for Hirshfeld Surface Analysis

The primary software for performing Hirshfeld surface analysis is CrystalExplorer.[11] This guide will provide a conceptual workflow. For detailed operational steps, users are encouraged to consult the official CrystalExplorer documentation and tutorials.[12][13][14]

Prerequisite: The Crystallographic Information File (CIF)

The starting point for any Hirshfeld surface analysis is a high-quality single-crystal X-ray diffraction structure, encapsulated in a Crystallographic Information File (.cif). This file contains the precise atomic coordinates, unit cell dimensions, and symmetry information necessary for the calculations.

Experimental Protocol: Generating and Interpreting Hirshfeld Surfaces

Step 1: Importing the CIF into CrystalExplorer

• Launch the CrystalExplorer software.

• Open the .cif file of the pyridinyl-oxadiazole compound of interest. The software will display the unit cell and the molecules within it.

Step 2: Generating the Hirshfeld Surface

• Select the molecule for which you want to generate the surface. For asymmetric units with multiple molecules, each can be analyzed independently.[9]

• Navigate to the surface generation menu and select "Hirshfeld Surface." The software calculates the surface based on the electron distribution of the promolecule and the procrystal.[6]

Step 3: Mapping Properties onto the Hirshfeld Surface

This is where the true analytical power of the technique lies. By color-mapping different properties onto the surface, we can visualize and interpret the intermolecular interactions.

• dnorm : This is the most commonly used property. It is a normalized contact distance that highlights regions of close intermolecular contact.

  • Red regions on the dnorm surface indicate contacts shorter than the van der Waals radii, signifying strong interactions like hydrogen bonds.[8][10]

  • White regions represent contacts approximately equal to the van der Waals radii.[10]

  • Blue regions denote contacts longer than the van der Waals radii, indicating weaker interactions.[8][10]

• Shape Index and Curvedness : These properties help to identify specific types of interactions, particularly π-π stacking.[4] The shape index reveals the shape of the surface, with characteristic patterns of red and blue triangles indicating the presence of stacked aromatic rings.[4] Curvedness highlights flat regions of the surface that are often involved in planar stacking.

• Electrostatic Potential : Mapping the electrostatic potential onto the Hirshfeld surface reveals the charge distribution of the molecule.[9][15] Blue regions correspond to positive electrostatic potential (potential hydrogen bond donors), while red regions indicate negative potential (potential acceptors).[9] This is particularly useful for understanding the electrostatic complementarity between interacting molecules.

Step 4: Generating 2D Fingerprint Plots

The two-dimensional fingerprint plot is a powerful way to summarize all the intermolecular contacts in a single diagram.[16] It is a plot of de (the distance from a point on the surface to the nearest nucleus outside the surface) versus di (the distance to the nearest nucleus inside the surface).[8]

• The overall shape of the fingerprint plot is unique to the crystal structure.

• The plot can be "decomposed" to show the contribution of specific atom-pair contacts (e.g., H···H, C···H, N···H). This allows for a quantitative analysis of the different types of interactions.[9]

Interpreting the Data: A Case Study of a Hypothetical Pyridinyl-Oxadiazole Compound

To illustrate the interpretation of Hirshfeld surface analysis, let's consider a hypothetical pyridinyl-oxadiazole derivative.

Visualizing Interactions with Mapped Surfaces

The dnorm surface of our hypothetical compound might reveal prominent red spots around the nitrogen atoms of the pyridine ring and the oxygen atom of the oxadiazole ring, indicating their involvement in strong hydrogen bonding interactions with neighboring molecules. Weaker C-H···π interactions may also be visible as fainter red or white patches on the surface.

The shape index and curvedness plots could show the characteristic patterns of π-π stacking between the aromatic rings of adjacent molecules, a common feature in the crystal packing of such planar heterocyclic systems.[5][17]

Quantifying Interactions with 2D Fingerprint Plots

The decomposed 2D fingerprint plot provides a quantitative breakdown of the intermolecular contacts. The following table illustrates a possible distribution of contacts for our hypothetical compound.

Intermolecular Contact	Contribution (%)	Description
H···H	45.2	The most significant contribution, typical for organic molecules, representing van der Waals forces.[18]
C···H / H···C	25.8	Indicates the presence of C-H···π interactions, where a hydrogen atom interacts with the π-system of an aromatic ring.
N···H / H···N	15.5	Corresponds to N-H···N or C-H···N hydrogen bonds, often involving the nitrogen atoms of the pyridine and oxadiazole rings. These appear as distinct "spikes" in the fingerprint plot.
O···H / H···O	10.3	Represents O-H···O or C-H···O hydrogen bonds, with the oxadiazole oxygen acting as a hydrogen bond acceptor.
C···C	3.2	Suggests the presence of π-π stacking interactions between the aromatic rings.

Logical Frameworks and Visualizations

To better understand the workflow and the relationships between the different components of Hirshfeld surface analysis, the following diagrams are provided.

Caption: Workflow for Hirshfeld surface analysis using CrystalExplorer.

Caption: Logical connections between Hirshfeld analysis outputs and interaction types.

Conclusion and Future Perspectives

Hirshfeld surface analysis provides a uniquely insightful and comprehensive approach to understanding the intricate world of intermolecular interactions in pyridinyl-oxadiazole compounds. By moving beyond a one-dimensional consideration of bond lengths and angles to a holistic three-dimensional and quantitative picture, researchers can make more informed decisions in the design and development of new drug candidates. The ability to correlate specific intermolecular contacts with macroscopic properties like solubility and stability is a powerful asset in crystal engineering and the optimization of solid-state pharmaceutical formulations. As computational power continues to grow, the integration of Hirshfeld surface analysis with other computational techniques, such as molecular docking and molecular dynamics simulations, will further enhance our ability to predict and control the behavior of these promising therapeutic agents.[19][20]

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• Li, M., Tian, T., Bai, B., Wang, J., & Wang, H. (2019). Role of Intermolecular Interactions in Molecular Packing of Alkoxy-Substituted Bis-1,3,4-oxadiazole Derivatives. Crystal Growth & Design, 19(11), 6562-6569. [Link]

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• Chen, F., Tian, T., Bai, B., Wang, J., Wang, H., & Li, M. (2016). Crystal structures, intermolecular interactions and fluorescence properties of a series of symmetrical bi-1, 3, 4-oxadiazole derivatives. CrystEngComm, 18(17), 3071-3079. [Link]

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• Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Ghamdi, M. S., Al-Zahrani, E. M., & El-Faham, A. (2021). Synthesis, crystal structure, Hirshfeld surface analysis, DFT, molecular docking and molecular dynamic simulation studies of (E)-2, 6-bis (4-chlorophenyl)-3-methyl-4-(2-(2, 4, 6-trichlorophenyl) hydrazono) piperidine derivatives. Journal of Molecular Structure, 1230, 129883. [Link]

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A Senior Application Scientist's Guide to Quantum Chemical Calculations for 1,3,4-Oxadiazole Derivatives in Drug Discovery

Authored For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1,3,4-oxadiazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged structure due to its wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] As the demand for novel therapeutics intensifies, the integration of computational methods into the drug discovery pipeline has become indispensable for accelerating the design-synthesis-testing cycle.[4][5] This guide provides an in-depth technical framework for leveraging quantum chemical calculations, particularly Density Functional Theory (DFT), to elucidate the electronic structure, reactivity, and potential biological activity of 1,3,4-oxadiazole derivatives. By moving beyond a mere procedural outline, we delve into the causality behind methodological choices, offering a self-validating protocol grounded in established scientific principles to empower researchers in their quest for next-generation therapeutics.

The Rationale: Why Quantum Chemistry Matters for 1,3,4-Oxadiazoles

In drug discovery, a molecule's biological activity is intrinsically linked to its three-dimensional structure and electronic properties. These factors govern how a potential drug molecule recognizes and interacts with its biological target, typically a protein or enzyme. Quantum chemical calculations allow us to peer into this molecular world, providing a quantitative understanding that transcends the limitations of classical molecular mechanics.[6][7]

For 1,3,4-oxadiazole derivatives, these calculations can:

• Predict Molecular Geometry: Determine the most stable 3D conformation, which is the starting point for all further analysis, especially for improving the accuracy of molecular docking simulations.[6]

• Elucidate Electronic Properties: Map out the distribution of electrons to identify regions that are crucial for intermolecular interactions, such as hydrogen bonding or π-π stacking.

• Quantify Reactivity: Calculate descriptors that predict a molecule's stability and likelihood of participating in chemical reactions, offering insights into its metabolic fate and potential for covalent inhibition.[8]

• Correlate Structure with Activity: Provide quantitative descriptors that can be used to build robust Quantitative Structure-Activity Relationship (QSAR) models, helping to predict the biological activity of unsynthesized analogues.[9]

The Theoretical Toolkit: A Primer on DFT and TD-DFT

While the Schrödinger equation provides the exact description of a chemical system, its application is computationally prohibitive for molecules of pharmaceutical interest.[7] Density Functional Theory (DFT) offers a pragmatic and powerful alternative. It reformulates the problem to depend on the electron density—a function of only three spatial coordinates—rather than the complex many-electron wavefunction. This approach strikes an optimal balance between computational cost and accuracy, making it the workhorse for computational chemistry in drug design.[10]

When investigating how these molecules interact with light—for photodynamic therapy or analytical characterization—we turn to Time-Dependent DFT (TD-DFT) . This extension of DFT is used to calculate excited-state properties, allowing for the prediction of UV-Visible absorption spectra.[11][12]

Causality in Method Selection: Functionals and Basis Sets

The accuracy of a DFT calculation hinges on two critical choices: the exchange-correlation functional and the basis set .

• Exchange-Correlation Functional: This is the component of DFT that approximates the complex quantum mechanical interactions between electrons. Functionals are often categorized on a conceptual "Jacob's Ladder," where each rung represents an increase in complexity and, generally, accuracy. For 1,3,4-oxadiazole derivatives, a hybrid functional like B3LYP is a well-validated and popular choice. For enhanced accuracy, especially in describing non-covalent interactions crucial for biological recognition, it is essential to include a dispersion correction, such as Grimme's D3, denoted as B3LYP-D3 .[13]

• Basis Set: A basis set is a set of mathematical functions used to construct the molecular orbitals. The size and type of basis set dictate the flexibility the calculation has to describe the electron distribution.

  • Pople-style basis sets (e.g., 6-31G(d,p)) are common but can be less efficient than modern alternatives.[14]

  • Ahlrichs-type basis sets (e.g., def2-SVP, def2-TZVP) are highly recommended as they are efficient and consistently available for a wide range of elements.[10] A triple-zeta basis set like def2-TZVP provides a high level of accuracy for the geometric and electronic properties of drug-like organic molecules.

The Computational Workflow: A Validated Protocol

This section details a step-by-step methodology for performing and validating quantum chemical calculations on a novel 1,3,4-oxadiazole derivative. The popular and powerful ORCA software package, which is free for academic use, is referenced here, but the keywords are easily adaptable to other programs like Gaussian.[6]

Caption: A validated workflow for quantum chemical analysis.

Protocol 1: Ground-State Geometry Optimization and Frequency Analysis

Objective: To obtain the stable, lowest-energy 3D structure of the molecule and verify it is a true minimum.

• Structure Input:

  • Draw the 2D structure of your 1,3,4-oxadiazole derivative.

  • Use a molecule builder (e.g., Avogadro) to generate an initial 3D structure and perform a rough "clean-up" using molecular mechanics.

  • Save the atomic coordinates as an .xyz file.

• Calculation Input File (molecule.inp):

• Execution & Validation:

  • Run the calculation using the ORCA executable.

  • Trustworthiness Check: Upon completion, open the output file (molecule.out) and search for "VIBRATIONAL FREQUENCIES". A successfully optimized minimum energy structure will have ZERO imaginary frequencies (listed as negative values). If one is present, it indicates a transition state, and the geometry must be perturbed and re-optimized.

From Data to Insight: Interpreting the Results

The output of a successful calculation is a rich dataset. The key is to extract actionable intelligence relevant to drug design.

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical to understanding electronic behavior.

• Causality: The HOMO energy relates to the ability to donate an electron, while the LUMO energy relates to the ability to accept one. The HOMO-LUMO gap (ΔE) is a powerful indicator of chemical stability; a smaller gap suggests the molecule is more polarizable and reactive.[8][11] This can be correlated with the molecule's potential to interact with biological targets.

Molecular Electrostatic Potential (MEP)

The MEP is a 3D map of the electronic charge distribution projected onto the molecule's surface.

• Causality: It provides a visual guide to intermolecular interactions.

  • Red regions (negative potential): Indicate electron-rich areas, prime for electrophilic attack or hydrogen bond acceptance (e.g., the nitrogen and oxygen atoms of the oxadiazole ring).

  • Blue regions (positive potential): Indicate electron-poor areas, susceptible to nucleophilic attack or acting as hydrogen bond donors. This map is invaluable for rationalizing why a molecule binds in a specific orientation within a protein's active site.

Global Reactivity Descriptors

From the HOMO and LUMO energies, we can derive quantitative measures of reactivity.

Descriptor	Formula	Interpretation in Drug Design
Energy Gap (ΔE)	ELUMO - EHOMO	Indicates chemical reactivity and stability. Lower gap = higher reactivity.[8]
Chemical Hardness (η)	(ELUMO - EHOMO) / 2	Measures resistance to change in electron distribution. Harder molecules are less reactive.
Electrophilicity Index (ω)	μ² / (2η) where μ = (EHOMO + ELUMO) / 2	Quantifies the ability of a molecule to accept electrons; a useful parameter in toxicology prediction.

Synergistic Applications in the Drug Discovery Pipeline

Quantum chemical calculations are not performed in isolation. Their true power is realized when integrated with other computational drug design techniques.[9]

Enhancing Molecular Docking

Molecular docking predicts how a ligand binds to a protein.[15] Its accuracy can be significantly improved by:

• Using QM-Optimized Geometries: Starting the docking simulation from the true, lowest-energy conformation of the ligand reduces the conformational space the algorithm needs to search.[6]

• Using QM-Derived Partial Charges: Standard docking force fields use generic, atom-type-based charges. Replacing these with partial charges derived from the quantum chemical calculation (e.g., Mulliken or Löwdin charges) provides a more accurate representation of the molecule's electrostatic profile, leading to more reliable binding energy estimates.

Caption: Synergy between QM calculations and molecular docking.

Informing ADMET Prediction

The Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of a drug candidate is critical to its success.[4] Quantum chemical descriptors, such as the HOMO-LUMO gap, dipole moment, and electrophilicity index, can serve as powerful inputs for machine learning models that predict these properties, allowing for the early-stage filtering of candidates with unfavorable pharmacokinetic or toxicological profiles.[8][16]

Conclusion

Quantum chemical calculations offer a robust, physically grounded framework for understanding and predicting the behavior of 1,3,4-oxadiazole derivatives at the molecular level. By following a validated workflow that emphasizes not just the "how" but the "why" of methodological choices, researchers can generate high-fidelity data that provides actionable insights. This computational-first approach, when integrated intelligently with experimental validation, de-risks the drug discovery process, conserves resources, and ultimately accelerates the journey from a promising scaffold to a life-changing therapeutic.

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Introduction: The 1,3,4-Oxadiazole Core as a Privileged Scaffold in Medicinal Chemistry

An In-Depth Technical Guide to the Biological Activities of 1,3,4-Oxadiazole Scaffolds

The 1,3,4-oxadiazole is a five-membered aromatic heterocycle containing one oxygen and two nitrogen atoms that has emerged as a cornerstone in modern drug discovery.[1][2][3] Its rigid, planar structure and unique electronic properties contribute to its metabolic stability and favorable pharmacokinetic profile.[4] A key feature of the 1,3,4-oxadiazole ring is its role as a bioisostere for amide and ester functionalities.[5] This substitution can enhance a molecule's resistance to hydrolysis, improve its cell permeability, and facilitate stronger interactions with biological targets through hydrogen bonding.[4] Consequently, this scaffold is not merely a passive linker but an active pharmacophoric element integral to the biological activity of numerous compounds.[5] Researchers have successfully incorporated the 1,3,4-oxadiazole nucleus into molecules demonstrating a vast array of pharmacological effects, including antimicrobial, anticancer, anti-inflammatory, anticonvulsant, and antidiabetic properties.[1][3][6][7] This guide provides a detailed exploration of these activities, focusing on the underlying mechanisms, structure-activity relationships (SAR), and the experimental methodologies used for their evaluation.

Core Synthetic Strategies: Forging the 1,3,4-Oxadiazole Ring

The versatility of the 1,3,4-oxadiazole scaffold is matched by the robustness of its synthetic routes. Understanding these pathways is critical for generating diverse chemical libraries for biological screening. The most prevalent methods involve the cyclization of intermediates derived from carboxylic acids and hydrazides.

A cornerstone technique is the dehydrative cyclization of 1,2-diacylhydrazines, which can be achieved using a variety of reagents such as phosphorus oxychloride (POCl₃), polyphosphoric acid (PPA), or thionyl chloride (SOCl₂).[8] Another widely used approach is the oxidative cyclization of N-acylhydrazones, often catalyzed by metals or mediated by oxidizing agents.[9] These methods provide efficient access to a wide range of 2,5-disubstituted 1,3,4-oxadiazoles, which are the most common substitution pattern explored for biological activity.

Caption: General workflow for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles.

Antimicrobial Activity: A Scaffold to Combat Resistance

The rise of antimicrobial resistance presents a global health crisis, necessitating the discovery of novel chemical entities that can overcome existing resistance mechanisms.[10] The 1,3,4-oxadiazole scaffold has proven to be a fertile ground for the development of potent antimicrobial agents, including antibacterial, antifungal, antiviral, and antiprotozoal compounds.[5][10]

Mechanism of Action

The antimicrobial effects of 1,3,4-oxadiazole derivatives are diverse. In bacteria, a primary target is DNA gyrase (topoisomerase II) , an enzyme essential for DNA replication.[5] By inhibiting this enzyme, these compounds prevent bacterial cell division and lead to cell death. Another proposed mechanism involves the toxophoric –N=C-O– linkage, which can interact with nucleophilic centers in microbial cells, disrupting essential cellular processes.[11] Some derivatives also function as inhibitors of lipoteichoic acid (LTA) synthesis, a crucial component of the cell wall in Gram-positive bacteria.[12] Furthermore, these compounds have been shown to prevent and disrupt biofilm formation, a key virulence factor in many pathogenic bacteria like Staphylococcus aureus.[11]

Structure-Activity Relationship (SAR) Insights

Extensive research has illuminated key structural features that govern the antimicrobial potency of these compounds.

Feature	Observation	Biological Activity	Reference
Aryl Substituents	The type and position of substituents on aryl rings attached to the oxadiazole core significantly influence activity. The para position is often preferred.	Antibacterial	[5]
Additional Heterocycles	Incorporating other heterocyclic rings (e.g., pyridine, benzothiazole, pyrazine) often enhances the antimicrobial effect.	Antibacterial, Antitubercular	[5]
Thiol Group (-SH)	The presence of a thiol moiety on an attached ring system can confer potent activity against Gram-positive bacteria.	Antibacterial	[5]
Nitro Group (-NO₂)	Introduction of a nitro group, particularly on a linked phenyl ring, can substantially boost antifungal activity against Candida species.	Antifungal	[5]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines the broth microdilution method, a standard for determining the antimicrobial efficacy of a compound.

Objective: To determine the lowest concentration of a 1,3,4-oxadiazole derivative that visibly inhibits the growth of a specific microorganism.

Materials:

• Test compound (1,3,4-oxadiazole derivative) dissolved in DMSO.

• Bacterial strain (e.g., Staphylococcus aureus ATCC 29213).

• Cation-adjusted Mueller-Hinton Broth (MHB).

• Sterile 96-well microtiter plates.

• Spectrophotometer.

• Reference antibiotic (e.g., Ciprofloxacin).

Procedure:

• Bacterial Inoculum Preparation: Culture the bacterial strain overnight in MHB. Dilute the culture to achieve a standardized concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: Prepare a series of two-fold serial dilutions of the test compound in the 96-well plate using MHB. The final volume in each well should be 100 µL. Concentrations typically range from 256 µg/mL to 0.5 µg/mL.

• Inoculation: Add 100 µL of the standardized bacterial inoculum to each well containing the compound dilutions.

• Controls: Include a positive control (bacteria in MHB without compound) and a negative control (MHB only) on each plate.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed. This can be confirmed by measuring the optical density at 600 nm.

Anticancer Activity: Targeting Malignant Proliferation

The 1,3,4-oxadiazole nucleus is a prominent scaffold in the design of novel anticancer agents, demonstrating efficacy against various cancer cell lines through multiple mechanisms of action.[2][13] Several derivatives have shown potent cytotoxic effects, often exceeding those of established chemotherapy drugs like cisplatin.[14]

Mechanism of Action

The anticancer properties of 1,3,4-oxadiazole derivatives stem from their ability to interfere with numerous cellular pathways critical for cancer cell survival and proliferation.[15] Key molecular targets include:

• Enzyme Inhibition: They are known to inhibit enzymes such as histone deacetylase (HDAC), topoisomerases, and telomerase, which are crucial for DNA maintenance and gene expression in cancer cells.[14][15]

• Kinase Inhibition: Certain derivatives act as potent inhibitors of signaling kinases. For example, they can inhibit the STAT3 signaling pathway, which is involved in cell proliferation, apoptosis, and angiogenesis.[16]

• Tubulin Polymerization: Some compounds disrupt microtubule dynamics by inhibiting tubulin polymerization, a mechanism shared with well-known anticancer drugs like paclitaxel.[2]

• Induction of Apoptosis: Many derivatives trigger programmed cell death (apoptosis) in cancer cells by depolarizing the mitochondrial membrane and activating caspases, such as caspase-3.[14] They can also cause cell cycle arrest, typically in the G0/G1 phase.[14]

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Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Antimicrobial Screening of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

Authored by: A Senior Application Scientist

Introduction: The rise of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents.[1][2] Heterocyclic compounds, particularly those containing 1,3,4-oxadiazole and pyridine moieties, have garnered significant attention due to their broad spectrum of pharmacological activities, including potent antimicrobial effects.[1][3][4][5] The 1,3,4-oxadiazole ring is a stable aromatic nucleus known to be a pharmacophore with demonstrated antibacterial, antifungal, and antiviral properties.[1][4][5] Its presence in a molecule can enhance hydrogen bonding, target affinity, and metabolic stability.[4] Similarly, the pyridine nucleus is a privileged structure in medicinal chemistry, recognized for its contribution to antimicrobial efficacy and its ability to improve water solubility.[6][7][8][9]

The compound of interest, 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine, synergistically combines these two important pharmacophores. This structural design suggests a strong potential for antimicrobial activity against a range of pathogens. The ethanamine substituent may further influence the compound's solubility and interaction with microbial targets. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro antimicrobial screening of this promising compound. The protocols outlined herein are based on established methodologies and standards to ensure scientific integrity and generate reliable, reproducible data.

Scientific Rationale and Experimental Causality

The primary objective of this screening protocol is to determine the antimicrobial spectrum and potency of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine. The selection of the following assays is based on their ability to provide a comprehensive preliminary assessment of the compound's antimicrobial properties.

• Broth Microdilution Assay: This is the gold standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[10][11][12][13] The MIC is the lowest concentration of a drug that prevents the visible in vitro growth of a microorganism.[12][14] This quantitative measure is crucial for evaluating the potency of the test compound.

• Minimum Bactericidal Concentration (MBC) Assay: Following the MIC determination, the MBC assay is performed to ascertain whether the compound is bacteriostatic (inhibits growth) or bactericidal (kills the bacteria).[15][16][17] The MBC is defined as the lowest concentration of an antimicrobial agent that results in a 99.9% reduction of the initial bacterial inoculum.[2][15][18] An agent is typically considered bactericidal if the MBC is no more than four times the MIC.[15]

• Disk Diffusion Assay (Kirby-Bauer Test): This is a widely used qualitative or semi-quantitative method for preliminary screening of antimicrobial activity.[19][20][21][22] It provides a rapid visual assessment of the susceptibility of a microorganism to the test compound by measuring the zone of growth inhibition around a disk impregnated with the compound.[21][23]

The following workflow illustrates the logical progression of the antimicrobial screening process:

Figure 1: Experimental workflow for antimicrobial screening.

Experimental Protocols

Preparation of Test Compound Stock Solution

The solubility of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine should be determined prior to preparing the stock solution. Dimethyl sulfoxide (DMSO) is a common solvent for novel compounds; however, the final concentration of DMSO in the assay should not exceed 1% to avoid toxicity to the microorganisms.

Protocol:

• Accurately weigh a precise amount of the test compound.

• Dissolve the compound in a minimal amount of sterile DMSO to prepare a high-concentration stock solution (e.g., 10 mg/mL).

• Vortex thoroughly to ensure complete dissolution.

• Further dilutions should be made in the appropriate sterile broth medium to achieve the desired test concentrations.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[11]

Materials:

• 96-well sterile microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Test compound stock solution

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Positive control antibiotic (e.g., Ciprofloxacin, Fluconazole)

• Sterile saline (0.85%)

• McFarland 0.5 turbidity standard

• Spectrophotometer

• Multichannel pipette

Protocol:

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). This can be done visually or using a spectrophotometer at 625 nm.

  • Dilute the standardized inoculum in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Plate Preparation:

  • Add 100 µL of sterile broth to all wells of a 96-well plate, except for the first column.

  • Add 200 µL of the test compound at twice the highest desired test concentration to the first well of each row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard 100 µL from the last well.

  • This will result in 100 µL of serially diluted compound in each well.

• Inoculation:

  • Add 100 µL of the prepared inoculum to each well, bringing the final volume to 200 µL. This will also dilute the compound to the final test concentrations.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only) on each plate.

• Incubation:

  • Cover the plates and incubate at 35-37°C for 18-24 hours for bacteria, or as appropriate for fungi.

• MIC Determination:

  • The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.[12][13][14]

Minimum Bactericidal Concentration (MBC) Assay

Protocol:

• Following the MIC determination, select the wells corresponding to the MIC and at least two higher concentrations that show no visible growth.

• From each of these wells, aspirate 10 µL and plate it onto a fresh, antibiotic-free agar plate (e.g., Mueller-Hinton Agar).

• Incubate the plates at 35-37°C for 18-24 hours.

• The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count.[2][15][18]

Disk Diffusion Assay

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• Sterile blank paper disks (6 mm diameter)

• Test compound solution at a known concentration

• Positive control antibiotic disks

• Bacterial or fungal inoculum prepared as in the MIC protocol.

Protocol:

• Plate Inoculation:

  • Dip a sterile cotton swab into the standardized inoculum suspension.

  • Remove excess fluid by pressing the swab against the inside of the tube.

  • Swab the entire surface of the MHA plate evenly in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.[22]

• Disk Application:

  • Aseptically apply sterile blank paper disks to the inoculated agar surface.

  • Pipette a specific volume (e.g., 10 µL) of the test compound solution onto each disk.

  • Apply a positive control antibiotic disk.

• Incubation:

  • Incubate the plates at 35-37°C for 18-24 hours.

• Result Interpretation:

  • Measure the diameter of the zone of inhibition (clear area around the disk where no growth occurs) in millimeters.[23]

  • The size of the zone is proportional to the susceptibility of the microorganism to the compound.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and structured table for easy comparison.

Table 1: Antimicrobial Activity of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

Test Microorganism	MIC (µg/mL)	MBC (µg/mL)	Zone of Inhibition (mm)
Staphylococcus aureus (ATCC 29213)
Escherichia coli (ATCC 25922)
Pseudomonas aeruginosa (ATCC 27853)
Candida albicans (ATCC 90028)
Positive Control
Ciprofloxacin
Fluconazole

Interpretation of Results:

• MIC: A lower MIC value indicates greater potency of the compound.[24] The MIC value itself cannot be directly compared between different antimicrobials to determine which is "better"; it must be compared to established breakpoints where available.[25]

• MBC/MIC Ratio: This ratio helps to classify the compound's activity.

  • MBC/MIC ≤ 4: Generally considered bactericidal.[15]

  • MBC/MIC > 4: Generally considered bacteriostatic.

• Zone of Inhibition: A larger zone of inhibition suggests greater susceptibility of the microorganism to the compound. The results are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) based on standardized charts from organizations like CLSI.[25][26][27]

The logical flow for interpreting the results can be visualized as follows:

Figure 2: Data interpretation workflow.

Trustworthiness and Self-Validating Systems

To ensure the trustworthiness of the results, the following controls must be included in every experiment:

• Positive Control: An established antimicrobial agent with known activity against the test strains (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi). This validates that the assay conditions are suitable for detecting antimicrobial activity.

• Negative Control (Growth Control): Inoculum in broth without any antimicrobial agent. This ensures that the microorganisms are viable and capable of growth under the assay conditions.

• Sterility Control: Broth only, without inoculum or antimicrobial agent. This confirms the sterility of the medium and the aseptic technique.

• Solvent Control: Inoculum in broth with the highest concentration of the solvent (e.g., DMSO) used in the assay. This verifies that the solvent itself does not have any antimicrobial effect at the concentrations used.

By including these controls, the experimental system becomes self-validating, providing confidence in the obtained MIC and MBC values. Adherence to standardized protocols, such as those from CLSI, further enhances the reliability and reproducibility of the data.[11]

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Application Notes and Protocols for Evaluating the Anticancer Activity of Pyridin-4-yl-1,3,4-oxadiazole Derivatives Against A549 Lung Cancer Cells

Introduction: Targeting Non-Small Cell Lung Cancer with Novel Heterocyclic Compounds

Non-small cell lung cancer (NSCLC) remains a leading cause of cancer-related mortality worldwide, with adenocarcinoma being the most prevalent subtype. The A549 cell line, derived from a human lung adenocarcinoma, serves as a cornerstone in vitro model for studying NSCLC and evaluating the efficacy of novel therapeutic agents. The 1,3,4-oxadiazole nucleus is a prominent heterocyclic scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anticancer properties.[1][2][3] When coupled with a pyridine moiety, specifically at the 4-position, these compounds, known as pyridin-4-yl-1,3,4-oxadiazole derivatives, have demonstrated significant potential as anticancer agents.[1][4] Their mechanisms of action are diverse, often involving the inhibition of crucial cellular pathways related to proliferation and survival, such as those mediated by growth factors and kinases.[5][6][7]

These application notes provide a comprehensive guide for researchers to investigate the anticancer activity of pyridin-4-yl-1,3,4-oxadiazole derivatives against A549 lung cancer cells. The protocols detailed herein are designed to be self-validating, with explanations of the scientific rationale behind each step to ensure robust and reproducible results.

I. Preliminary Cytotoxicity Screening: The MTT Cell Viability Assay

The initial step in evaluating a potential anticancer compound is to determine its cytotoxic effect on the target cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a reliable and widely used colorimetric method for assessing cell viability.[8] This assay is based on the principle that viable, metabolically active cells possess mitochondrial dehydrogenases that can reduce the yellow tetrazolium salt MTT to a purple formazan product.[9] The amount of formazan produced is directly proportional to the number of living cells, allowing for the quantification of cytotoxicity.

Rationale for Experimental Choices:

• Cell Seeding Density: Determining the optimal cell seeding density is critical for ensuring that the cells are in the logarithmic growth phase during the experiment. A density of 5 x 10³ to 1 x 10⁴ cells per well in a 96-well plate is generally recommended for A549 cells for a 24-48 hour incubation period.

• Compound Concentration Range: A broad range of concentrations should be tested to determine the half-maximal inhibitory concentration (IC50), which is the concentration of the drug that inhibits cell growth by 50%.

• Incubation Time: An incubation time of 24 to 72 hours is typically sufficient to observe the cytotoxic effects of the compounds.[4]

• Controls: The inclusion of untreated cells (negative control) and cells treated with a known anticancer drug like 5-fluorouracil or doxorubicin (positive control) is essential for validating the assay.[4][10]

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT cell viability assay.

Protocol: MTT Assay

• Cell Seeding: Seed A549 cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Preparation: Prepare a stock solution of the pyridin-4-yl-1,3,4-oxadiazole derivatives in a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compounds in culture medium to achieve the desired final concentrations.

• Cell Treatment: After 24 hours of incubation, remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include wells with untreated cells and cells treated with a positive control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[11]

• Formazan Formation: Incubate the plate for 4 hours at 37°C.[11]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.[11]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot a dose-response curve and determine the IC50 value.

Data Presentation: Cytotoxicity of Pyridin-4-yl-1,3,4-oxadiazole Derivatives

Derivative	IC50 (µM) against A549 cells (48h)
Compound X	[Insert Value]
Compound Y	[Insert Value]
5-Fluorouracil (Positive Control)	[Insert Value]

II. Elucidating the Mechanism of Cell Death: Apoptosis Assays

Compounds that exhibit significant cytotoxicity are further investigated to determine the mechanism by which they induce cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer drugs.[12]

A. Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection

This flow cytometry-based assay is a standard method for detecting apoptosis.[13] In the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye (e.g., FITC) to label early apoptotic cells.[14] Propidium iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live or early apoptotic cells. It can, however, enter late apoptotic and necrotic cells where the membrane integrity is compromised.[15]

Rationale for Experimental Choices:

• Dual Staining: Using both Annexin V and PI allows for the differentiation of live cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).[15]

• Flow Cytometry: This technique provides a quantitative analysis of the percentage of cells in each population.

Experimental Workflow: Annexin V/PI Staining

Caption: Workflow for Annexin V/PI apoptosis assay.

Protocol: Annexin V/PI Staining

• Cell Treatment: Seed A549 cells in 6-well plates and treat them with the pyridin-4-yl-1,3,4-oxadiazole derivative at its predetermined IC50 concentration for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization, and collect both the adherent and floating cells. Centrifuge the cell suspension.

• Washing: Wash the cells once with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the cells immediately by flow cytometry.

B. Western Blot Analysis of Apoptosis-Related Proteins

To further confirm the induction of apoptosis and to gain insights into the specific apoptotic pathway involved, the expression levels of key apoptosis-related proteins can be analyzed by Western blotting.[16]

Rationale for Protein Selection:

• Caspase Cascade: Caspases are a family of proteases that play a central role in the execution of apoptosis. The activation of initiator caspases (e.g., caspase-9 for the intrinsic pathway) and executioner caspases (e.g., caspase-3) is a hallmark of apoptosis.[17]

• Bcl-2 Family Proteins: The Bcl-2 family of proteins includes both pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) members that regulate the intrinsic apoptotic pathway.[18] An increase in the Bax/Bcl-2 ratio is indicative of apoptosis induction.

• PARP Cleavage: Poly (ADP-ribose) polymerase (PARP) is a substrate for activated caspase-3. Cleavage of PARP is a classic marker of apoptosis.[18]

Protocol: Western Blot Analysis

• Cell Lysis: Treat A549 cells with the compound, then lyse the cells in RIPA buffer containing protease inhibitors.[19]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.[19]

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel.[17]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[19]

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[17]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against caspase-3, cleaved caspase-3, caspase-9, Bax, Bcl-2, PARP, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.[20][21]

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

III. Investigating the Effect on Cell Cycle Progression

Many anticancer agents exert their effects by inducing cell cycle arrest, thereby preventing cancer cells from proliferating.[10] Cell cycle analysis can be performed using flow cytometry after staining the cells with a fluorescent DNA-binding dye like propidium iodide (PI).[22][23] The intensity of PI fluorescence is directly proportional to the DNA content, allowing for the discrimination of cells in the G0/G1, S, and G2/M phases of the cell cycle.[22]

Rationale for Experimental Choices:

• DNA Staining: PI stoichiometrically binds to DNA, providing a quantitative measure of the DNA content in each cell.[22]

• RNase Treatment: Since PI can also bind to RNA, treating the cells with RNase is crucial to ensure that only DNA is stained.[23]

• Flow Cytometry: This allows for the analysis of a large population of cells, providing statistically significant data on the distribution of cells in different phases of the cell cycle.

Experimental Workflow: Cell Cycle Analysis

Caption: Workflow for cell cycle analysis using PI staining.

Protocol: Cell Cycle Analysis

• Cell Treatment: Treat A549 cells with the compound at its IC50 concentration for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells and fix them by dropwise addition into ice-cold 70% ethanol while vortexing. Store the cells at -20°C overnight.

• Washing: Centrifuge the fixed cells and wash the pellet with PBS.

• RNase Treatment: Resuspend the cell pellet in PBS containing RNase A (100 µg/mL) and incubate for 30 minutes at 37°C.[23]

• PI Staining: Add PI solution (50 µg/mL) to the cells and incubate for 15-30 minutes at room temperature in the dark.[23]

• Analysis: Analyze the stained cells by flow cytometry.

IV. Potential Signaling Pathways and Molecular Targets

The anticancer activity of pyridin-4-yl-1,3,4-oxadiazole derivatives may be mediated through the modulation of various signaling pathways critical for cancer cell survival and proliferation. Some potential targets include:

• Tyrosine Kinases: Many 1,3,4-oxadiazole derivatives have been shown to inhibit receptor tyrosine kinases such as EGFR and VEGFR, which are often overexpressed in lung cancer.[5]

• PI3K/Akt/mTOR Pathway: This pathway is a key regulator of cell growth, proliferation, and survival, and its dysregulation is common in cancer.[24]

• MAPK/ERK Pathway: This pathway is involved in the regulation of cell proliferation, differentiation, and survival.

• Cyclin-Dependent Kinases (CDKs): Some pyridine-oxadiazole hybrids have shown strong binding affinities to CDKs, suggesting a role in cell cycle regulation.[4][25]

Investigative Signaling Pathway Diagram

Caption: Potential signaling pathways targeted by pyridin-4-yl-1,3,4-oxadiazole derivatives.

V. Conclusion and Future Directions

The protocols outlined in these application notes provide a robust framework for the initial evaluation of the anticancer activity of pyridin-4-yl-1,3,4-oxadiazole derivatives against A549 lung cancer cells. Positive results from these in vitro assays, such as low IC50 values, induction of apoptosis, and cell cycle arrest, would warrant further investigation. Future studies could include more in-depth mechanistic analyses, such as investigating the effects on specific molecular targets and signaling pathways, as well as in vivo studies in animal models to assess the therapeutic potential of these promising compounds.

References

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• 25. pubs.acs.org [pubs.acs.org]

Profiling the Enzyme Inhibition Activity of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

An Application Guide for Researchers

Abstract

The 1,3,4-oxadiazole scaffold is a privileged pharmacophore in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antiviral, anticancer, anti-inflammatory, and antimicrobial effects.[1][2] Molecules incorporating this heterocycle have been shown to inhibit various key enzymes, such as HIV integrase, carbonic anhydrase, cyclooxygenase (COX), and various kinases.[1][2][3] This application note provides a comprehensive, experience-driven guide for researchers and drug development professionals on designing and executing a robust enzyme inhibition assay for the novel compound 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine. We present a generalizable framework adaptable to various enzyme targets and a detailed, specific protocol for assessing inhibition against acetylcholinesterase (AChE), an enzyme of significant interest in neurodegenerative disease research.[4] The protocols herein are designed to be self-validating, incorporating essential controls and advanced kinetic studies to not only determine inhibitor potency (IC₅₀) but also to elucidate the mechanism of inhibition.

Foundational Principles of Enzyme Inhibition Assays

An enzyme inhibition assay is a laboratory procedure to measure the efficiency of a potential drug (the inhibitor) in reducing the activity of a target enzyme.[5] The fundamental goal is to quantify the concentration of the inhibitor required to decrease the enzyme's catalytic rate by half, a value known as the half-maximal inhibitory concentration (IC₅₀).[6][7] A lower IC₅₀ value signifies higher potency.[8]

Causality Behind the Assay Design: To obtain meaningful and reproducible data, the assay must be conducted under initial velocity conditions, where less than 10-15% of the substrate has been converted to the product.[9] This ensures the measured reaction rate is directly proportional to the enzyme's activity and is not limited by substrate depletion or product inhibition. For screening competitive inhibitors, it is crucial to use a substrate concentration at or near its Michaelis constant (Kₘ), as this provides the greatest sensitivity to inhibitors that compete with the substrate for the enzyme's active site.[9][10]

Enzyme inhibitors can be classified by their mechanism of action, which can be elucidated through kinetic studies.[11][12]

• Competitive Inhibition: The inhibitor binds to the enzyme's active site, directly competing with the substrate. This type of inhibition can be overcome by increasing the substrate concentration.[13]

• Non-competitive Inhibition: The inhibitor binds to an allosteric (secondary) site on the enzyme, changing its conformation and reducing its catalytic efficiency without preventing substrate binding.[11]

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate (ES) complex, effectively locking the substrate in the active site.[11]

Understanding these mechanisms is vital in drug development as it provides insight into how a drug interacts with its target at a molecular level.[14]

Preliminary Considerations & Compound Management

Expertise in Action: Before embarking on any enzymatic assay, a scientist must consider the physicochemical properties of the test compound. The reliability of your results begins with proper sample handling.

• Solubility: 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine, like many small organic molecules, will likely require dissolution in a polar aprotic solvent. Dimethyl sulfoxide (DMSO) is the standard choice. Prepare a high-concentration stock solution (e.g., 10-50 mM) from which serial dilutions will be made.

• Vehicle Control: It is critical to ensure that the final concentration of the solvent (e.g., DMSO) is consistent across all wells of the assay plate and does not exceed a level that affects enzyme activity (typically ≤1% v/v). A "vehicle control" containing only the solvent at this final concentration must be included to account for any solvent-induced effects.

• Compound Stability: Assess the stability of the compound in the assay buffer. Some compounds can degrade over the course of an experiment. A pre-incubation of the compound in the buffer followed by analysis (e.g., via LC-MS) can verify its integrity if instability is suspected.

General Workflow for IC₅₀ Determination

This workflow provides a universal, adaptable framework for assessing the inhibitory potential of a compound against a chosen enzyme.

Caption: General workflow for determining the IC₅₀ value of an enzyme inhibitor.

Specific Protocol: Acetylcholinesterase (AChE) Inhibition Assay

This protocol details the application of the general workflow to assess the inhibition of AChE by 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine using the well-established Ellman's method.

Background & Principle

Acetylcholinesterase terminates synaptic transmission by hydrolyzing the neurotransmitter acetylcholine. Inhibition of AChE is a key therapeutic strategy for Alzheimer's disease.[4] The Ellman's assay uses acetylthiocholine (ATCh) as a substrate. AChE-mediated hydrolysis of ATCh produces thiocholine, which reacts with Ellman's reagent (DTNB) to produce a yellow-colored product (TNB²⁻) that can be quantified by measuring absorbance at 412 nm.

Materials and Reagents

• Test Compound: 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

• Enzyme: Human recombinant Acetylcholinesterase (AChE)

• Substrate: Acetylthiocholine iodide (ATCh)

• Chromogen: 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's Reagent)

• Positive Control: Donepezil or Galantamine (known AChE inhibitors)

• Buffer: 100 mM Sodium Phosphate Buffer, pH 8.0

• Solvent: DMSO (ACS grade)

• Equipment: 96-well clear flat-bottom microplates, multichannel pipette, microplate reader capable of measuring absorbance at 412 nm.

Step-by-Step Experimental Protocol

1. Reagent Preparation:

• AChE Stock: Prepare a 1 U/mL stock solution in buffer. Dilute to a working concentration of 0.02 U/mL just before use.
• DTNB Solution: Prepare a 10 mM stock in buffer. Dilute to 0.3 mM in buffer for the assay.
• ATCh Solution: Prepare a 100 mM stock in deionized water. Dilute to 15 mM in buffer for the assay.
• Test Compound (TC) Stock: Prepare a 10 mM stock in 100% DMSO.

2. Assay Plate Setup:

• Serial Dilutions: In a 96-well plate, perform serial dilutions of the TC. For a 10-point curve, you might start with a 100 µM final concentration and dilute 1:3 down to the nanomolar range.
• Controls: Designate wells for:
• 100% Activity Control (Negative): Buffer + DMSO + Enzyme + Substrate (No inhibitor).
• 0% Activity Control (Blank): Buffer + DMSO + Substrate (No enzyme).
• Vehicle Control: Same as 100% Activity, ensuring the DMSO concentration matches the TC wells.
• Positive Control: A known inhibitor like Donepezil at a concentration near its known IC₅₀.

Plate Layout Example

1

2

3

4

5

6

7

8

9

10

11

12

A

TC-1

TC-2

TC-3

TC-4

TC-5

TC-6

TC-7

TC-8

TC-9

TC-10

100% Act

Blank

B

TC-1

TC-2

TC-3

TC-4

TC-5

TC-6

TC-7

TC-8

TC-9

TC-10

100% Act

Blank

C

TC-1

TC-2

TC-3

TC-4

TC-5

TC-6

TC-7

TC-8

TC-9

TC-10

100% Act

Blank

D

PC-1

PC-2

PC-3

PC-4

PC-5

PC-6

PC-7

PC-8

PC-9

PC-10

Vehicle

Blank

...

...

...

...

...

...

...

...

...

...

...

...

...

(TC = Test Compound, PC = Positive Control, 100% Act = Negative Control)

3. Assay Procedure (Final Volume: 200 µL):

• Add 120 µL of 0.3 mM DTNB solution to all wells.
• Add 20 µL of the diluted test compound, positive control, or vehicle (DMSO in buffer) to the appropriate wells.
• Add 20 µL of the 0.02 U/mL AChE working solution to all wells except the Blank wells (add 20 µL of buffer to these).
• Mix gently and pre-incubate the plate for 15 minutes at 25°C to allow the inhibitor to bind to the enzyme.
• Initiate the reaction by adding 40 µL of 15 mM ATCh solution to all wells.
• Immediately start measuring the absorbance at 412 nm every minute for 15-20 minutes (kinetic mode).

Data Analysis and IC₅₀ Determination

1. Calculate Reaction Rate (Velocity):

• For each well, plot Absorbance vs. Time.
• The slope of the linear portion of this curve is the reaction rate (V), expressed as mOD/min.

2. Calculate Percent Inhibition:

• Use the formula: % Inhibition = 100 * (1 - (V_inhibitor - V_blank) / (V_vehicle - V_blank))
• Where V_inhibitor is the rate in the presence of the test compound, V_blank is the rate of the no-enzyme control, and V_vehicle is the rate of the vehicle (DMSO) control.

3. Determine IC₅₀:

• Plot % Inhibition versus the logarithm of the inhibitor concentration.
• Fit the data to a four-parameter logistic (sigmoidal dose-response) curve using graphing software (e.g., GraphPad Prism, Origin).
• The IC₅₀ is the concentration of the inhibitor that corresponds to 50% inhibition on the fitted curve.[15]

[Inhibitor] (µM)	Log [Inhibitor]	Avg. Rate (mOD/min)	% Inhibition
100	2.00	5.2	94.8%
33.3	1.52	8.1	91.9%
11.1	1.05	15.6	84.4%
3.70	0.57	35.2	64.8%
1.23	0.09	51.3	48.7%
0.41	-0.39	72.8	27.2%
0.14	-0.86	89.9	10.1%
0.00 (Vehicle)	N/A	100.0	0.0%
Blank	N/A	0.2	N/A
(Example data for illustration purposes only)

Advanced Protocol: Elucidating the Mechanism of Inhibition

Trustworthiness Through Rigor: Determining the IC₅₀ provides a measure of potency but does not explain how the compound works. A mechanism of action (MoA) study is essential for lead optimization and provides a deeper, more trustworthy characterization of the inhibitor.[16]

Experimental Design

The MoA is determined by measuring the enzyme's reaction rate at various substrate concentrations in the presence of several fixed concentrations of the inhibitor.

• Select 2-3 fixed concentrations of your inhibitor based on its IC₅₀ (e.g., 0.5x IC₅₀, 1x IC₅₀, and 2x IC₅₀).

• For each inhibitor concentration (including a 0 µM control), perform a substrate titration curve. Vary the concentration of ATCh from approximately 0.2x Kₘ to 10x Kₘ.

• Measure the initial reaction rates (V) for every combination of inhibitor and substrate concentration.

Data Analysis: Lineweaver-Burk Plot

The Lineweaver-Burk plot is a graphical representation of enzyme kinetics, plotting the reciprocal of the reaction rate (1/V) against the reciprocal of the substrate concentration (1/[S]).[17] The pattern of the lines generated at different inhibitor concentrations reveals the inhibition mechanism.

Caption: Characteristic Lineweaver-Burk plots for different types of reversible enzyme inhibition.

References

• Kaushik, N., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Applied Sciences. [Link]

• Aliabadi, A., et al. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iranian Journal of Pharmaceutical Research. [Link]

• Shabbir, M., et al. (2023). Multitargeted inhibition of key enzymes associated with diabetes and Alzheimer's disease by 1,3,4-oxadiazole derivatives: Synthesis, in vitro screening, and computational studies. Frontiers in Chemistry. [Link]

• Fathima, A., et al. (2021). Design, Synthesis, Molecular Docking and Biological Evaluation of Novel 2-[(2-{[5-(Pyridin-4- yl)-1, 3, 4-Oxadiazol-2-yl]Sulfanyl}Ethyl)Sulfanyl]-1,3- Benzoxazole. Journal of Pharmaceutical Research International. [Link]

• National Center for Biotechnology Information. (2012). Basics of Enzymatic Assays for HTS. Assay Guidance Manual. [Link]

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• Gesellchen, F., et al. (2013). Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. Analytical Biochemistry. [Link]

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• Kumar, R., et al. (2014). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. BioMed Research International. [Link]

• Wikipedia. (n.d.). Enzyme kinetics. Wikipedia. [Link]

• BellBrook Labs. (2023). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. [Link]

• Wang, H., et al. (2023). Design, Synthesis and Bioactivity Evaluation of Novel 2-(pyrazol-4-yl)-1,3,4-oxadiazoles Containing an Imidazole Fragment as Antibacterial Agents. Molecules. [Link]

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• Creative Diagnostics. (n.d.). Enzyme Inhibition Kit for Metabolic Studies. Creative Diagnostics. [Link]

• Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review. (2022). Journal of the Iranian Chemical Society. [Link]

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• Anderson, M., et al. (2010). (1H-imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-ylamine derivatives: further optimisation as highly potent and selective MSK-1-inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Fershtut, M. V., et al. (2020). 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine. Molbank. [Link]

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Application Notes and Protocols for Determining the Cytotoxicity of Novel Oxadiazole Derivatives using the MTT Assay

Introduction: The Role of Oxadiazole Derivatives in Oncology and the Utility of the MTT Assay

The 1,3,4-oxadiazole moiety is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide range of pharmacological activities, including significant potential as anticancer agents.[1][2][3][4][5] These compounds have been shown to exert their effects through various mechanisms, such as the inhibition of tubulin polymerization and telomerase, making them promising candidates for novel cancer therapeutics.[2] A critical initial step in the preclinical evaluation of these novel chemical entities is the assessment of their cytotoxic effects on cancer cell lines.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted, robust, and cost-effective colorimetric method for evaluating in vitro cytotoxicity.[6] This assay provides a quantitative measure of cell viability and proliferation by assessing the metabolic activity of living cells.[7][8] The underlying principle of the MTT assay is the enzymatic reduction of the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals by mitochondrial dehydrogenases, primarily NAD(P)H-dependent oxidoreductases, in metabolically active cells.[6][9] The amount of formazan produced is directly proportional to the number of viable cells, and its concentration can be determined spectrophotometrically after solubilization.[10] This application note provides a detailed protocol for utilizing the MTT assay to determine the cytotoxic effects and the half-maximal inhibitory concentration (IC50) of novel oxadiazole derivatives on cancer cell lines.

Biochemical Principle of the MTT Assay

The MTT assay is predicated on the functional integrity of mitochondria in living cells.[9] In viable cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, resulting in the formation of insoluble, purple formazan crystals.[6] This reduction process is a hallmark of metabolically active cells.[10] The subsequent solubilization of these formazan crystals, typically with an organic solvent like dimethyl sulfoxide (DMSO), yields a colored solution whose absorbance is directly proportional to the number of viable cells.[9]

Caption: Biochemical workflow of the MTT assay.

Materials and Reagents

• Cell Lines: Appropriate cancer cell line(s) (e.g., HeLa, A549, MCF-7) and a normal cell line (e.g., V-79) for selectivity assessment.[1]

• Novel Oxadiazole Derivatives: Stock solutions of known concentration, typically dissolved in sterile DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): 5 mg/mL stock solution in sterile phosphate-buffered saline (PBS). This solution should be filter-sterilized and stored at -20°C, protected from light.

• Cell Culture Medium: Appropriate for the chosen cell lines (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Phosphate-Buffered Saline (PBS): Sterile, pH 7.4.

• Trypsin-EDTA: For detaching adherent cells.

• Dimethyl Sulfoxide (DMSO): Reagent grade, for solubilizing formazan crystals.

• 96-well flat-bottom sterile cell culture plates.

• Sterile, disposable laboratory consumables: Pipette tips, microcentrifuge tubes, etc.

• Equipment: Humidified incubator (37°C, 5% CO2), laminar flow hood, inverted microscope, multichannel pipette, microplate reader capable of measuring absorbance at 570 nm.

Experimental Protocol: A Step-by-Step Guide

This protocol is optimized for a 96-well plate format. All procedures should be performed under aseptic conditions in a laminar flow hood.

Part 1: Cell Seeding and Preparation

The optimal cell seeding density is crucial for reliable results and should be determined for each cell line to ensure cells are in the logarithmic growth phase during the assay.[11]

• Cell Culture: Culture the selected cancer and normal cell lines in their appropriate medium until they reach approximately 80% confluency.

• Harvesting: For adherent cells, wash with PBS and detach using Trypsin-EDTA. For suspension cells, collect by centrifugation.

• Cell Counting: Resuspend the cells in fresh medium and perform a cell count using a hemocytometer or an automated cell counter to determine the cell concentration.

• Seeding: Dilute the cell suspension to the desired seeding density (typically between 1 x 10⁴ and 1 x 10⁵ cells/mL, see table below) and seed 100 µL per well into a 96-well plate.[9]

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment and recovery.[9]

Cell Type	Recommended Seeding Density (cells/well)
Adherent (e.g., HeLa, A549)	5,000 - 10,000
Suspension (e.g., Jurkat)	20,000 - 50,000
Note: These are starting recommendations and should be optimized for your specific cell line and experimental conditions.

Part 2: Treatment with Novel Oxadiazole Derivatives

• Preparation of Drug Dilutions: Prepare a series of dilutions of the novel oxadiazole derivatives in the cell culture medium. It is recommended to perform a serial dilution to obtain a range of concentrations to determine the IC50 value. The final DMSO concentration should be kept below 0.5% to avoid solvent-induced cytotoxicity.

• Cell Treatment: After the 24-hour incubation period, carefully remove the old medium from the wells (for adherent cells) and add 100 µL of the prepared drug dilutions. For suspension cells, the drug dilutions can be added directly to the existing medium.

• Controls: Include the following controls in triplicate on each plate:

  • Vehicle Control: Cells treated with the medium containing the same concentration of DMSO used in the highest drug concentration.

  • Untreated Control: Cells treated with fresh culture medium only.

  • Blank Control: Wells containing only culture medium (no cells) to measure background absorbance.

• Incubation: Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours) at 37°C in a 5% CO2 humidified incubator.

Part 3: MTT Assay Procedure

• Addition of MTT Reagent: Following the treatment period, add 10 µL of the 5 mg/mL MTT stock solution to each well, including the controls.[10]

• Incubation: Incubate the plate for 2 to 4 hours at 37°C.[10][12] During this time, viable cells will reduce the MTT to formazan, which will be visible as purple precipitates under an inverted microscope.

• Solubilization of Formazan Crystals:

  • For adherent cells, carefully aspirate the medium containing MTT without disturbing the formazan crystals.[9] Add 100 µL of DMSO to each well.

  • For suspension cells, centrifuge the plate at 1,000 x g for 5 minutes, carefully aspirate the supernatant, and then add 100 µL of DMSO.[11]

• Incubation and Shaking: Incubate the plate at room temperature in the dark for at least 2 hours, or until the formazan crystals are fully dissolved.[10] Gentle shaking on an orbital shaker for 15 minutes can aid in dissolution.

Part 4: Data Acquisition and Analysis

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Calculation of Cell Viability: The percentage of cell viability can be calculated using the following formula:[11]

  % Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] x 100

• IC50 Determination: The IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting a dose-response curve with the percentage of cell viability on the y-axis and the logarithm of the compound concentration on the x-axis.[13][14] Non-linear regression analysis using software such as GraphPad Prism is recommended for accurate IC50 calculation.[13]

Caption: Step-by-step experimental workflow for the MTT assay.

Self-Validation, Troubleshooting, and Considerations for Novel Compounds

A well-designed experiment with appropriate controls is essential for the trustworthiness of the results.

Issue	Potential Cause	Recommended Solution
High Background Absorbance	Contamination of reagents or medium; phenol red interference.[11]	Use fresh, sterile reagents; consider using phenol red-free medium for the MTT incubation step.
Low Absorbance Signal	Insufficient cell number; low metabolic activity.	Optimize cell seeding density; ensure cells are in the logarithmic growth phase.
Inconsistent Results	Pipetting errors; incomplete dissolution of formazan.[15]	Calibrate pipettes; ensure complete formazan dissolution by visual inspection and adequate shaking.[15]
Compound Interference	The novel oxadiazole derivative may directly reduce MTT or be colored, leading to false positives or negatives.[11][16]	Include a control with the compound in cell-free medium to check for direct MTT reduction.[11][12] If interference is observed, consider alternative viability assays like the ATP-based CellTiter-Glo® assay.[17]

It is also important to be aware of the limitations of the MTT assay. The assay measures metabolic activity, which may not always directly correlate with cell number, especially with compounds that affect mitochondrial function.[16] Therefore, it is advisable to confirm cytotoxic effects with an orthogonal method, such as a trypan blue exclusion assay or a lactate dehydrogenase (LDH) release assay.

Conclusion

The MTT assay is a powerful and accessible tool for the initial screening of the cytotoxic potential of novel oxadiazole derivatives. By following a well-optimized and controlled protocol, researchers can obtain reliable and reproducible data on cell viability and determine key parameters such as the IC50 value. This information is crucial for the continued development of these promising compounds as next-generation anticancer agents.

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Application Notes and Protocols for Assessing Antibacterial Activity Against Staphylococcus aureus and Escherichia coli

Authored by: Your Senior Application Scientist

Introduction: The increasing prevalence of antibiotic-resistant bacteria, such as Methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Escherichia coli, presents a significant global health challenge. The development of novel antimicrobial agents requires robust and standardized methods to evaluate their efficacy. This guide provides a comprehensive overview of widely accepted protocols for assessing the antibacterial activity of test compounds against Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria, two of the most common pathogens in clinical and research settings. The methodologies detailed herein are grounded in the principles of reproducibility and are aligned with the standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[1][2][3][4][5][6][7][8][9]

The choice of method for evaluating antibacterial activity is contingent on the specific research question. Qualitative methods, such as the disk diffusion assay, provide a preliminary assessment of an agent's inhibitory potential. In contrast, quantitative methods, like the broth microdilution assay, determine the minimum inhibitory concentration (MIC), offering a more precise measure of potency.[10][11][12][13][14][15] Furthermore, understanding the bactericidal or bacteriostatic nature of a compound is crucial for its therapeutic potential, which can be elucidated through the determination of the minimum bactericidal concentration (MBC).

This document will delve into the theoretical underpinnings of these assays, provide detailed, step-by-step protocols, and offer insights into data interpretation and quality control, thereby equipping researchers with the necessary tools to conduct reliable and meaningful antibacterial susceptibility testing.

Part 1: Foundational Concepts in Antibacterial Susceptibility Testing

Mechanisms of Antibacterial Action

Antibacterial agents exert their effects through various mechanisms, primarily by targeting essential bacterial structures and metabolic pathways. A fundamental understanding of these mechanisms is critical for interpreting experimental results and for the rational design of new drugs.

• Inhibition of Cell Wall Synthesis: The bacterial cell wall, composed of peptidoglycan, is a unique and essential structure that provides structural integrity. Agents like β-lactams (e.g., penicillin) and glycopeptides (e.g., vancomycin) interfere with peptidoglycan synthesis, leading to cell lysis.

• Disruption of Cell Membrane Function: The cytoplasmic membrane controls the passage of substances into and out of the bacterial cell. Antimicrobials such as polymyxins can disrupt the membrane's integrity, causing leakage of essential intracellular components and subsequent cell death.[16]

• Inhibition of Protein Synthesis: Bacteria rely on ribosomes (70S) for protein synthesis. Antibiotics like aminoglycosides, tetracyclines, and macrolides bind to either the 30S or 50S ribosomal subunits, inhibiting protein production and leading to a bacteriostatic or bactericidal effect.

• Inhibition of Nucleic Acid Synthesis: The replication and transcription of bacterial DNA are vital for survival. Quinolones, for instance, inhibit DNA gyrase and topoisomerase IV, enzymes essential for DNA replication. Rifampin inhibits RNA polymerase, thereby blocking transcription.[17]

• Inhibition of Metabolic Pathways: Some antibacterial agents act as antimetabolites, blocking essential metabolic pathways. Sulfonamides and trimethoprim, for example, interfere with the synthesis of folic acid, a crucial cofactor for nucleotide synthesis.

The differing cell wall structures of Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria are a key determinant of their susceptibility to various antibacterial agents. The thick peptidoglycan layer of Gram-positive bacteria is a primary target for many antibiotics. In contrast, the outer membrane of Gram-negative bacteria acts as a formidable barrier, preventing the entry of certain drugs.

Standardization and Quality Control

To ensure the accuracy and reproducibility of antibacterial susceptibility testing, adherence to standardized protocols is paramount. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) are two major international bodies that provide regularly updated guidelines and interpretive criteria for these tests.[1][2][4][5][6][7][8][9] Key parameters that are standardized include:

• Bacterial Inoculum Density: The initial concentration of bacteria must be carefully controlled, typically by adjusting the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.[18][19]

• Growth Medium: The composition of the culture medium, such as Mueller-Hinton Agar (MHA) or Broth (MHB), can significantly influence bacterial growth and the activity of the antimicrobial agent.[20]

• Incubation Conditions: Temperature, time, and atmospheric conditions of incubation must be consistent.[12][21][22]

• Quality Control Strains: The use of well-characterized reference strains with known susceptibility profiles (e.g., S. aureus ATCC 25923 and E. coli ATCC 25922) is essential for validating the accuracy of the test system.

Part 2: Experimental Protocols

Protocol 1: Kirby-Bauer Disk Diffusion Assay

The Kirby-Bauer disk diffusion method is a qualitative assay that provides a preliminary assessment of an antimicrobial agent's activity.[18][23][24] The principle of this test is based on the diffusion of the antimicrobial from a paper disk into an agar medium inoculated with the test bacterium.[3][10][23][24] The presence and size of a zone of inhibition around the disk indicate the susceptibility of the bacterium to the agent.[23]

Workflow for Kirby-Bauer Disk Diffusion Assay

Caption: Workflow of the Kirby-Bauer Disk Diffusion Assay.

Detailed Steps:

• Inoculum Preparation:

  • Aseptically pick 3-5 well-isolated colonies of the test bacterium from a non-selective agar plate.

  • Suspend the colonies in sterile saline or Mueller-Hinton broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This can be done visually or using a spectrophotometer (absorbance at 625 nm of 0.08 to 0.13).

• Inoculation of MHA Plate:

  • Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess liquid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three different directions to ensure uniform growth.[22]

  • Allow the plate to dry for 3-5 minutes before applying the disks.

• Application of Antimicrobial Disks:

  • Using sterile forceps, place the antimicrobial-impregnated paper disks onto the inoculated agar surface.[10]

  • Gently press each disk to ensure complete contact with the agar.

  • Space the disks far enough apart to prevent overlapping of the inhibition zones.

• Incubation:

  • Invert the plates and incubate them at 37°C for 18-24 hours in a non-CO₂ incubator.[22]

• Measurement and Interpretation:

  • After incubation, measure the diameter of the zone of complete inhibition (including the disk diameter) in millimeters using a ruler or calipers.[14]

  • Interpret the results as "Susceptible," "Intermediate," or "Resistant" by comparing the zone diameters to the interpretive charts provided by CLSI or EUCAST.[4][5][7][8]

Data Presentation:

Test Compound	S. aureus Zone Diameter (mm)	E. coli Zone Diameter (mm)	Interpretation (S. aureus)	Interpretation (E. coli)
Compound A	22	8	Susceptible	Resistant
Compound B	15	18	Intermediate	Susceptible
Control (e.g., Gentamicin)	25	23	Susceptible	Susceptible

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative assay used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[11][12][13][15] The MIC is defined as the lowest concentration of the agent that prevents visible growth of the bacterium after overnight incubation.[11]

Workflow for Broth Microdilution Assay

Caption: Workflow of the Broth Microdilution Assay for MIC Determination.

Detailed Steps:

• Preparation of Antimicrobial Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Perform a two-fold serial dilution of the compound in Mueller-Hinton broth (MHB) in a 96-well microtiter plate.[12] The final volume in each well should be 50 µL or 100 µL, depending on the desired final volume after inoculation.

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described for the disk diffusion assay.

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.[21]

• Inoculation:

  • Add an equal volume of the diluted bacterial suspension to each well of the microtiter plate containing the antimicrobial dilutions.

  • Include a positive control (broth with bacteria, no compound) and a negative control (broth only) in each plate.[15]

• Incubation:

  • Cover the plate and incubate at 37°C for 18-24 hours.[12]

• MIC Determination:

  • After incubation, visually inspect the plate for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.[11]

Data Presentation:

Test Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
Compound A	4	>128
Compound B	32	8
Control (e.g., Ciprofloxacin)	0.5	0.25

Protocol 3: Colony Forming Unit (CFU) Assay for Viability

The Colony Forming Unit (CFU) assay is the gold standard for quantifying the number of viable bacterial cells in a sample.[25] This method is often used to determine the Minimum Bactericidal Concentration (MBC), which is the lowest concentration of an antimicrobial agent that kills ≥99.9% of the initial bacterial inoculum.

Detailed Steps:

• Perform MIC Assay:

  • Conduct a broth microdilution assay as described above to determine the MIC.

• Subculturing:

  • After determining the MIC, take a 10-100 µL aliquot from the wells showing no visible growth (at and above the MIC).

  • Spread the aliquot onto a non-selective agar plate (e.g., Tryptic Soy Agar).

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours.

• Colony Counting:

  • Count the number of colonies on each plate.[26] A countable plate typically has between 30 and 300 colonies.[27]

• MBC Determination:

  • The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of CFUs compared to the initial inoculum.

Data Presentation:

Concentration (µg/mL)	S. aureus CFU/mL	% Reduction	E. coli CFU/mL	% Reduction
Initial Inoculum	5 x 10⁵	-	5 x 10⁵	-
MIC	1 x 10⁴	98%	2 x 10³	99.6%
2 x MIC	<100	>99.9%	<100	>99.9%
4 x MIC	0	100%	0	100%

Part 3: Understanding the Causality of Experimental Choices

The selection of specific parameters in these protocols is based on established principles to ensure reliable and clinically relevant results.

• Why Mueller-Hinton Medium? Mueller-Hinton agar and broth are the recommended media for routine susceptibility testing because they have good batch-to-batch reproducibility, are low in sulfonamide, trimethoprim, and tetracycline inhibitors, and support the satisfactory growth of most non-fastidious pathogens.[20]

• The Significance of the 0.5 McFarland Standard: Standardizing the inoculum to a 0.5 McFarland turbidity ensures that the number of bacteria is within a defined range.[18][19] A lower inoculum can lead to falsely susceptible results, while a higher inoculum can result in falsely resistant results.

• Incubation at 37°C: This temperature is optimal for the growth of most human pathogens, including S. aureus and E. coli.

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• 19. e-journal.unair.ac.id [e-journal.unair.ac.id]
• 20. jelsciences.com [jelsciences.com]
• 21. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 22. Antibacterial activities against Staphylococcus aureus and Escherichia coli of extracted Piper betle leaf materials by disc diffusion assay and batch experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 23. hardydiagnostics.com [hardydiagnostics.com]
• 24. m.youtube.com [m.youtube.com]
• 25. High Throughput Viability Assay for Microbiology - PMC [pmc.ncbi.nlm.nih.gov]
• 26. youtube.com [youtube.com]
• 27. bio.libretexts.org [bio.libretexts.org]

Application Notes and Protocols for the Antifungal Evaluation of Pyridinyl-Oxadiazole Compounds Against Candida albicans

Introduction: The Imperative for Novel Antifungal Agents

Candida albicans stands as a formidable opportunistic fungal pathogen in humans, capable of causing both superficial mucosal infections and life-threatening systemic candidiasis, particularly in immunocompromised individuals. The landscape of antifungal therapy is increasingly challenged by the emergence of drug-resistant strains, rendering a significant portion of the current clinical arsenal less effective. This escalating resistance necessitates the urgent discovery and development of novel therapeutic agents with distinct mechanisms of action.

Pyridinyl-oxadiazole compounds have emerged as a promising class of heterocyclic molecules demonstrating potent antifungal activities.[1][2][3] Their unique structural framework offers a versatile scaffold for chemical modification to optimize efficacy and selectivity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic evaluation of pyridinyl-oxadiazole derivatives against C. albicans. The protocols detailed herein are designed to be self-validating, providing a robust framework for assessing antifungal potency, understanding the mode of action, and evaluating the preliminary safety profile of these candidate compounds.

Scientific Rationale: Targeting Fungal-Specific Pathways

The efficacy of an antifungal agent is intrinsically linked to its ability to selectively target essential fungal cellular processes while exhibiting minimal toxicity to the host. Pyridinyl-oxadiazole compounds have been investigated for their potential to interfere with several critical fungal pathways.

Two prominent mechanisms of action for oxadiazole derivatives include the inhibition of lanosterol 14α-demethylase (CYP51) and thioredoxin reductase (Trr1).[4][5]

• Inhibition of Lanosterol 14α-Demethylase (CYP51): This enzyme is a key component of the ergosterol biosynthesis pathway, which is essential for maintaining the integrity and fluidity of the fungal cell membrane.[5] Inhibition of CYP51 leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately disrupting membrane function and inhibiting fungal growth.[5][6]

• Inhibition of Thioredoxin Reductase (Trr1): This flavoenzyme plays a crucial role in protecting fungal cells against oxidative stress.[4] As Trr1 is essential for fungal cell growth and is absent in humans, it represents an attractive target for the development of selective antifungal therapies.[4]

The following diagram illustrates a generalized workflow for the comprehensive antifungal evaluation of novel compounds.

Caption: Workflow for antifungal evaluation.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism.[7] This assay is the foundational step in assessing the antifungal potency of the pyridinyl-oxadiazole compounds.

Protocol:

• Preparation of C. albicans Inoculum:

  • Streak a culture of C. albicans (e.g., ATCC 90028 or a clinical isolate) on Sabouraud Dextrose Agar (SDA) and incubate at 35°C for 24-48 hours.

  • Harvest several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁶ CFU/mL.

  • Further dilute the suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL.[8]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each pyridinyl-oxadiazole compound in dimethyl sulfoxide (DMSO).

  • Perform serial two-fold dilutions of the compounds in a 96-well microtiter plate using RPMI 1640 medium to achieve a range of desired concentrations.[9] The final DMSO concentration should not exceed 1% to avoid solvent toxicity.

• Incubation:

  • Add the prepared C. albicans inoculum to each well of the microtiter plate containing the compound dilutions.

  • Include a positive control (e.g., fluconazole) and a negative control (no compound).

  • Incubate the plate at 35°C for 24-48 hours.[7]

• MIC Determination:

  • The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of growth (typically ≥50% reduction) compared to the growth control.[7] This can be assessed visually or by measuring the optical density at 530 nm using a microplate reader.[7]

Determination of Minimum Fungicidal Concentration (MFC)

The MFC is the lowest concentration of an antifungal agent that results in a ≥99.9% reduction in the initial inoculum. This assay differentiates between fungistatic (inhibiting growth) and fungicidal (killing) activity.

Protocol:

• Subculturing from MIC Plate:

  • Following MIC determination, take an aliquot from each well that shows no visible growth.

  • Spread the aliquot onto an SDA plate.[10]

• Incubation:

  • Incubate the SDA plates at 35°C for 24-48 hours.[10]

• MFC Determination:

  • The MFC is the lowest concentration of the compound that results in no more than a few colonies, corresponding to a ≥99.9% kill rate.[10]

Time-Kill Kinetics Assay

This assay provides insights into the rate at which an antifungal agent kills a fungal population over time.

Protocol:

• Preparation:

  • Prepare a culture of C. albicans in RPMI 1640 medium with an initial concentration of approximately 1-5 x 10⁵ CFU/mL.[11]

  • Add the pyridinyl-oxadiazole compound at concentrations corresponding to multiples of its MIC (e.g., 1x, 2x, 4x MIC).

  • Include a no-drug control.

• Sampling and Plating:

  • Incubate the cultures at 35°C with agitation.[11]

  • At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw aliquots from each culture.

  • Perform serial dilutions of the aliquots and plate them on SDA.

• Data Analysis:

  • After incubation, count the number of colonies on each plate to determine the CFU/mL at each time point.

  • Plot the log₁₀ CFU/mL versus time to generate the time-kill curves. A ≥3-log₁₀ decrease in CFU/mL from the initial inoculum is considered fungicidal.

Biofilm Disruption Assay

C. albicans biofilms are notoriously resistant to antifungal agents. This assay evaluates the ability of the compounds to disrupt pre-formed biofilms.

Protocol:

• Biofilm Formation:

  • Add a standardized suspension of C. albicans to the wells of a 96-well plate and incubate at 37°C for 24 hours to allow for biofilm formation.[12][13]

• Compound Treatment:

  • After 24 hours, gently wash the wells with phosphate-buffered saline (PBS) to remove non-adherent cells.[12]

  • Add fresh medium containing various concentrations of the pyridinyl-oxadiazole compounds to the wells.

  • Incubate for another 24 hours.[12]

• Quantification of Biofilm Disruption:

  • Wash the wells again with PBS.

  • The remaining biofilm can be quantified using methods such as the crystal violet staining assay or the XTT reduction assay, which measures metabolic activity.[12] For the crystal violet assay, stain the biofilm, then solubilize the dye and measure the absorbance.[12]

Cytotoxicity Assay in Mammalian Cell Lines

It is crucial to assess the toxicity of the compounds against mammalian cells to determine their therapeutic potential.

Protocol:

• Cell Culture:

  • Culture a relevant mammalian cell line (e.g., human keratinocytes HaCaT, murine macrophages RAW 264.7, or human umbilical vein endothelial cells HUVEC) in the appropriate medium.[14]

• Compound Exposure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Expose the cells to a range of concentrations of the pyridinyl-oxadiazole compounds for 24-48 hours.

• Viability Assessment:

  • Cell viability can be determined using various assays, such as the MTS assay, which measures mitochondrial activity, or the LDH release assay, which measures membrane integrity.[15][16]

• Data Analysis:

  • Calculate the 50% cytotoxic concentration (CC₅₀), which is the concentration of the compound that causes a 50% reduction in cell viability.

  • The Selectivity Index (SI) can then be calculated as the ratio of CC₅₀ to MIC. A higher SI value indicates greater selectivity for the fungal pathogen.

Data Presentation

Quantitative data should be summarized in a clear and concise tabular format for easy comparison.

Table 1: Hypothetical Antifungal Activity and Cytotoxicity of Pyridinyl-Oxadiazole Compounds against C. albicans

Compound	MIC (µg/mL)	MFC (µg/mL)	CC₅₀ (HaCaT cells, µg/mL)	Selectivity Index (SI = CC₅₀/MIC)
PYOX-1	16	32	>256	>16
PYOX-2	8	16	128	16
PYOX-3	32	64	>256	>8
Fluconazole	2	16	>1024	>512

Visualizing Experimental Relationships

The following diagram illustrates the relationship between the key experimental parameters in antifungal drug discovery.

Sources

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• 2. soeagra.com [soeagra.com]
• 3. researchgate.net [researchgate.net]
• 4. Antifungal activity of two oxadiazole compounds for the paracoccidioidomycosis treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Oxadiazole-Thiadiazole Hybrids and Their Anticandidal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Antifungal Evaluation of New Azole Derivatives against Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Video: A 96 Well Microtiter Plate-based Method for Monitoring Formation and Antifungal Susceptibility Testing of Candida albicans Biofilms [jove.com]
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• 10. mdpi.com [mdpi.com]
• 11. Influence of Test Conditions on Antifungal Time-Kill Curve Results: Proposal for Standardized Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In Vitro Culturing and Screening of Candida albicans Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. The Cytotoxic and Inhibitory Effects of Plant Derivatives on Candida albicans Biofilms: A Scoping Review | MDPI [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating the Anti-inflammatory Properties of 2,5-Disubstituted 1,3,4-Oxadiazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of 1,3,4-Oxadiazoles in Inflammation

The 1,3,4-oxadiazole scaffold is a five-membered heterocyclic ring that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities.[1] These compounds are recognized for their antibacterial, antifungal, anticancer, and notably, their anti-inflammatory properties.[1] The structural versatility of 2,5-disubstituted 1,3,4-oxadiazoles allows for the introduction of various functional groups, enabling the modulation of their physicochemical and biological properties. This has led to the development of potent anti-inflammatory agents with mechanisms of action often centered around the inhibition of key enzymes in the inflammatory cascade.[2]

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in a wide range of diseases.[3] A key pathway in the inflammatory process is the conversion of arachidonic acid into prostaglandins and leukotrienes, mediated by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, respectively.[4][5] Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone in the management of inflammation, and many exert their effects through the inhibition of COX enzymes.[6] The development of 2,5-disubstituted 1,3,4-oxadiazoles as anti-inflammatory agents often targets these same pathways, with some derivatives showing promising dual COX/LOX inhibitory activity, which could offer a broader spectrum of anti-inflammatory effects with potentially fewer side effects.[4][5]

This guide provides a comprehensive overview of the methodologies used to synthesize and evaluate the anti-inflammatory potential of 2,5-disubstituted 1,3,4-oxadiazoles, offering detailed protocols for researchers in the field of drug discovery and development.

Mechanism of Action: Targeting the Arachidonic Acid Cascade

The primary anti-inflammatory mechanism of many 2,5-disubstituted 1,3,4-oxadiazole derivatives involves the inhibition of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[7] COX-1 is constitutively expressed in most tissues and is involved in physiological functions, while COX-2 is inducible and its expression is upregulated at sites of inflammation.[1] Inhibition of COX-2 is primarily responsible for the anti-inflammatory effects of NSAIDs, while inhibition of COX-1 is associated with some of the common side effects, such as gastrointestinal disturbances.[1]

Some 1,3,4-oxadiazole derivatives have also demonstrated the ability to inhibit 5-lipoxygenase (5-LOX), an enzyme responsible for the synthesis of leukotrienes, which are potent mediators of inflammation.[4][5] Compounds that can dually inhibit both COX and LOX pathways are of particular interest as they may offer enhanced anti-inflammatory efficacy and a better safety profile.[4][5]

Caption: Inhibition of COX and LOX pathways by 2,5-disubstituted 1,3,4-oxadiazoles.

Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles: A Representative Protocol

A common and effective method for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles involves the condensation of an acid hydrazide with a carboxylic acid, followed by cyclodehydration. The following is a representative protocol.[8]

Protocol 1: Synthesis of 2-(Substituted Phenyl)-5-phenyl-1,3,4-oxadiazole

Materials and Reagents:

• Benzohydrazide

• Substituted benzoic acid (e.g., 4-chlorobenzoic acid)

• Phosphorus oxychloride (POCl₃)

• Ice-cold water

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Büchner funnel and flask

• Filter paper

• Beakers

• Melting point apparatus

• TLC plates (silica gel)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine benzohydrazide (1 equivalent) and the substituted benzoic acid (1.2 equivalents).

• Addition of Reagent: Carefully add phosphorus oxychloride (POCl₃) (3 mL) to the reaction mixture at 0°C (ice bath).

• Reaction: Stir the mixture at room temperature for 10 minutes, then heat the reaction at 80°C for 4 hours under reflux.[8] Monitor the reaction progress using thin-layer chromatography (TLC).

• Quenching: After the reaction is complete, carefully pour the reaction mixture into a beaker containing crushed ice.

• Neutralization: Neutralize the acidic solution by slowly adding a saturated solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

• Precipitation and Filtration: A solid precipitate will form. Collect the precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with cold water.

• Recrystallization: Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to obtain the pure 2,5-disubstituted 1,3,4-oxadiazole.

• Characterization: Characterize the final product by determining its melting point and using spectroscopic techniques such as IR, ¹H NMR, and mass spectrometry.

Caption: General workflow for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles.

In Vitro Evaluation of Anti-inflammatory Activity

A simple and widely used in vitro method to screen for anti-inflammatory activity is the inhibition of heat-induced albumin denaturation assay.[2] This assay is based on the principle that protein denaturation is a well-documented cause of inflammation.

Protocol 2: Heat-Induced Albumin Denaturation Assay

Materials and Reagents:

• Bovine serum albumin (BSA) or egg albumin

• Phosphate buffered saline (PBS), pH 6.4

• Test compounds (2,5-disubstituted 1,3,4-oxadiazoles) dissolved in a suitable solvent (e.g., DMSO)

• Diclofenac sodium (as a standard anti-inflammatory drug)

• Test tubes or 96-well plate

• Water bath or incubator

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a 1% w/v solution of bovine serum albumin (BSA) or egg albumin in phosphate buffered saline (PBS).

  • Prepare stock solutions of the test compounds and diclofenac sodium in a minimal amount of DMSO.

• Reaction Mixture:

  • In test tubes or a 96-well plate, add 0.2 mL of egg albumin and 2.8 mL of PBS.[3]

  • To this, add 2 mL of varying concentrations of the test compounds or diclofenac sodium.[3]

  • For the control, add the same volume of the vehicle (e.g., DMSO) instead of the test compound.

• Incubation: Incubate the reaction mixtures at 37°C for 15 minutes.[3]

• Heat-Induced Denaturation: Heat the mixtures in a water bath at 70°C for 5 minutes.[9]

• Cooling: After heating, cool the tubes to room temperature.

• Absorbance Measurement: Measure the absorbance of the solutions at 660 nm using a spectrophotometer or microplate reader.

• Calculation of Inhibition: The percentage inhibition of protein denaturation is calculated using the following formula:

  • % Inhibition = [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100

In Vivo Evaluation of Anti-inflammatory Activity

The carrageenan-induced paw edema model in rodents is a classic and reliable method for evaluating the in vivo anti-inflammatory activity of new compounds.[10]

Protocol 3: Carrageenan-Induced Paw Edema in Rats

Animals:

• Male Wistar or Sprague-Dawley rats (150-200 g)

• Animals should be housed in standard laboratory conditions and acclimatized for at least one week before the experiment.

• All animal procedures should be performed in accordance with the guidelines of the Institutional Animal Ethics Committee.

Materials and Reagents:

• Carrageenan (1% w/v in sterile saline)

• Test compounds (2,5-disubstituted 1,3,4-oxadiazoles) suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

• Standard anti-inflammatory drug (e.g., Indomethacin or Diclofenac sodium)

• Plethysmometer or digital calipers

• Syringes and needles

Procedure:

• Animal Grouping: Divide the animals into groups (n=6 per group):

  • Group I: Control (vehicle only)

  • Group II: Standard drug

  • Group III, IV, V, etc.: Test compounds at different doses

• Baseline Measurement: Measure the initial paw volume of the right hind paw of each rat using a plethysmometer or the paw thickness using digital calipers.

• Drug Administration: Administer the vehicle, standard drug, or test compounds orally or intraperitoneally 30-60 minutes before the carrageenan injection.[11]

• Induction of Inflammation: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.[11]

• Measurement of Paw Edema: Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.[12]

• Calculation of Edema and Inhibition:

  • The increase in paw volume (edema) is calculated as the difference between the paw volume at each time point and the initial paw volume.

  • The percentage inhibition of edema is calculated for each group with respect to the control group using the formula:

    • % Inhibition = [(Edema of control - Edema of treated) / Edema of control] x 100

Caption: Workflow for the carrageenan-induced paw edema assay.

Cytotoxicity Assessment

It is crucial to determine whether the observed anti-inflammatory effects of the synthesized compounds are due to their pharmacological activity or simply a result of cytotoxicity. The MTT assay is a widely used colorimetric assay to assess cell viability.

Protocol 4: MTT Assay for Cytotoxicity

Materials and Reagents:

• Cell line (e.g., RAW 264.7 murine macrophages)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at an appropriate density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: The next day, treat the cells with various concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 24-48 hours in the CO₂ incubator.

• Addition of MTT: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for another 2-4 hours, or until a purple precipitate is visible.[13]

• Solubilization of Formazan: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[14]

• Absorbance Measurement: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[14] Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculation of Cell Viability: Cell viability is expressed as a percentage of the vehicle-treated control cells.

  • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

Data Presentation

The anti-inflammatory activity of a series of 2,5-disubstituted 1,3,4-oxadiazole derivatives can be summarized in a table for easy comparison.

Compound ID	In Vitro Anti-inflammatory Activity (% Inhibition at a specific concentration)	In Vivo Anti-inflammatory Activity (% Inhibition of Paw Edema)	Cytotoxicity (IC₅₀ in µM)
Standard	e.g., Diclofenac Sodium	e.g., Indomethacin	-
OXD-1	Data	Data	Data
OXD-2	Data	Data	Data
OXD-3	Data	Data	Data

Conclusion

The 2,5-disubstituted 1,3,4-oxadiazole scaffold represents a promising framework for the development of novel anti-inflammatory agents. The protocols outlined in this guide provide a systematic approach to the synthesis, in vitro, and in vivo evaluation of these compounds. By understanding their mechanism of action and employing robust experimental methodologies, researchers can effectively identify and characterize new drug candidates for the treatment of inflammatory diseases. Careful consideration of cytotoxicity is essential to ensure that the observed biological effects are specific and not a result of general toxicity.

References

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• 2. researchgate.net [researchgate.net]
• 3. plantarchives.org [plantarchives.org]
• 4. COX Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pharmacyeducation.fip.org [pharmacyeducation.fip.org]
• 6. lecturio.com [lecturio.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of a series of novel 2,5-disubstituted-1,3,4-oxadiazole derivatives as potential antioxidant and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of the Anti-inflammatory, Antimicrobial, Antioxidant, and Cytotoxic Effects of Chitosan Thiocolchicoside-Lauric Acid Nanogel - PMC [pmc.ncbi.nlm.nih.gov]
• 10. inotiv.com [inotiv.com]
• 11. Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service - Creative Biolabs [creative-biolabs.com]
• 12. researchgate.net [researchgate.net]
• 13. atcc.org [atcc.org]
• 14. researchgate.net [researchgate.net]

molecular docking of 1,3,4-oxadiazole derivatives with CDK2.

Application Notes & Protocols

Topic: Molecular Docking of 1,3,4-Oxadiazole Derivatives with Cyclin-Dependent Kinase 2 (CDK2)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This guide provides a comprehensive, in-depth protocol for conducting molecular docking studies of 1,3,4-oxadiazole derivatives with Cyclin-Dependent Kinase 2 (CDK2), a pivotal target in cancer therapy. Moving beyond a simple checklist, this document elucidates the scientific rationale behind each step, from initial protein and ligand preparation to the critical stages of simulation, result analysis, and protocol validation. By integrating field-proven insights with detailed methodologies, this application note serves as a practical manual for researchers aiming to leverage computational tools to predict binding affinities and interaction modes, thereby accelerating the rational design of novel CDK2 inhibitors.

Scientific Background: The Rationale for Docking 1,3,4-Oxadiazoles with CDK2

The Target: Cyclin-Dependent Kinase 2 (CDK2)

Cyclin-Dependent Kinase 2 (CDK2) is a key enzyme that regulates cellular progression through the G1/S and S/G2 phases of the cell cycle.[1] Its activity is crucial for initiating DNA replication.[2] In numerous cancer types, the regulatory mechanisms governing CDK2 are disrupted, leading to abnormally high activity, uncontrolled cell proliferation, and tumor growth.[2][3][4] This makes CDK2 a significant and attractive target for the development of anticancer therapeutics.[1][4] The goal of inhibiting CDK2 is to arrest the cell cycle in cancer cells, thereby preventing their proliferation.

The Ligand Scaffold: 1,3,4-Oxadiazole Derivatives

The 1,3,4-oxadiazole ring is a five-membered heterocyclic compound that has become a cornerstone in medicinal chemistry.[5] Its value stems from its metabolic stability and its role as a bioisostere for amide and ester groups, which can improve a compound's pharmacokinetic properties.[6][7] Derivatives of this scaffold have demonstrated a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[6][8][9] Specifically, certain 1,3,4-oxadiazole derivatives have been identified as potent inhibitors of various kinases, including CDK2, making them a promising class of compounds for targeted cancer therapy.[10][11]

The Method: Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation and binding affinity of one molecule (the ligand) to another (the receptor, typically a protein).[12][13] In drug discovery, it is an indispensable tool for virtual screening of compound libraries and for understanding the structural basis of protein-ligand interactions.[14][15] By simulating these interactions, researchers can prioritize promising drug candidates for synthesis and experimental testing, significantly reducing the time and cost associated with drug development.[15]

The Molecular Docking Workflow: A Visual Overview

The entire process, from data acquisition to final analysis, follows a structured path. Each stage is critical for the integrity of the final results.

Caption: The overall molecular docking workflow, from preparation to analysis.

Pre-Docking Protocols: Establishing a Robust Foundation

The accuracy of any docking experiment is contingent upon the meticulous preparation of both the receptor and the ligand. Garbage in, garbage out is a fundamental principle in computational chemistry.

Required Software and Resources

Tool / Resource	Purpose	Recommended Software/Database
Protein Structure	Source for 3D macromolecular structures.
Ligand Structure	Source for small molecule structures.	or chemical drawing software.
Preparation & Docking	Preparing files, running docking, and analysis.
Visualization	3D visualization and analysis of interactions.	or

Protocol 1: Receptor (CDK2) Preparation

Causality: The raw crystal structure from the PDB is not immediately usable for docking.[16] It contains non-essential molecules (e.g., water, crystallization agents) and lacks hydrogen atoms, which are crucial for calculating interactions. This protocol refines the structure to a state that is chemically accurate for simulation.

Step-by-Step Methodology:

• Download the Structure: Navigate to the RCSB PDB and download a suitable crystal structure of human CDK2. For example, PDB ID 1HCK is the apoenzyme form, while 1JSV is CDK2 in complex with an inhibitor.[17][18] Using a complex can help identify the active site. Download the structure in PDB format.

• Initial Cleaning: Open the PDB file in a molecular visualization tool like UCSF Chimera or AutoDockTools (ADT).

  • Rationale: If the downloaded structure contains multiple protein chains (e.g., it's a dimer), but CDK2 functions as a monomer in complex with cyclin, you must isolate the relevant chain (e.g., Chain A).[19][20]

  • Action: Delete all chains except for the primary CDK2 chain.

• Remove Heteroatoms: Delete all water molecules (HOH) and any co-crystallized ligands or ions that are not essential for the protein's structural integrity or catalytic activity.[21][22]

  • Rationale: Water molecules can interfere with ligand docking unless you are performing advanced hydrated docking. Co-crystallized ligands must be removed to make the binding site available for your 1,3,4-oxadiazole derivatives.

• Add Hydrogens: Use the software's tools to add hydrogen atoms to the protein. Select the option to add "Polar Hydrogens" only.

  • Rationale: Hydrogen atoms are typically not resolved in X-ray crystallography but are essential for forming hydrogen bonds, a key type of protein-ligand interaction.[22][23]

• Assign Charges: Add Kollman charges to the protein atoms.

  • Rationale: This step assigns partial atomic charges, which are necessary for the docking software's scoring function to calculate electrostatic interactions.

• Save in PDBQT Format: Save the prepared protein structure as a .pdbqt file. This format is required by AutoDock Vina and contains the atomic coordinates, charges, and atom type information.[21]

Protocol 2: Ligand (1,3,4-Oxadiazole) Preparation

Causality: A ligand must be represented in a chemically correct, low-energy 3D conformation. A 2D drawing is insufficient. This protocol ensures the ligand is structurally sound and its flexibility is properly defined for the docking simulation.

Step-by-Step Methodology:

• Obtain 2D Structure: Draw your 1,3,4-oxadiazole derivative using a chemical drawing tool or download its structure from a database like PubChem. Save it in a common format like SDF or MOL.

• Convert to 3D: Use a program like Open Babel or the features within ADT/Chimera to convert the 2D structure into a 3D conformation.

• Energy Minimization: Perform an energy minimization of the 3D structure using a force field (e.g., MMFF94).

  • Rationale: This step optimizes the ligand's geometry to a stable, low-energy state, ensuring realistic bond lengths and angles.[22]

• Define Rotatable Bonds: Open the 3D structure in ADT. The software will automatically detect and define the rotatable bonds in the ligand.

  • Rationale: Defining rotatable bonds allows for flexible ligand docking, where the ligand can change its conformation to best fit the protein's binding site. This is crucial for accurately predicting the binding mode.[16]

• Save in PDBQT Format: Save the prepared ligand as a .pdbqt file.

Docking Simulation and Analysis Protocols

With the receptor and ligand prepared, the next stage is to define the search space and run the simulation.

Protocol 3: Grid Box Generation

Causality: A docking algorithm cannot search the entire protein surface; it would be computationally prohibitive. The grid box defines the specific three-dimensional space where the software will attempt to place the ligand. Its size and location are critical for a successful docking run.

Step-by-Step Methodology:

• Load Prepared Molecules: Open ADT and load both the prepared receptor (.pdbqt) and the prepared ligand (.pdbqt).

• Define the Binding Site:

  • If you started with a PDB structure that contained a co-crystallized ligand (like 1JSV), load that original ligand to visualize the known binding pocket.[17]

  • Center the grid box on this ligand.

  • Adjust the dimensions of the box (in x, y, and z) to be large enough to encompass the entire binding site plus some surrounding space, allowing room for the ligand to move and rotate freely. A typical size is 40x40x40 Å, but this must be adapted to the specific target.

• Record Coordinates: Note the coordinates for the center of the box and the size of the box in each dimension. These values are required for the configuration file.

Protocol 4: Running the AutoDock Vina Simulation

Causality: This is the core computational step where the software systematically explores different positions and conformations of the ligand within the defined grid box, scoring each one to find the most favorable binding modes.

Step-by-Step Methodology:

• Create a Configuration File: In the same folder as your prepared PDBQT files, create a text file named conf.txt. Populate it with the grid box parameters recorded in the previous step.

• Execute Vina: Open a command-line terminal, navigate to your working directory, and run the Vina executable with the configuration file as input.

• Await Completion: Vina will perform the docking calculations. The output will be two files: docking_output.pdbqt, containing the coordinates of the predicted binding poses, and docking_log.txt, containing the binding affinity scores for each pose.

Protocol 5: Analysis of Docking Results

Causality: The raw output of a docking run is just a set of coordinates and scores. The scientific value is derived from interpreting this data to understand the binding mechanism. This involves analyzing the binding energy, identifying the best pose, and visualizing the specific molecular interactions that stabilize the complex.

Step-by-Step Methodology:

• Analyze Binding Affinity: Open the docking_log.txt file. It will contain a table of the top binding modes (usually 9) and their corresponding binding affinities in kcal/mol.

  • Interpretation: The binding affinity (ΔG) represents the free energy of binding. A more negative value indicates a stronger, more favorable interaction.[24] The top-ranked pose (mode 1) is the predicted most stable binding conformation.

• Visualize Binding Poses: Load the receptor PDBQT and the docking_output.pdbqt file into PyMOL or UCSF Chimera. The output file contains multiple models, each corresponding to a predicted pose from the log file.

• Identify Key Interactions: Focus on the top-scoring pose. Use the visualization software's tools to identify and analyze the non-covalent interactions between your 1,3,4-oxadiazole derivative and the CDK2 active site residues.[25][26]

  • Hydrogen Bonds: Look for dashed lines between hydrogen bond donors (like N-H, O-H) and acceptors (like N, O). These are strong, directional interactions.

  • Hydrophobic Interactions: Identify nonpolar parts of your ligand (e.g., phenyl rings) interacting with hydrophobic amino acid residues (e.g., Val, Leu, Ile).

  • Pi-Stacking: Look for interactions between aromatic rings on your ligand and aromatic residues on the protein (e.g., Phe, Tyr, Trp).

Hypothetical Data Presentation

Compound ID	Binding Affinity (kcal/mol)	Key Interacting Residues (CDK2)	Interaction Type(s)
Oxadiazole-01	-9.8	Leu83, Glu81, Asp86	H-Bond, Hydrophobic
Oxadiazole-02	-8.5	Ile10, Val18, Phe80	Hydrophobic, Pi-Stacking
Oxadiazole-03	-10.2	Leu83, Lys33, Asp145	H-Bond, Ionic, Hydrophobic

Protocol Validation: Ensuring Trustworthiness

A critical step often overlooked is validating that the chosen docking parameters are appropriate for the biological system under study. This ensures the results are not an artifact of the computational setup.

Protocol 6: Re-Docking and RMSD Calculation

Causality: The most reliable method for validating a docking protocol is to determine if it can reproduce a known, experimentally determined binding pose.[27] This is achieved by taking a protein-ligand complex from the PDB, separating the ligand, and then docking it back into the protein using your protocol.

Step-by-Step Methodology:

• Select a CDK2 Complex: Choose a high-resolution crystal structure of CDK2 with a co-crystallized inhibitor from the PDB (e.g., 1JSV ).[17]

• Prepare for Re-docking:

  • Prepare the protein part of the complex as described in Protocol 1 .

  • Extract the co-crystallized ligand and save it separately. Prepare it as described in Protocol 2 . This will be your "docking ligand." Keep the original, un-modified extracted ligand as the "reference" or "crystal pose."

• Perform Docking: Dock the prepared ligand back into the prepared protein using the same grid box parameters and Vina settings you intend to use for your 1,3,4-oxadiazole series.

• Calculate RMSD: Superimpose the top-ranked docked pose with the original crystal pose. Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the two ligand poses.

  • Interpretation: The RMSD measures the average distance between the atoms of the docked and crystal poses. A value of less than 2.0 Å is generally considered a successful validation, indicating that your docking protocol can accurately reproduce the experimental binding mode.[27][28]

Caption: Logical map of potential interactions in the CDK2 active site.

Conclusion

Molecular docking serves as a powerful predictive tool in the early stages of drug discovery. When applied to the study of 1,3,4-oxadiazole derivatives against CDK2, it provides invaluable insights into potential binding modes and affinities, guiding the rational design and optimization of new candidate inhibitors. The successful implementation of the detailed protocols herein, including the crucial validation step, ensures that the generated computational hypotheses are robust, reliable, and primed for experimental verification. This structured approach empowers researchers to efficiently navigate the computational landscape, ultimately accelerating the journey toward novel cancer therapeutics.

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Application Notes &amp; Protocols: Pyridinyl-Oxadiazole Compounds as Potent Inhibitors of Urease and α-Glucosidase

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the evaluation of pyridinyl-oxadiazole compounds as inhibitors of urease and α-glucosidase. It delves into the clinical significance of targeting these enzymes, the mechanistic principles of their inhibition, and detailed, field-proven protocols for in vitro screening and kinetic analysis. The protocols are designed to be self-validating, ensuring robust and reproducible data generation. Visual workflows and data presentation tables are included to facilitate experimental design and interpretation.

Introduction: The Therapeutic Rationale for Dual Urease and α-Glucosidase Inhibition

The simultaneous inhibition of urease and α-glucosidase presents a compelling therapeutic strategy for managing distinct yet significant pathological conditions.

1.1. Urease: A Key Target in Gastric and Urological Pathologies

Urease is an enzyme that catalyzes the hydrolysis of urea into ammonia and carbamate.[1] This enzymatic activity is a critical virulence factor for several pathogenic microorganisms, most notably Helicobacter pylori, the primary causative agent of gastritis, peptic ulcers, and gastric cancer.[1][2] The ammonia produced by urease neutralizes the acidic environment of the stomach, allowing H. pylori to colonize the gastric mucosa.[3] Therefore, inhibiting urease can diminish bacterial survival and represents a promising approach to combat H. pylori infections, potentially in combination with antibiotics.[4][5] Beyond the stomach, urease-producing bacteria are also implicated in urinary tract infections, leading to the formation of infection-induced urinary stones.[1]

1.2. α-Glucosidase: A Cornerstone in Type 2 Diabetes Management

α-Glucosidase enzymes, located in the brush border of the small intestine, are responsible for the breakdown of complex carbohydrates into absorbable monosaccharides like glucose.[6][7] Inhibition of these enzymes delays carbohydrate digestion and absorption, leading to a reduction in postprandial blood glucose levels.[8][9][10] This mechanism is a well-established therapeutic strategy for managing type 2 diabetes mellitus.[7][8] Alpha-glucosidase inhibitors (AGIs) are particularly beneficial for patients at risk of hypoglycemia or lactic acidosis, making them a viable alternative to other antidiabetic medications.[8]

1.3. The Promise of Pyridinyl-Oxadiazole Scaffolds

The 1,3,4-oxadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, known for its diverse biological activities, including antimicrobial and antidiabetic properties.[11][12] The incorporation of a pyridine moiety can further enhance biological activity and modulate physicochemical properties.[13] This unique combination in pyridinyl-oxadiazole compounds makes them attractive candidates for the development of novel inhibitors targeting enzymes like urease and α-glucosidase.[11]

Mechanistic Insights into Enzyme Inhibition

Understanding the mode of action is critical for rational drug design and optimization.[14] Enzyme inhibitors can be broadly classified based on their interaction with the enzyme and its substrate.

2.1. Principles of Enzyme Kinetics and Inhibition

Enzyme inhibition studies are fundamental to characterizing the potency and mechanism of a potential drug candidate.[15] Key parameters such as the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) are determined to quantify the inhibitor's effectiveness. The type of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed) provides insights into how the inhibitor interacts with the enzyme.[16][17]

• Competitive Inhibition: The inhibitor binds to the active site of the enzyme, preventing the substrate from binding.[17]

• Non-competitive Inhibition: The inhibitor binds to a site other than the active site, altering the enzyme's conformation and reducing its catalytic efficiency, without affecting substrate binding.[17]

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex.

• Mixed Inhibition: The inhibitor can bind to both the free enzyme and the enzyme-substrate complex.

2.2. Proposed Interaction of Pyridinyl-Oxadiazole Compounds with Urease and α-Glucosidase

The heterocyclic nature of the oxadiazole ring and the pyridine moiety allows for various non-covalent interactions, such as hydrogen bonding and hydrophobic interactions, with the amino acid residues in the active sites of urease and α-glucosidase.[18][19] Molecular docking studies can provide valuable predictions of these binding modes and guide the synthesis of more potent analogs.[11]

Experimental Protocols

The following protocols are designed to be robust and reproducible for the screening and characterization of pyridinyl-oxadiazole compounds as urease and α-glucosidase inhibitors.

Urease Inhibition Assay Protocol

This assay is based on the Berthelot method, which quantifies the ammonia produced from the urease-catalyzed hydrolysis of urea.[20]

3.1.1. Materials and Reagents

• Jack Bean Urease (JBU)

• Urea

• Phosphate buffer (50 mM, pH 7.0)

• Phenol-hypochlorite reagents

• Pyridinyl-oxadiazole test compounds

• Thiourea (standard inhibitor)

• 96-well microplate

• Microplate reader

3.1.2. Step-by-Step Protocol

• Preparation of Solutions:

  • Prepare a stock solution of Jack Bean Urease (1 µg/µL) in 50 mM phosphate buffer (pH 7.0).

  • Prepare a stock solution of urea in deionized water.

  • Prepare serial dilutions of the pyridinyl-oxadiazole test compounds and the standard inhibitor (thiourea) in an appropriate solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well plate, add 10 µL of the reaction buffer (50 mM phosphate buffer, pH 7.0) and 10 µL of deionized water to each well.

  • Add 10 µL of the test compound or standard inhibitor at various concentrations to the respective wells.

  • Add 20 µL of the urease enzyme solution to each well.

  • Incubate the plate at 37°C for 10 minutes.

  • Initiate the enzymatic reaction by adding 40 µL of the urea substrate.

  • Incubate the plate at 37°C for another 10 minutes.

  • Stop the reaction and develop the color by adding the phenol-hypochlorite reagents according to the Berthelot method.

  • Measure the absorbance at 630 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of urease inhibition using the following formula:

    • % Inhibition = [1 - (Absorbance of sample / Absorbance of control)] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

3.1.3. Kinetic Studies

To determine the mode of inhibition, perform the assay with varying concentrations of both the substrate (urea) and the inhibitor.[20] Construct Lineweaver-Burk plots (1/velocity vs. 1/[substrate]) to visualize the type of inhibition.[20]

3.1.4. Urease Inhibition Assay Workflow

Caption: Workflow for the in vitro urease inhibition assay.

α-Glucosidase Inhibition Assay Protocol

This assay measures the amount of p-nitrophenol released from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) by α-glucosidase.

3.2.1. Materials and Reagents

• α-Glucosidase (from Saccharomyces cerevisiae)

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Phosphate buffer (100 mM, pH 6.8)

• Sodium carbonate (Na₂CO₃)

• Pyridinyl-oxadiazole test compounds

• Acarbose (standard inhibitor)

• 96-well microplate

• Microplate reader

3.2.2. Step-by-Step Protocol

• Preparation of Solutions:

  • Prepare a stock solution of α-glucosidase in 100 mM phosphate buffer (pH 6.8).

  • Prepare a stock solution of pNPG in 100 mM phosphate buffer (pH 6.8).

  • Prepare serial dilutions of the pyridinyl-oxadiazole test compounds and the standard inhibitor (acarbose) in an appropriate solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well plate, add 50 µL of the phosphate buffer to each well.

  • Add 10 µL of the test compound or standard inhibitor at various concentrations to the respective wells.

  • Add 20 µL of the α-glucosidase solution to each well and pre-incubate at 37°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of the pNPG substrate solution.

  • Incubate the plate at 37°C for 20 minutes.

  • Stop the reaction by adding 50 µL of 0.1 M Na₂CO₃ solution.

  • Measure the absorbance at 405 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of α-glucosidase inhibition using the following formula:

    • % Inhibition = [1 - (Absorbance of sample / Absorbance of control)] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

3.2.3. Kinetic Studies

Similar to the urease assay, perform the α-glucosidase inhibition assay with varying concentrations of both the substrate (pNPG) and the inhibitor to determine the mode of inhibition using Lineweaver-Burk plots.

3.2.4. α-Glucosidase Inhibition Assay Workflow

Caption: Workflow for the in vitro α-glucosidase inhibition assay.

Data Presentation and Interpretation

For clarity and comparative analysis, the inhibition data should be summarized in a tabular format.

Table 1: Urease Inhibitory Activity of Pyridinyl-Oxadiazole Compounds

Compound	IC50 (µM) ± SEM	Inhibition Type	Ki (µM)
Lead Compound 1	Value	e.g., Competitive	Value
Lead Compound 2	Value	e.g., Non-competitive	Value
Thiourea (Standard)	Value	Competitive	Value

Table 2: α-Glucosidase Inhibitory Activity of Pyridinyl-Oxadiazole Compounds

Compound	IC50 (µM) ± SEM	Inhibition Type	Ki (µM)
Lead Compound 1	Value	e.g., Mixed	Value
Lead Compound 2	Value	e.g., Competitive	Value
Acarbose (Standard)	Value	Competitive	Value

Proposed Mechanism of Inhibition

The following diagram illustrates a hypothetical competitive inhibition mechanism for a pyridinyl-oxadiazole compound at the active site of an enzyme.

Caption: Competitive inhibition of an enzyme by a pyridinyl-oxadiazole compound.

Conclusion

The protocols and guidelines presented in this document provide a robust framework for the systematic evaluation of pyridinyl-oxadiazole compounds as potential inhibitors of urease and α-glucosidase. By adhering to these methodologies, researchers can generate high-quality, reproducible data to advance the development of novel therapeutic agents for the treatment of gastric and urological infections, as well as type 2 diabetes.

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Synthesis and Evaluation of 1,3,4-Oxadiazole Derivatives as Potential Antitubercular Agents: Application Notes and Protocols

Introduction: The Imperative for Novel Antitubercular Agents and the Promise of 1,3,4-Oxadiazoles

Tuberculosis (TB), caused by the resilient pathogen Mycobacterium tuberculosis (Mtb), remains a formidable global health challenge, exacerbated by the emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.[1] This escalating resistance necessitates the urgent discovery and development of novel antitubercular agents with new mechanisms of action. The 1,3,4-oxadiazole scaffold has emerged as a "privileged structure" in medicinal chemistry, demonstrating a wide spectrum of pharmacological activities, including potent antimicrobial effects.[2][3] This five-membered heterocycle is of particular interest in anti-TB drug discovery due to its structural resemblance to the hydrazide motif found in isoniazid (INH), a cornerstone of first-line TB therapy.[4] The oxadiazole ring can enhance crucial pharmacological properties such as target affinity, metabolic stability, and hydrogen bonding capacity.[2] This guide provides a comprehensive overview of the synthesis and biological evaluation of 1,3,4-oxadiazole derivatives as potential antitubercular agents, tailored for researchers and professionals in drug development.

I. Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazole Derivatives: A Step-by-Step Protocol

The synthesis of 2,5-disubstituted 1,3,4-oxadiazoles is a versatile process, often commencing from readily available carboxylic acid hydrazides. These hydrazides serve as crucial building blocks for the heterocyclic core.[5][6] A common and effective strategy involves the cyclization of an N-acylhydrazone intermediate. The following protocol details a representative synthesis, chosen for its reliability and adaptability to a diverse range of substituents.

Causality Behind Experimental Choices:

• Starting Materials: Aromatic or heteroaromatic hydrazides are selected as they allow for the introduction of diverse functionalities at one of the substitution points of the oxadiazole ring. The choice of substituted benzaldehydes further expands the chemical diversity of the final products.

• Reaction Conditions: The initial condensation to form the hydrazone is typically acid-catalyzed and proceeds readily in a protic solvent like ethanol. The subsequent oxidative cyclization is a key step. Various reagents can be employed for this transformation, including lead dioxide, iodine, and chloramine-T.[3][7] The choice of oxidizing agent can influence reaction times and yields.

• Purification: Recrystallization is often a straightforward and effective method for purifying the final 1,3,4-oxadiazole derivatives, which are frequently crystalline solids.

Experimental Workflow Diagram:

Caption: General workflow for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles.

Detailed Protocol: Synthesis of 2-(3-pyridyl)-5-(substituted-phenyl)-1,3,4-oxadiazoles

This protocol is adapted from established methodologies for the synthesis of 1,3,4-oxadiazole derivatives.[7]

Step 1: Synthesis of N'-[(-substituted-phenyl)methylidene]nicotinohydrazide (Hydrazone Intermediate)

• In a 100 mL round-bottom flask, dissolve nicotinic acid hydrazide (1.37 g, 0.01 mol) in 50 mL of ethanol.

• To this solution, add the desired substituted benzaldehyde (0.01 mol) dissolved in 25 mL of ethanol.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reflux the reaction mixture for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).[8]

• After completion, cool the reaction mixture to room temperature.

• Filter the resulting precipitate, wash with cold ethanol, and dry to obtain the hydrazone intermediate.

Step 2: Oxidative Cyclization to form 2-(3-pyridyl)-5-(substituted-phenyl)-1,3,4-oxadiazole

• In a 250 mL round-bottom flask, suspend the synthesized hydrazone (0.01 mol) in 40 mL of glacial acetic acid with stirring until a homogenous solution is formed.

• To this solution, add lead (IV) oxide (PbO₂) (2.4 g, 0.01 mol) portion-wise over 10 minutes.

• Stir the reaction mixture at room temperature for 1 hour.[7]

• Pour the reaction mixture into 100 mL of ice-cold water and allow it to stand for 24 hours.

• Extract the product with a suitable organic solvent such as diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol to yield the pure 2,5-disubstituted 1,3,4-oxadiazole derivative.

Step 3: Structural Characterization

Confirm the structure of the synthesized compounds using spectroscopic techniques such as Fourier-transform infrared (FT-IR) spectroscopy, nuclear magnetic resonance (¹H NMR and ¹³C NMR), and mass spectrometry.[1]

II. In Vitro Evaluation of Antitubercular Activity

The primary screening of newly synthesized compounds for antitubercular activity is crucial to identify promising leads. This is typically achieved by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that inhibits the visible growth of M. tuberculosis.[9]

Antitubercular Screening Workflow:

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Protocol: Microplate Alamar Blue Assay (MABA) for MIC Determination

The MABA is a widely used colorimetric method for determining the MIC of compounds against M. tuberculosis.[10][11] It is a reliable, economical, and less time-consuming alternative to traditional agar-based methods.

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase)

• 96-well microplates

• Test compounds dissolved in dimethyl sulfoxide (DMSO)

• Alamar Blue reagent

• Positive control (e.g., Isoniazid, Rifampicin)

• Negative control (medium only)

Procedure:

• Prepare a suspension of M. tuberculosis H37Rv and adjust the turbidity to match a McFarland standard of 1.0. Dilute this suspension 1:20 in Middlebrook 7H9 broth.

• Prepare serial two-fold dilutions of the test compounds in a 96-well microplate. The final concentrations may range from 0.1 to 100 µg/mL.

• Add 100 µL of the diluted bacterial suspension to each well containing the test compounds.[10]

• Include wells for a positive control (a known antitubercular drug) and a negative control (no drug).

• Seal the plates and incubate at 37°C for 7 days.[10]

• After incubation, add 20 µL of Alamar Blue reagent to each well.

• Re-incubate the plates for 24 hours.

• Observe the color change. A blue color indicates no bacterial growth, while a pink color indicates growth. The MIC is defined as the lowest concentration of the compound that prevents a color change from blue to pink.[12]

III. Cytotoxicity Assessment: Ensuring Selective Toxicity

A critical aspect of drug development is to ensure that the candidate compounds are selectively toxic to the pathogen and exhibit minimal toxicity towards host cells. Cytotoxicity assays are therefore an indispensable part of the evaluation process.

Protocol: MTT Assay for Cytotoxicity in Mammalian Cell Lines

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of potential drug candidates.[13][14]

Materials:

• Human cell line (e.g., A549 lung epithelial cells, HepG2 liver cells, or RAW264.7 macrophages)[13][15][16]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well tissue culture plates

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed 1 x 10⁴ cells per well in a 96-well plate and incubate for 24 hours to allow for cell attachment.[13]

• Treat the cells with various concentrations of the synthesized 1,3,4-oxadiazole derivatives for 48-72 hours.[13][16]

• Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.[13]

• At the end of the incubation, carefully remove the medium and add 200 µL of DMSO to each well to dissolve the formazan crystals.[13]

• Measure the absorbance at 550 nm using a microplate reader.

• The percentage of cell viability is calculated relative to untreated control cells. The 50% cytotoxic concentration (CC₅₀) is then determined.

The Selectivity Index (SI) is calculated as the ratio of CC₅₀ to MIC (SI = CC₅₀ / MIC). A higher SI value is desirable, as it indicates greater selectivity of the compound for the mycobacteria over host cells. A compound with an SI > 10 is generally considered a promising candidate for further development.

IV. Structure-Activity Relationship (SAR) and Data Interpretation

The data obtained from the synthesis and biological evaluation of a series of 1,3,4-oxadiazole derivatives can provide valuable insights into their structure-activity relationships (SAR).[9]

Key Considerations for SAR Analysis:

• Nature of Substituents: Analyze how different electron-donating or electron-withdrawing groups on the aryl rings at positions 2 and 5 of the oxadiazole core affect the antitubercular activity.

• Lipophilicity: The overall lipophilicity of the molecule, influenced by the substituents, plays a crucial role in its ability to penetrate the mycobacterial cell wall.

• Steric Factors: The size and shape of the substituents can influence the binding of the molecule to its target protein.

Data Presentation: MIC and Cytotoxicity of Representative 1,3,4-Oxadiazole Derivatives

Compound ID	R-Group (Position 5)	MIC (µg/mL) vs. Mtb H37Rv	CC₅₀ (µg/mL) vs. A549 cells	Selectivity Index (SI)
IA-1	4-Chlorophenyl	3.12	>100	>32
IA-2	4-Nitrophenyl	1.56	>100	>64
IA-3	4-Methoxyphenyl	6.25	>100	>16
IA-4	2,4-Dichlorophenyl	0.78	85	109
Isoniazid	-	0.06	>200	>3333
Rifampicin	-	0.12	>100	>833

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual values will vary depending on the specific compounds synthesized and tested.

The results from such studies can guide the rational design of more potent and selective 1,3,4-oxadiazole derivatives as antitubercular agents. For instance, the illustrative data above suggests that electron-withdrawing groups, particularly halogens, at the 4-position of the phenyl ring may enhance antitubercular activity.

Conclusion and Future Directions

The 1,3,4-oxadiazole scaffold represents a promising starting point for the development of novel antitubercular agents. The synthetic routes are generally straightforward and amenable to the creation of large libraries of compounds for screening. The biological evaluation protocols outlined in this guide provide a robust framework for identifying and prioritizing lead compounds. Future efforts should focus on elucidating the mechanism of action of these compounds, which could involve targeting key mycobacterial enzymes such as InhA, and optimizing their pharmacokinetic and pharmacodynamic properties to advance them towards preclinical and clinical development.

References

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• Bielenica, A., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules. Available at: [Link]

• Various Authors. (2025). Targets of 1,3,4‐oxadiazole derivatives against M. tuberculosis cell...

• Chippada, A., et al. (2019). Novel 1,3,4-oxadiazoles as antitubercular agents with limited activity against drug-resistant tuberculosis. Future Medicinal Chemistry. Available at: [Link]

• Bollikolla, H. B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews.
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Application Notes and Protocols for Investigating 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine as a G-Quadruplex Binding Ligand

Introduction: The Therapeutic Promise of G-Quadruplexes and the Potential of Pyridyl-Oxadiazole Ligands

G-quadruplexes (G4s) are non-canonical secondary structures formed in guanine-rich nucleic acid sequences. These four-stranded structures, stabilized by Hoogsteen hydrogen bonds within a G-tetrad and central cations, are implicated in a variety of crucial biological processes.[1][2] Notably, G4-forming sequences are prevalent in human telomeres and the promoter regions of oncogenes such as c-myc, making them attractive targets for anticancer drug development.[3][4][5][6] Stabilization of these G4 structures by small molecule ligands can interfere with telomere maintenance and downregulate oncogene expression, offering a promising therapeutic strategy.[7][8]

The 1,3,4-oxadiazole scaffold is a biologically significant heterocyclic motif known for a range of pharmacological activities, including anticancer properties.[9] When combined with a pyridine ring, this motif presents a promising platform for G-quadruplex recognition.[1] The compound at the center of this guide, 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine, incorporates the pyridyl-oxadiazole core with a flexible ethanamine side chain, which may facilitate interactions with the grooves or loops of the G-quadruplex structure. This document provides a comprehensive guide for researchers to synthesize, characterize, and evaluate the G-quadruplex binding properties of this novel ligand.

Part 1: Synthesis of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

The synthesis of 2,5-disubstituted 1,3,4-oxadiazoles is well-documented and typically proceeds through the cyclization of a diacylhydrazine intermediate.[10][11] A plausible synthetic route for the target compound is outlined below. This multi-step synthesis leverages commercially available starting materials and established chemical transformations.

Proposed Synthetic Pathway:

Caption: Proposed synthetic workflow for the target ligand.

Protocol 1: Synthesis of the Ligand

Materials:

• Isonicotinoyl chloride hydrochloride

• tert-butyl (2-hydrazinyl-2-oxoethyl)carbamate

• Pyridine

• Dichloromethane (DCM)

• Phosphorus oxychloride (POCl₃)

• Trifluoroacetic acid (TFA)

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Step 1: Synthesis of tert-butyl (2-(2-isonicotinoyl)hydrazinyl-2-oxoethyl)carbamate.

  • Dissolve tert-butyl (2-hydrazinyl-2-oxoethyl)carbamate in anhydrous DCM and cool to 0°C.

  • Add pyridine to the solution.

  • Slowly add a solution of isonicotinoyl chloride hydrochloride in anhydrous DCM.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the diacylhydrazine intermediate.

• Step 2: Synthesis of tert-butyl (2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethyl)carbamate.

  • Reflux the diacylhydrazine intermediate in phosphorus oxychloride for several hours.[10][11]

  • Carefully quench the reaction by pouring it onto crushed ice.

  • Neutralize the solution with a suitable base (e.g., sodium bicarbonate).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry, and concentrate.

  • Purify the crude product by column chromatography.

• Step 3: Synthesis of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine.

  • Dissolve the Boc-protected intermediate in DCM.

  • Add trifluoroacetic acid and stir at room temperature for a few hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Triturate the residue with diethyl ether to precipitate the product as a salt.

  • Filter and dry the solid to obtain the final compound.

Characterization: The structure and purity of the synthesized compound should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Part 2: Preparation of G-Quadruplex DNA

For binding studies, it is essential to use well-characterized G-quadruplex forming DNA sequences. The human telomeric sequence (22AG: 5'-AGG GTT AGG GTT AGG GTT AGG G-3') and the c-myc promoter sequence (c-myc: 5'-TGA GGG TGG GTA GGG TGG GTA A-3') are commonly used models.[1][12]

Protocol 2: Annealing of G-Quadruplex DNA

Materials:

• Lyophilized DNA oligonucleotides (e.g., 22AG, c-myc)

• Nuclease-free water

• Buffer solution (e.g., 10 mM Tris-HCl, 100 mM KCl, pH 7.4)

Procedure:

• Dissolve the lyophilized DNA in nuclease-free water to create a stock solution (e.g., 1 mM).

• Dilute the stock solution to the desired final concentration in the annealing buffer containing the stabilizing cation (typically K⁺ or Na⁺).[3]

• Heat the solution to 95°C for 5 minutes to denature any pre-existing structures.

• Slowly cool the solution to room temperature over several hours to facilitate proper folding into the G-quadruplex conformation.

• Store the annealed G-quadruplex solution at 4°C.

Part 3: Biophysical Characterization of Ligand-G-Quadruplex Binding

A suite of biophysical techniques should be employed to comprehensively characterize the binding interaction.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful technique to confirm the formation of G-quadruplex structures and to observe any conformational changes upon ligand binding.[2][12][13][14] Different G4 topologies have characteristic CD spectra.[2]

Protocol 3: CD Titration

Instrumentation: A CD spectropolarimeter equipped with a thermostatted cell holder.

Procedure:

• Record the CD spectrum of the annealed G-quadruplex DNA (e.g., 5 µM in 10 mM Tris-HCl, 100 mM KCl, pH 7.4) from 220 nm to 320 nm.

• Incrementally add small aliquots of the ligand stock solution to the G-quadruplex solution.

• Record the CD spectrum after each addition and allow the system to equilibrate.

• Correct the spectra for buffer and ligand absorbance.

Data Interpretation:

• A characteristic positive peak around 295 nm and a negative peak around 260 nm suggest an antiparallel G-quadruplex, while a positive peak around 260 nm and a negative peak around 240 nm indicate a parallel topology.[2]

• Changes in the CD spectrum upon ligand addition can indicate a conformational shift in the G-quadruplex or stabilization of a particular topology.

• The appearance of an induced CD (ICD) signal in the region where the ligand absorbs light is a strong indicator of binding.[2]

UV-Visible Spectroscopy

UV-Vis titration can be used to determine the binding constant (Kₐ) and stoichiometry of the interaction.

Protocol 4: UV-Visible Titration

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Procedure:

• Prepare a solution of the ligand at a fixed concentration.

• Record the UV-Vis spectrum of the ligand from 200 nm to 500 nm.

• Titrate the ligand solution with increasing concentrations of the annealed G-quadruplex DNA.

• Record the spectrum after each addition.

Data Interpretation:

• Binding of the ligand to the G-quadruplex can result in hypochromism or hyperchromism and a red or blue shift (bathochromic or hypsochromic shift) in the ligand's absorption spectrum.

• The binding constant can be calculated by fitting the change in absorbance at a specific wavelength to a suitable binding model (e.g., Scatchard plot).

Fluorescence Spectroscopy

Fluorescence-based assays are highly sensitive methods to study ligand binding.

Protocol 5: Fluorescence Titration

Instrumentation: A spectrofluorometer.

Procedure:

• Prepare a solution of the ligand and record its fluorescence emission spectrum by exciting at a suitable wavelength.

• Incrementally add the annealed G-quadruplex DNA to the ligand solution.

• Record the fluorescence spectrum after each addition.

Data Interpretation:

• A change in fluorescence intensity (quenching or enhancement) or a shift in the emission maximum upon addition of the G-quadruplex indicates binding.[7]

• The binding affinity can be determined by analyzing the fluorescence titration data using appropriate binding isotherms.

Protocol 6: G4-Fluorescent Intercalator Displacement (G4-FID) Assay

This competitive binding assay provides information on the ability of the test ligand to displace a fluorescent probe known to bind to G-quadruplexes (e.g., Thiazole Orange).[15]

Workflow for G4-FID Assay:

Caption: Workflow for the G4-FID competitive binding assay.

Procedure:

• Prepare a solution of the annealed G-quadruplex DNA and a fluorescent probe (e.g., Thiazole Orange) that shows enhanced fluorescence upon binding.

• Measure the initial high fluorescence of the complex.

• Add increasing concentrations of the test ligand, 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine.

• Monitor the decrease in fluorescence as the test ligand displaces the fluorescent probe.

• The concentration of the test ligand required to displace 50% of the fluorescent probe (DC₅₀) can be determined, which is indicative of its binding affinity.

Thermal Denaturation Studies (CD/UV Melting)

The thermal stabilization of a G-quadruplex upon ligand binding is a key indicator of a stabilizing interaction.

Protocol 7: Thermal Denaturation

Instrumentation: A CD spectropolarimeter or UV-Vis spectrophotometer with a Peltier temperature controller.

Procedure:

• Prepare samples of the G-quadruplex DNA in the absence and presence of the ligand.

• Monitor the change in CD signal at 295 nm or UV absorbance at 295 nm as the temperature is increased from ~20°C to 95°C at a controlled rate.

• The melting temperature (Tₘ) is the temperature at which 50% of the G-quadruplex is unfolded.

• The change in melting temperature (ΔTₘ) upon ligand binding quantifies the extent of stabilization.[16]

Data Summary Table:

G4 Sequence	Method	Binding Constant (Kₐ, M⁻¹)	Stoichiometry (Ligand:G4)	ΔTₘ (°C)
22AG	UV-Vis Titration	Experimental Value	Experimental Value
Fluorescence Titration	Experimental Value
CD/UV Melting	Experimental Value
c-myc	UV-Vis Titration	Experimental Value	Experimental Value
Fluorescence Titration	Experimental Value
CD/UV Melting	Experimental Value

Conclusion

The protocols outlined in this application note provide a robust framework for the synthesis and comprehensive biophysical evaluation of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine as a G-quadruplex binding ligand. The combination of spectroscopic and thermal denaturation studies will yield valuable insights into the binding affinity, selectivity, and mode of interaction of this novel compound, thereby contributing to the development of new therapeutic agents targeting G-quadruplex structures.

References

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• Carvalho, J., et al. (2020). G-Quadruplexes and Their Ligands: Biophysical Methods to Unravel G-Quadruplex/Ligand Interactions. International Journal of Molecular Sciences, 21(15), 5550. Available from: [Link]

• Busto, N., et al. (2022). Spectroscopic Characterization of Mitochondrial G-Quadruplexes. International Journal of Molecular Sciences, 23(2), 899. Available from: [Link]

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• Wei, C., et al. (2009). A Spectroscopic Study on the Interactions of Porphyrin with G-Quadruplex DNAs. Biochemistry, 48(13), 2849–2857. Available from: [Link]

• Cheng, Y., et al. (2021). Characterization of G-Quadruplexes Folding/Unfolding Dynamics and Interactions with Proteins from Single-Molecule Force Spectroscopy. Biomolecules, 11(4), 573. Available from: [Link]

• Sumida, J. P., et al. (2021). Cellular Visualization of G-Quadruplex RNA via Fluorescence-Lifetime Imaging Microscopy. Journal of the American Chemical Society, 143(49), 20996–21004. Available from: [Link]

• Chen, J., et al. (2023). G-Quadruplex Structures Formed by Human Telomere and C9orf72 GGGGCC Repeats. International Journal of Molecular Sciences, 24(13), 10831. Available from: [Link]

• Bhowmik, S., & Das, S. (2015). Targeting G-quadruplex structures with extrinsic fluorogenic dyes: promising fluorescence sensors. RSC Advances, 5(26), 20384-20399. Available from: [Link]

• Małgowska, M., et al. (2012). How to study G-quadruplex structures. BioTechnologia, 93(4), 381-390. Available from: [Link]

• Moye, A. L., et al. (2015). Telomere DNA G-quadruplex folding within actively extending human telomerase. Proceedings of the National Academy of Sciences, 112(25), E3233–E3242. Available from: [Link]

• Kumar, C. S. C., et al. (2015). New and Efficient Synthesis of N-(4-Substituted phenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amines. ResearchGate. Available from: [Link]

• Kejnovská, I., et al. (2019). CD Study of the G-Quadruplex Conformation. Springer Nature Experiments. Available from: [Link]

• G. S. C. Kumar, et al. (2021). Modulating the G‐Quadruplex and Duplex DNA Binding by Controlling the Charge of Fluorescent Molecules. Chemistry – A European Journal, 27(49), 12563-12570. Available from: [Link]

• G. S. C. Kumar, et al. (2023). opp-Dibenzoporphyrin Pyridinium Derivatives as Potential G-Quadruplex DNA Ligands. Molecules, 28(17), 6333. Available from: [Link]

• Asadi, M., et al. (2015). Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives. Research in Pharmaceutical Sciences, 10(5), 435–442. Available from: [Link]

• Varshney, D., et al. (2022). G-Quadruplex-Protein Interactions: Screening, Characterization and Regulation. bioRxiv. Available from: [Link]

• Khan, M. S. Y., & Akhtar, M. (2003). Synthesis of some new 2, 5-disubstituted 1,3,4-oxadiazole derivatives and their biological activity. Indian Journal of Chemistry, 42B, 900-904. Available from: [Link]

• Parkinson, G. N. (2014). A structural analysis of G-quadruplex/ligand interactions. Biochimie, 105, 101–116. Available from: [Link]

• Representative fluorescence titration experiment. Fluorescence spectra... | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved from [Link]

• Patel, D. J., et al. (2007). Human telomere, oncogenic promoter and 5′-UTR G-quadruplexes: diverse higher order DNA and RNA targets for cancer therapeutics. Nucleic Acids Research, 35(22), 7429–7455. Available from: [Link]

• Mohakud, A., et al. (2019). Spectroscopic studies of Thioflavin-T binding to c-Myc G-quadruplex DNA. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 212, 276-284. Available from: [Link]

• Kumar, A., et al. (2021). Recent Developments in Small-Molecule Ligands of Medicinal Relevance for Harnessing the Anticancer Potential of G-Quadruplexes. Molecules, 26(11), 3333. Available from: [Link]

• Miyoshi, D., et al. (2006). G-quadruplex formation in human telomeric (TTAGGG)4 sequence with complementary strand in close vicinity under molecularly crowded condition. Nucleic Acids Research, 34(12), 3504–3512. Available from: [Link]

• Kumar, A., et al. (2014). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. BioMed Research International, 2014, 282715. Available from: [Link]

• Kumar, A., et al. (2020). 1,3,4-oxadiazole and its derivatives: A review on recent progress in anticancer activities. Archiv der Pharmazie, 353(10), e2000140. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

Prepared by the Senior Application Scientist Desk

This guide is designed for researchers, medicinal chemists, and process development professionals engaged in the synthesis of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine. We move beyond simple protocols to address the common challenges and critical decision points in the synthetic route, ensuring a higher rate of success and yield improvement.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and common synthetic pathway for this molecule?

A1: The most robust and widely adopted pathway is a three-step synthesis starting from commercially available materials. The strategy involves the formation of an N,N'-diacylhydrazine intermediate, followed by a cyclodehydration reaction to form the 1,3,4-oxadiazole ring, and concluding with the deprotection of the primary amine. This method is favored for its reliability and scalability.

Caption: High-level overview of the 3-step synthesis pathway.

Q2: Why is a protecting group for the ethanamine moiety essential?

A2: The primary amine of the ethanamine side chain is a potent nucleophile. If left unprotected, it would compete with the hydrazide nitrogen during the initial coupling step (Step 1), leading to a mixture of undesired side products and significantly reducing the yield of the required diacylhydrazine intermediate. Furthermore, the unprotected amine can react with the dehydrating agents used in the cyclization step (Step 2). The tert-butyloxycarbonyl (Boc) group is an ideal choice as it is stable under the coupling and cyclization conditions but can be removed cleanly under acidic conditions without affecting the oxadiazole or pyridine rings.

Q3: How do I choose the right cyclodehydrating agent for Step 2?

A3: The choice of reagent is a critical control point that balances reactivity with substrate stability. Harsh reagents can increase reaction speed but risk degrading your molecule, especially the pyridine ring.

• Phosphorus oxychloride (POCl₃): A very common, inexpensive, and powerful dehydrating agent. It often serves as both the reagent and the solvent. However, it requires high temperatures (reflux) which can lead to charring and the formation of colored impurities if not carefully controlled.

• Thionyl chloride (SOCl₂): Similar in reactivity to POCl₃, it is also an effective but harsh reagent.

• Polyphosphoric acid (PPA): A strong acid and dehydrating agent that requires high temperatures. It can be difficult to work with due to its high viscosity.

• Burgess Reagent: A much milder, neutral alternative that often allows the reaction to proceed at lower temperatures.[1] It is ideal for sensitive substrates but is significantly more expensive, making it more suitable for small-scale or discovery chemistry applications.

• Trifluoromethanesulfonic anhydride ((CF₃SO₂)₂O): A highly effective and fast-acting reagent, but it is also aggressive and requires careful handling and temperature control.[2]

For initial attempts, POCl₃ is a cost-effective starting point. If you observe significant degradation or low yields, switching to the Burgess reagent is a logical troubleshooting step.

Q4: How can I effectively monitor the progress of each reaction step?

A4: Thin-Layer Chromatography (TLC) is the most straightforward method.

• Step 1 (Coupling): Monitor for the consumption of the starting materials (Isoniazid and N-Boc-β-alanine). The diacylhydrazine product will have a different Rf value. A suitable eluent system is Dichloromethane:Methanol (e.g., 95:5).

• Step 2 (Cyclization): The Boc-protected oxadiazole product is significantly less polar than the diacylhydrazine starting material. You should see the starting material spot (closer to the baseline) disappear and a new spot with a higher Rf appear.

• Step 3 (Deprotection): The final amine product is highly polar and may streak on silica TLC plates. Monitor for the disappearance of the Boc-protected oxadiazole spot. To visualize the final product clearly, you can add a small amount of triethylamine (1%) to your eluent system or use a ninhydrin stain, which will specifically stain the primary amine product.

Troubleshooting Guide

Problem 1: Low yield or failure in the initial amide coupling (Step 1).

• Question: My coupling reaction between Isoniazid and N-Boc-β-alanine is inefficient. What are the likely causes?

• Answer & Solution: This step is a standard peptide coupling, and failures often trace back to a few key areas.

  • Ineffective Carboxylic Acid Activation: The most common issue. If you are using a carbodiimide like EDC, the addition of an activator such as HOBt or HOAt is crucial to prevent side reactions and improve efficiency.

  • Moisture: Carbodiimide reagents are highly sensitive to water. Ensure you are using anhydrous solvents (e.g., dry DMF or DCM) and running the reaction under an inert atmosphere (Nitrogen or Argon).

  • Incorrect Base/Stoichiometry: A non-nucleophilic base like Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM) is required to neutralize the acid formed without interfering with the reaction. Ensure at least 2-3 equivalents of the base are used.

  • Alternative Coupling Reagents: If EDC/HOBt fails, consider switching to a more potent uronium-based coupling reagent like HBTU or TBTU, which are known for their high efficiency.[3]

Problem 2: The cyclodehydration reaction (Step 2) is not working or results in a complex mixture.

• Question: I have successfully made the diacylhydrazine intermediate, but the cyclization to the oxadiazole is failing. What should I do?

• Answer & Solution: This is the most challenging step. The key is managing the reaction's energetics.

  • Insufficiently Forcing Conditions: If using a milder reagent or low temperature, the reaction may simply be too slow. If using POCl₃, ensure you are reaching a full reflux temperature (around 110 °C). The reaction can take several hours (4-12 h).

  • Degradation: If you see the starting material being consumed but no desired product forms, or you get a dark, intractable tar, your conditions are too harsh. This is common with POCl₃.

    • Solution 1: Reduce the reaction temperature and increase the reaction time.

    • Solution 2: Switch to a milder, non-acidic reagent. The Burgess reagent is the best-in-class solution for this problem, as it avoids strong acids and high temperatures.[1]

  • Incomplete Reaction: If you see both starting material and product, the reaction time may be insufficient. Monitor by TLC every 2 hours until the starting material is fully consumed.

Caption: Decision tree for troubleshooting the cyclodehydration step.

Problem 3: Difficulty purifying the final amine product.

• Question: My final product is impure after deprotection, and it streaks badly on my silica column. How can I purify it?

• Answer & Solution: Primary amines are basic and interact strongly with the acidic silica gel, causing poor separation and streaking.

  • Column Chromatography Modification: Add a small amount of a volatile base to your eluent system. A typical mobile phase would be Dichloromethane:Methanol with 1% Triethylamine (e.g., 95:4:1 DCM:MeOH:TEA). The triethylamine will occupy the acidic sites on the silica, allowing your product to elute cleanly.

  • Acid-Base Extraction: An alternative to chromatography. Dissolve the crude product in an organic solvent (like Ethyl Acetate) and extract with dilute aqueous acid (e.g., 1M HCl). Your amine product will become a protonated salt and move to the aqueous layer, leaving non-basic impurities behind. Then, basify the aqueous layer with NaOH or Na₂CO₃ to a pH > 10 and re-extract your neutral amine product back into an organic solvent.

  • Recrystallization/Salt Formation: The final product can often be purified by forming a crystalline salt (e.g., hydrochloride or hydrobromide salt) and recrystallizing it.

Optimized Experimental Protocols

Step 1: Synthesis of tert-butyl (2-(2-isonicotinoylhydrazine-1-carbonyl)ethyl)carbamate (Diacylhydrazine Intermediate)

• To a round-bottom flask under a nitrogen atmosphere, add N-Boc-β-alanine (1.0 eq), Isoniazid (1.0 eq), and Hydroxybenzotriazole (HOBt) (1.2 eq).

• Dissolve the solids in anhydrous Dimethylformamide (DMF).

• Cool the mixture to 0 °C in an ice bath.

• Add N,N'-Diisopropylethylamine (DIPEA) (2.5 eq) to the mixture.

• Slowly add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) portion-wise, keeping the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by TLC until the isoniazid is consumed.

• Upon completion, pour the reaction mixture into cold water. A white precipitate should form.

• Stir for 30 minutes, then filter the solid, wash thoroughly with water, and dry under vacuum. The product is typically used in the next step without further purification.

Step 2: Synthesis of tert-butyl (2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethyl)carbamate (Boc-Protected Oxadiazole)

• Place the dried diacylhydrazine intermediate (1.0 eq) in a round-bottom flask equipped with a reflux condenser under a nitrogen atmosphere.

• Carefully add Phosphorus oxychloride (POCl₃) (5-10 volumes) in a fume hood.

• Heat the mixture to reflux (approx. 110 °C) and maintain for 4-6 hours.

• Monitor the reaction by TLC for the disappearance of the starting material.

• Cool the reaction mixture to room temperature, then very slowly and carefully pour it onto crushed ice with vigorous stirring. Caution: This is a highly exothermic and vigorous reaction.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution or solid sodium carbonate until the pH is ~8.

• Extract the aqueous mixture with Ethyl Acetate or Dichloromethane (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Purify by column chromatography if necessary.

Step 3: Synthesis of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine (Final Product)

• Dissolve the Boc-protected oxadiazole (1.0 eq) in Dichloromethane (DCM).

• Add Trifluoroacetic acid (TFA) (10-20 eq, typically 20-50% v/v solution in DCM).

• Stir the mixture at room temperature for 1-3 hours.

• Monitor by TLC for the complete consumption of the starting material.

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in a minimal amount of DCM and add diethyl ether to precipitate the TFA salt of the product.

• To obtain the free base, neutralize a solution of the salt with a base (e.g., saturated NaHCO₃ solution) and extract with an organic solvent.

Data Summary

Cyclodehydrating Agent	Typical Conditions	Advantages	Disadvantages
POCl₃	Reflux, 4-12 h	Inexpensive, powerful	Harsh, risk of degradation, vigorous quench
SOCl₂	Reflux, 4-12 h	Inexpensive, powerful	Harsh, generates HCl/SO₂ gas
PPA	120-160 °C, 2-6 h	Strong dehydrator	Viscous, difficult workup, high temp
Burgess Reagent [1]	THF, 50-65 °C, 1-4 h	Mild, neutral, high yield	Very expensive, moisture sensitive
(CF₃SO₂)₂O [2]	DCM, Pyridine, 0 °C to RT	Very fast, high yield	Expensive, highly reactive, requires care

References

• Organic Chemistry Portal. Synthesis of 1,3,4-oxadiazoles. Available at: [Link]

• Gierczak, M., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2415. Available at: [Link]

• Bui, P., et al. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Molecules, 27(22), 7793. Available at: [Link]

• Romero, F. A., et al. (2013). A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. Tetrahedron, 69(9), 2075-2080. Available at: [Link]

• Bollikolla, H. B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 255-271. Available at: [Link]

• Aslam, M. S., et al. (2014). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. BioMed Research International, 2014, 837915. Available at: [Link]

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. mdpi.com [mdpi.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]

Technical Support Center: Addressing Aqueous Solubility Challenges of 1,3,4-Oxadiazole Derivatives

Prepared by the Senior Application Scientist Desk

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,3,4-oxadiazole derivatives. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions regarding the significant challenge of poor aqueous solubility often encountered with this important class of heterocyclic compounds. Our goal is to explain the causality behind experimental choices, providing you with the rationale needed to overcome solubility hurdles in your research.

The Challenge: Why is Solubility an Issue?

The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, appearing in compounds with a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2][3]. However, the therapeutic potential of these derivatives is often hampered by their low solubility in aqueous media. This issue is particularly pronounced in derivatives containing aryl substituents, which significantly increase the compound's lipophilicity and crystal lattice energy, thereby lowering solubility[4]. Poor solubility can lead to failed in vitro assays, inaccurate structure-activity relationship (SAR) data, and poor bioavailability in preclinical studies[5]. This guide provides a systematic approach to diagnosing and solving these critical solubility problems.

Troubleshooting Guide: From Benchtop to Formulation

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Problem 1: My 1,3,4-oxadiazole derivative is precipitating out of my aqueous buffer during in vitro assays.

This is a common and frustrating issue that can invalidate experimental results. The cause is often multifactorial, stemming from the compound's intrinsic properties and the specific conditions of the assay.

Potential Cause A: Unfavorable pH

Expertise & Experience: If your derivative has an ionizable functional group (an acidic or basic center), the pH of your aqueous solution will critically determine its solubility. For a basic compound, solubility increases as the pH drops below its pKa, leading to the formation of a more soluble protonated salt. Conversely, an acidic compound becomes more soluble as the pH rises above its pKa, forming an anionic salt. Many researchers overlook the pKa of their compounds, leading to unexpected precipitation.

Recommended Solution: pH Adjustment & Solubility Profiling Before abandoning a compound, systematically evaluate the effect of pH.

• For compounds with basic centers (e.g., amino groups): Prepare your stock solution in 0.1 N HCl or use a buffer with a pH at least 2 units below the compound's pKa.

• For compounds with acidic centers (e.g., carboxylic acids, phenols): Prepare your stock solution in 0.1 N NaOH or use a buffer with a pH at least 2 units above the pKa.

• For neutral compounds or when the pKa is unknown: Perform a kinetic solubility profile across a range of physiologically relevant pH values (e.g., pH 5.0, 6.5, 7.4) to identify an optimal range.[6]

Potential Cause B: Exceeding Intrinsic Solubility with Organic Solvents

Expertise & Experience: It is standard practice to dissolve poorly soluble compounds in a water-miscible organic solvent like dimethyl sulfoxide (DMSO) before diluting into an aqueous buffer. However, when this stock solution is added to the aqueous medium, the final concentration of the organic solvent may be too low to keep the compound dissolved, causing it to "crash out." This is a classic issue of supersaturation followed by precipitation.

Recommended Solution: Utilize Co-solvents A co-solvent is a water-miscible organic solvent that, when added to an aqueous solution in a sufficient concentration, increases the solubility of a non-polar solute.[7] The key is to maintain a high enough percentage of the co-solvent in the final working solution.

Table 1: Common Co-solvents for Preclinical Formulations

Co-solvent	Typical Concentration Range (% v/v)	Key Considerations
DMSO	0.1 - 5%	Can be cytotoxic at higher concentrations. Standard for in vitro screening.
Ethanol	5 - 20%	Generally well-tolerated but can have pharmacological effects.
PEG 300/400	10 - 40%	Polyethylene Glycol. Excellent safety profile, commonly used in vivo.
Propylene Glycol	10 - 30%	Good solvent for many organic molecules.
Solutol® HS 15	1 - 15%	Non-ionic solubilizer and emulsifying agent.

Trustworthiness Check: When using co-solvents, always run a vehicle control (the co-solvent/buffer mixture without your compound) to ensure the solvent itself does not affect the experimental outcome.

Problem 2: My compound shows good in vitro potency but fails in animal models due to low bioavailability.

Expertise & Experience: This is a classic "showstopper" in drug development. Excellent in vitro activity is meaningless if the compound cannot be absorbed systemically to reach its target. For orally administered drugs, low aqueous solubility directly leads to a low dissolution rate in the gastrointestinal tract, which is often the rate-limiting step for absorption of BCS Class II drugs (low solubility, high permeability).[5][8] To overcome this, more advanced formulation strategies are required.

Recommended Solution A: Complexation with Cyclodextrins

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[9] They can encapsulate poorly soluble "guest" molecules, like an aryl-substituted oxadiazole, within their non-polar core. This "inclusion complex" has a hydrophilic exterior, dramatically increasing the apparent aqueous solubility of the guest molecule.[9][10]

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// Edges Oxadiazole -> Complex [label="Encapsulation"]; Cyclodextrin -> Complex [label="Forms Host-Guest\nComplex"]; Complex -> Water [label="Dissolves"];

// Invisible nodes for alignment subgraph { rank=same; Oxadiazole; Cyclodextrin; } } . Caption: Encapsulation of a hydrophobic oxadiazole within a cyclodextrin host to form a water-soluble inclusion complex.

Table 2: Comparison of Common Cyclodextrin Types for Solubility Enhancement

Cyclodextrin Type	Abbreviation	Cavity Size	Key Features & Applications
Beta-Cyclodextrin	β-CD	Intermediate	Most commonly used due to ideal cavity size for many drugs. Limited by lower aqueous solubility itself.
Hydroxypropyl-β-CD	HP-β-CD	Intermediate	High aqueous solubility and low toxicity. A preferred choice for parenteral formulations.[9]
Sulfobutylether-β-CD	SBE-β-CD	Intermediate	High aqueous solubility and an anionic character that can aid complexation with cationic drugs.[9]

Experimental Protocol: Preparation of a 1,3,4-Oxadiazole-Cyclodextrin Complex via Kneading

Objective: To prepare a solid inclusion complex to enhance the dissolution rate of a poorly soluble oxadiazole derivative.

Materials:

• 1,3,4-Oxadiazole derivative

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Mortar and pestle

• Deionized water

• Ethanol

Methodology:

• Molar Ratio Calculation: Determine the desired molar ratio of Drug:HP-β-CD (typically starting with 1:1 or 1:2). Calculate the required mass of each component.

• Mixing: Place the calculated amount of HP-β-CD into a clean mortar.

• Kneading: Add a small amount of a water:ethanol (50:50 v/v) mixture to the HP-β-CD to form a paste.

• Drug Incorporation: Gradually add the 1,3,4-oxadiazole derivative to the paste while continuously triturating (grinding) with the pestle. Knead for 30-45 minutes. The goal is to maintain a paste-like consistency.

• Drying: Scrape the resulting paste from the mortar and spread it thinly on a glass plate. Dry it in a hot air oven at 40-50°C until a constant weight is achieved, or under vacuum.

• Sieving: Gently grind the dried complex into a fine powder and pass it through a fine-mesh sieve to ensure uniformity.

• Validation (Trustworthiness): The formation of the complex should be confirmed using techniques like Differential Scanning Calorimetry (DSC), Powder X-Ray Diffraction (PXRD), or Nuclear Magnetic Resonance (NMR) spectroscopy. A successful complexation is often indicated by the disappearance of the drug's melting point peak in DSC.

Recommended Solution B: Amorphous Solid Dispersions

Causality: Compounds are often poorly soluble because they form a highly stable, ordered crystalline structure that requires significant energy to break apart. An amorphous solid dispersion circumvents this by trapping individual drug molecules in a disordered (amorphous) state within a hydrophilic polymer matrix.[11][12] This amorphous form has higher free energy and dissolves more readily than the stable crystalline form, often creating a transient supersaturated solution that enhances absorption.[8]

// Nodes Start [label="Drug + Polymer\nin Common Solvent", shape=box, fillcolor="#F1F3F4", fontcolor="#202124"]; Evaporation [label="Solvent Evaporation\n(e.g., Spray Drying)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; ASD [label="Amorphous Solid Dispersion\n(Drug molecularly dispersed\nin polymer matrix)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Dissolution [label="Dissolution in\nAqueous Media", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Supersaturation [label="Supersaturated Solution\n(Enhanced Absorption)", shape=box, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Start -> Evaporation; Evaporation -> ASD; ASD -> Dissolution; Dissolution -> Supersaturation; } . Caption: Workflow for preparing an amorphous solid dispersion via the solvent evaporation method to achieve supersaturation.

Common polymers used for solid dispersions include polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and Soluplus®. The choice of polymer and preparation method (e.g., solvent evaporation, hot-melt extrusion) is critical and depends on the physicochemical properties of the drug.[13][14]

Recommended Solution C: Nanosuspensions

Causality: According to the Noyes-Whitney equation, the dissolution rate of a drug is directly proportional to its surface area. By reducing the particle size of the drug from micrometers to the nanometer range (typically < 1000 nm), the surface area is vastly increased.[15] This leads to a significant increase in dissolution velocity. Nanosuspension technology involves suspending these tiny drug particles in a liquid medium, stabilized by surfactants or polymers to prevent aggregation.[16][17] This approach is particularly useful for compounds that are not amenable to salt formation or complexation.[18]

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 1,3,4-oxadiazoles that most negatively impact their aqueous solubility? A: The primary culprit is the presence of large, non-polar, and planar aryl substituents at the 2- and 5-positions of the oxadiazole ring.[4] These groups increase the molecule's lipophilicity (high LogP) and promote strong intermolecular π-π stacking interactions in the solid state. This results in a very stable crystal lattice that is difficult for water molecules to disrupt, leading to low solubility. In contrast, derivatives with small alkyl groups, like two methyl groups, can be completely water-soluble.[4]

Q2: I am designing a new series of 1,3,4-oxadiazole derivatives. What is the best first step to take to avoid major solubility issues? A: A proactive, tiered approach is best. Start by considering the physicochemical properties of your planned molecules before synthesis.

// Nodes Start [label="Start: New Oxadiazole Series Design", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; InSilico [label="Step 1: In Silico Prediction\n(Calculate cLogP, TPSA)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Strategy [label="Step 2: Solubility-Enhancing Strategy\n- Add ionizable groups (e.g., amines, acids)\n- Add polar, non-ionizable groups (e.g., -OH, -OMe)\n- Disrupt planarity to reduce stacking", fillcolor="#34A853", fontcolor="#FFFFFF", shape=record]; Synthesis [label="Step 3: Synthesize & Test\n(Kinetic Solubility Assay)", fillcolor="#FBBC05", fontcolor="#202124"]; Formulation [label="Step 4: Advanced Formulation\n(If necessary: Cyclodextrins, ASD, etc.)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> InSilico; InSilico -> Strategy [label="Is cLogP > 4?"]; Strategy -> Synthesis; Synthesis -> Formulation [label="Is solubility < 10 µM?"]; } . Caption: A proactive decision workflow for designing 1,3,4-oxadiazole derivatives with improved solubility.

Q3: Which advanced formulation technique—cyclodextrin complexation, solid dispersion, or nanosuspension—is the best? A: There is no single "best" technique; the optimal choice depends on the specific properties of your drug, the intended dose, and the route of administration.

• Choose Cyclodextrins when your molecule has an appropriate size and geometry to fit within the cyclodextrin cavity and a high dose is not required (as the cyclodextrin itself adds significant bulk).[19]

• Choose Solid Dispersions for thermally stable molecules that can be processed via hot-melt extrusion or for those that readily form an amorphous phase with a suitable polymer. This is a very powerful technique for oral bioavailability enhancement.[11]

• Choose Nanosuspensions for compounds that are highly crystalline and resistant to forming amorphous solids (high melting point). It is also an excellent choice for developing formulations for parenteral (injectable) administration.[20]

Table 3: Overview of Advanced Formulation Strategies

Strategy	Mechanism of Action	Advantages	Disadvantages
Cyclodextrin Complexation	Encapsulation of drug in a hydrophilic host	Simple preparation methods (kneading, co-precipitation); suitable for various routes.[8]	Adds significant bulk to the formulation; not suitable for all molecular shapes/sizes.[19]
Amorphous Solid Dispersion	Stabilizes drug in a high-energy amorphous state	Can produce large increases in apparent solubility and supersaturation; well-established technology.[8]	Risk of recrystallization to the stable, less soluble form over time; requires specific polymers.
Nanosuspension	Increases surface area, leading to faster dissolution	Applicable to a wide range of drugs; suitable for oral and parenteral routes; high drug loading possible.[20]	Requires specialized equipment (homogenizers, mills); physical stability (particle growth) can be a concern.

References

• Al-Ostoot, F.H., et al. (2025).
• Arslan, M., et al. (n.d.). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega.
• Leśniak, S., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. MDPI.
• Kumar, R., et al. (n.d.).
• Al-Ostoot, F.H., et al. (2025).
• Mogal, S.A., et al. (2012). Solid dispersion technique for improving solubility of some poorly soluble drugs. Der Pharmacia Lettre.
• Asati, V., et al. (2020). 1,3,4-oxadiazole and its derivatives: A review on recent progress in anticancer activities. Archiv der Pharmazie.
• Gould, S., & Scott, R.C. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Savjani, K.T., et al. (2014). Brief Overview of Various Approaches to Enhance Drug Solubility. Journal of Pharmaceutical Sciences & Research.
• Singh, G., et al. (2023). 1,3,4-Oxadiazole Scaffold in Antidiabetic Drug Discovery: An Overview. Current Medicinal Chemistry.
• S, Shringirishi M., et al. (n.d.).
• Rawat, A. (2015). Solid dispersion: A strategy for solubility enhancement.
• Krishna, S.H., et al. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Industrial & Engineering Chemistry Research.
• Patel, V.R., & Agrawal, Y.K. (2013). NANOSUSPENSION: AN OVERVIEW. Journal of Drug Delivery and Therapeutics.
• Wang, X., et al. (2022). Development of 1,3,4-Oxadiazole Derived Antifungal Agents and Their Application in Maize Diseases Control. Frontiers in Chemistry.
• (2025). Formulation strategies for poorly soluble drugs.
• Möschwitzer, J.P. (2013). Nanosuspensions: A promising drug delivery strategy.
• Kumar, S., & Singh, S. (2013). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Sciences and Research.
• Sharma, P., & Kumar, Dr.P. (2022). Different Method for the Production of OxadiazoleCompounds. JournalsPub.
• Kumar, L., et al. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences.
• (2025). Pharmaceutical Uses of Cyclodextrins and Derivatives.
• Patel, J., et al. (n.d.). nanosuspension-a-promising-drug-delivery-system.pdf. Pharmacophore.
• Jafar, M., et al. (2018). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.
• Attia, M.S. (n.d.). Solid Dispersion as a Technical Solution to Boost the Dissolution Rate and Bioavailability of Poorly Water-Soluble Drugs. Griffith Research Online.
• (2021). CHAPTER 2: Tactics to Improve Solubility Available. Royal Society of Chemistry.
• Kauth, A.M., & Grembecka, J. (2021).
• Lindpaintner, K., et al. (2022).
• Kumar, S., & Bhargava, D. (2013). Nanosuspensions as a promising approach to enhance bioavailability of poorly soluble drugs : An update.
• Wang, Y., et al. (2023). The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. MDPI.
• Patel, A. (2011). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs.
• (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions.
• S, S., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review.
• (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.

Sources

• 1. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 2. 1,3,4-oxadiazole and its derivatives: A review on recent progress in anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jchemrev.com [jchemrev.com]
• 4. mdpi.com [mdpi.com]
• 5. ascendiacdmo.com [ascendiacdmo.com]
• 6. books.rsc.org [books.rsc.org]
• 7. longdom.org [longdom.org]
• 8. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 13. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
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• 15. researchgate.net [researchgate.net]
• 16. jddtonline.info [jddtonline.info]
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• 18. researchgate.net [researchgate.net]
• 19. eijppr.com [eijppr.com]
• 20. pharmacophorejournal.com [pharmacophorejournal.com]

Technical Support Center: Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles

Welcome to the technical support center for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles. This guide is designed for researchers, scientists, and professionals in drug development. As Senior Application Scientists, we have compiled this resource to address common challenges and provide practical, field-tested solutions to streamline your synthetic workflows.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries and challenges encountered during the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles.

Q1: My cyclodehydration reaction of 1,2-diacylhydrazine is not proceeding to completion or giving low yields. What are the common causes and how can I improve it?

A1: This is a frequent challenge often linked to the choice of dehydrating agent and the reaction conditions. Traditional dehydrating agents like phosphorus oxychloride (POCl₃), thionyl chloride (SOCl₂), and polyphosphoric acid (PPA) can be harsh and may lead to side reactions or degradation of sensitive substrates.[1][2][3]

Troubleshooting Steps:

• Reagent Selection: Consider using milder and more efficient modern reagents. For instance, the Burgess reagent has been successfully employed for the cyclodehydration of 1,2-diacylhydrazines under microwave conditions.[4] Another powerful and mild alternative is XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate), which can afford high yields (75-95%) of 1,3,4-oxadiazoles.[1]

• Reaction Conditions: If using traditional reagents, ensure anhydrous conditions, as moisture can quench the dehydrating agent. Optimize the reaction temperature and time. Some reactions may benefit from elevated temperatures, while others with sensitive functional groups may require milder conditions.

• Substrate Purity: Ensure the starting 1,2-diacylhydrazine is pure. Impurities can interfere with the reaction.

Q2: I am observing the formation of a significant amount of 2-amino-1,3,4-thiadiazole as a side product when synthesizing 2-amino-1,3,4-oxadiazoles from acylthiosemicarbazides. How can I improve the selectivity?

A2: This is a classic example of competing cyclization pathways. The outcome of the reaction is highly dependent on the choice of the cyclizing agent and reaction conditions, which dictates the regioselectivity.

Causality and Solution: The cyclization of an acylthiosemicarbazide can proceed via two pathways: dehydration to form the desired 2-amino-1,3,4-oxadiazole or desulfurization to yield the 2-amino-1,3,4-thiadiazole. To favor the formation of the oxadiazole, a reagent that promotes the elimination of water over the elimination of hydrogen sulfide is required.

• Optimized Reagents: The use of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) as an oxidizing agent has been shown to be highly effective for the cyclization of acylthiosemicarbazides to 5-aryl-2-amino-1,3,4-oxadiazoles with excellent yields (82-94%).[1] This method is advantageous due to the use of safe and inexpensive reagents.[1] Alternatively, tosyl chloride in pyridine is a reliable system for mediating this cyclization.[4]

Q3: My one-pot synthesis from a carboxylic acid and a hydrazide is inefficient. What factors should I investigate?

A3: One-pot syntheses are elegant but can be sensitive to several factors. The key is the efficient in-situ formation of the 1,2-diacylhydrazine intermediate and its subsequent cyclization.

Key Considerations:

• Coupling Agent: The choice of coupling agent to activate the carboxylic acid is critical. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are effective for this transformation.[1]

• Dehydrating Agent: A suitable dehydrating agent is necessary for the final cyclization step. The Burgess reagent can be used in conjunction with a coupling agent in a one-pot procedure.[1]

• Reaction Sequence and Additives: Ensure the sequential addition of reagents is appropriate. Sometimes, the presence of a base is required to facilitate the initial acylation of the hydrazide.

Troubleshooting Guides

This section provides more in-depth troubleshooting for specific, challenging scenarios.

Guide 1: Poor Yields in Oxidative Cyclization of Acylhydrazones

Problem: The synthesis of 2,5-disubstituted 1,3,4-oxadiazoles via oxidative cyclization of N-acylhydrazones is resulting in low yields and multiple side products.

Background: This method relies on an oxidizing agent to facilitate the cyclization. While effective, traditional strong oxidants like potassium permanganate (KMnO₄) or lead(IV) oxide (PbO₂) can be aggressive, leading to over-oxidation or degradation of the desired product.[2][5]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yields in oxidative cyclization.

Detailed Recommendations:

• Milder Oxidizing Systems:

  • Iodine-mediated cyclization: A highly effective and metal-free alternative involves the use of stoichiometric molecular iodine (I₂) in the presence of a base like potassium carbonate (K₂CO₃).[4] This method is often high-yielding and tolerates a variety of functional groups.

  • Hypervalent Iodine Reagents: Reagents such as Dess-Martin periodinane (DMP), while primarily known as an alcohol oxidant, can be used under mild conditions for the oxidative cyclization of N-acylhydrazones, with reported yields up to 92%.[5] However, be mindful of the generation of stoichiometric byproducts.[5]

• Reaction Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC). This will help in identifying the optimal reaction time and preventing the formation of degradation products due to prolonged reaction times or excessive heating.

• Purification of Intermediates: While some protocols suggest using crude acylhydrazone, purifying this intermediate can significantly improve the yield and purity of the final 1,3,4-oxadiazole.[4]

Guide 2: Challenges in Product Purification

Problem: Difficulty in purifying the final 2,5-disubstituted 1,3,4-oxadiazole from reaction byproducts, particularly triphenylphosphine oxide (TPPO) when using phosphine-based reagents.

Background: Many modern and efficient methods for 1,3,4-oxadiazole synthesis, such as those employing the Burgess reagent (which is a sulfamate) or cyclodehydration using triphenylphosphine (PPh₃) and a halogen source (like in the Appel reaction), can generate byproducts that are challenging to remove.[5] TPPO, in particular, is notoriously difficult to separate from polar products due to its similar polarity.

Purification Strategies:

Method	Description	Advantages	Disadvantages
Column Chromatography	The most common method. The choice of eluent is crucial. A gradient elution from non-polar to polar solvents is often effective.[6]	Versatile and can be highly effective.	Can be time-consuming and require large volumes of solvent. Co-elution with TPPO is a common issue.
Recrystallization	If the product is a solid, recrystallization from a suitable solvent system can be very effective in removing impurities.[7]	Can yield highly pure material.	Dependent on the product's solubility and crystallinity. Not suitable for oils or amorphous solids.
Acid-Base Extraction	If the oxadiazole has a basic nitrogen atom that can be protonated, an acid wash can be used to extract it into the aqueous phase, leaving non-basic impurities like TPPO in the organic layer. The product is then recovered by basifying the aqueous layer and re-extracting.	Simple and can be effective for certain products.	Only applicable to basic oxadiazoles.
Complexation of TPPO	TPPO can be selectively precipitated from some organic solvents by the addition of certain metal salts (e.g., ZnCl₂).	Can be a useful trick to remove the bulk of TPPO.	May not be quantitative and introduces metal salts into the reaction mixture.

Experimental Protocols

Protocol 1: Iodine-Mediated Oxidative Cyclization of an Acylhydrazone

This protocol is adapted from a general method for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles.[4]

Step 1: Synthesis of the Acylhydrazone Intermediate

• To a solution of the desired aldehyde (1.0 mmol) in ethanol (10 mL), add the corresponding acylhydrazide (1.0 mmol).

• Add a catalytic amount of acetic acid (2-3 drops).

• Stir the mixture at room temperature for 2-4 hours or until TLC indicates the consumption of the starting materials.

• The precipitated acylhydrazone is collected by filtration, washed with cold ethanol, and dried under vacuum. This intermediate can be used in the next step with or without further purification.

Step 2: Oxidative Cyclization

• In a round-bottom flask, suspend the acylhydrazone (1.0 mmol) and potassium carbonate (K₂CO₃, 2.0 mmol) in a suitable solvent such as DMSO or DMF (10 mL).

• Add molecular iodine (I₂, 1.2 mmol) portion-wise over 10 minutes.

• Heat the reaction mixture to 80-100 °C and stir for 2-6 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Quench the excess iodine with a saturated solution of sodium thiosulfate.

• The precipitated solid product is collected by filtration, washed with water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography.[6]

General Reaction Scheme

Caption: General two-step synthesis of 2,5-disubstituted 1,3,4-oxadiazoles.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

• Bollikolla, H. B., & Devarakonda, R. K. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 255-273. Retrieved from [Link]

• Shaik, F., et al. (2024). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Chemistry & Biology Interface, 14(1), 1-28. Retrieved from [Link]

• Gomółka, A., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Applied Sciences, 12(8), 3756. Retrieved from [Link]

• Grote, D. (2019). Mechanistic Studies and Derivative Effects In 1, 3, 4- Oxadiazole Synthesis Via Cyclodehydration Reactions. Digital Commons @ Otterbein. Retrieved from [Link]

• Gontarska, M., et al. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Molecules, 27(22), 7808. Retrieved from [Link]

• Srinivas, K., et al. (2012). Synthesis, characterization and biological activities of 2,5-disubstituted 1,3,4–oxadiazoles. Der Pharma Chemica, 4(1), 253-259. Retrieved from [Link]

• Reddy, G. V., et al. (2023). Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles and 1,3,4-Oxadiazoles via Alkyl 2-(Methylthio)-2-thioxoacetates and Alkyl 2-Amino-2-thioxoacetates. The Journal of Organic Chemistry, 88(16), 11468-11478. Retrieved from [Link]

Sources

• 1. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 2. mdpi.com [mdpi.com]
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• 4. jchemrev.com [jchemrev.com]
• 5. digitalcommons.otterbein.edu [digitalcommons.otterbein.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Optimization of Acylhydrazone Cyclization for 1,3,4-Oxadiazole Synthesis

Welcome to the technical support center for the synthesis of 1,3,4-oxadiazoles via the oxidative cyclization of acylhydrazones. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to ensure the successful and efficient synthesis of this important heterocyclic scaffold.

Introduction

The 1,3,4-oxadiazole motif is a privileged structure in medicinal chemistry, appearing in numerous pharmaceuticals due to its favorable pharmacokinetic properties.[1] The oxidative cyclization of readily available acylhydrazones is a popular and efficient method for their synthesis. This guide will provide the necessary insights to navigate the common challenges and optimize the reaction conditions for this transformation.

Frequently Asked Questions (FAQs)

Here, we address common questions that arise during the planning and execution of acylhydrazone cyclization to 1,3,4-oxadiazoles.

Q1: What is the general mechanism for the oxidative cyclization of acylhydrazones to 1,3,4-oxadiazoles?

A1: The widely accepted mechanism for the iodine-mediated oxidative cyclization involves several key steps. Initially, the imine nitrogen of the acylhydrazone attacks the iodine molecule to form an iminium iodide intermediate. This is followed by an intramolecular cyclization where the amide oxygen attacks the imine carbon. Subsequent elimination of hydrogen iodide (HI) and deprotonation, often facilitated by a base, leads to the formation of the stable 1,3,4-oxadiazole ring.[2][3]

Q2: How do I choose the right oxidizing agent for my reaction?

A2: The choice of oxidizing agent is critical for a successful cyclization. While various oxidants can be used, iodine (I₂) is one of the most common and effective reagents for this transformation. It is relatively mild, affordable, and generally provides good to excellent yields.[4][5] Other oxidizing agents that have been successfully employed include:

• Hypervalent iodine reagents: Such as (diacetoxyiodo)benzene (PIDA) or Dess-Martin periodinane (DMP), which can be effective but are often more expensive.[6]

• Potassium permanganate (KMnO₄): Can be a powerful oxidizing agent, but may require careful control of reaction conditions to avoid over-oxidation or side reactions.[6]

• Electrochemical oxidation: An emerging green and efficient method that avoids the use of chemical oxidants.[7]

For initial optimizations, an iodine-based system is highly recommended due to its robustness and extensive literature precedent.

Q3: What is the role of the base in this reaction, and which one should I use?

A3: A base is often crucial for the successful and efficient progress of the reaction. Its primary role is to neutralize the hydrogen iodide (HI) that is generated during the cyclization process. This prevents the potential for side reactions or decomposition of the starting material or product.[1]

Potassium carbonate (K₂CO₃) is a widely used and effective base for this reaction.[4][8] It is an inexpensive, mild inorganic base that is generally compatible with a wide range of functional groups. Other bases such as triethylamine (TEA) or diisopropylethylamine (DIPEA) can also be used, particularly if a soluble organic base is required.

Q4: Which solvent is most suitable for the cyclization of acylhydrazones?

A4: The choice of solvent can significantly impact the reaction rate and yield. The ideal solvent should:

• Effectively dissolve the acylhydrazone starting material.

• Be compatible with the chosen oxidizing agent and base.

• Have a suitable boiling point for the desired reaction temperature.

Commonly used solvents include:

• Dimethyl sulfoxide (DMSO): An excellent choice due to its high polarity, which aids in dissolving many acylhydrazones, and its relatively high boiling point, allowing for a wide range of reaction temperatures.[8]

• N,N-Dimethylformamide (DMF): Similar to DMSO in its properties and is also a good solvent for this reaction.[9]

• 1,4-Dioxane: A less polar option that can also be effective.[10]

• Ethanol: Can be used, especially in greener synthetic approaches, but solubility of the starting material should be verified.[1]

It is recommended to screen a few solvents during the optimization phase to identify the best one for your specific substrate.

Q5: My acylhydrazone starting material is poorly soluble. What can I do?

A5: Poor solubility of the starting material is a common issue that can lead to low yields and incomplete reactions. Here are a few strategies to address this:

• Solvent Screening: Test a range of solvents with varying polarities (e.g., DMSO, DMF, dioxane, acetonitrile) to find one that provides better solubility.

• Co-solvent Systems: Using a mixture of solvents can sometimes improve solubility. For example, a mixture of a polar aprotic solvent like DMSO with a less polar solvent like dichloromethane (DCM) might be effective.

• Elevated Temperature: Increasing the reaction temperature can enhance the solubility of the starting material. However, be mindful of the potential for thermal decomposition of your substrate or product.

• Microwave Irradiation: Microwave-assisted synthesis can be highly effective in overcoming solubility issues and significantly reducing reaction times.[5][6]

Troubleshooting Guide

Even with a well-designed protocol, experimental challenges can arise. This troubleshooting guide provides solutions to common problems encountered during the cyclization of acylhydrazones to 1,3,4-oxadiazoles.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Ineffective Oxidizing Agent: The chosen oxidizing agent may not be suitable for your specific substrate. 2. Insufficient Base: Inadequate neutralization of HI can inhibit the reaction. 3. Low Reaction Temperature: The reaction may require more thermal energy to proceed at a reasonable rate. 4. Poor Solubility of Starting Material: The acylhydrazone is not sufficiently dissolved in the reaction solvent. 5. Decomposition of Starting Material or Product: The reaction conditions may be too harsh.	1. Screen Different Oxidizing Agents: Try a different class of oxidant (e.g., a hypervalent iodine reagent if iodine is not effective). 2. Increase Base Equivalents: Use a larger excess of base (e.g., 2-3 equivalents of K₂CO₃). 3. Increase Reaction Temperature: Gradually increase the temperature and monitor the reaction progress by TLC. Consider using a higher boiling point solvent if necessary. 4. Address Solubility Issues: Refer to the FAQ on solubility. 5. Milder Reaction Conditions: Try running the reaction at a lower temperature for a longer period.
Incomplete Reaction (Starting Material Remains)	1. Insufficient Reaction Time: The reaction has not been allowed to proceed to completion. 2. Inadequate Amount of Oxidizing Agent: The stoichiometry of the oxidant may be insufficient. 3. Catalyst Poisoning (if applicable): Impurities in the starting materials or solvent may be deactivating a catalyst.	1. Extend Reaction Time: Continue to monitor the reaction by TLC until the starting material is consumed. 2. Increase Oxidant Stoichiometry: Add an additional portion of the oxidizing agent. For iodine, using 1.5 to 2.0 equivalents is common.[8] 3. Purify Starting Materials: Ensure that the acylhydrazone and solvent are pure and dry.
Formation of Multiple Side Products	1. Over-oxidation: The oxidizing agent may be too strong or used in excess. 2. Side Reactions of Functional Groups: Other functional groups in the molecule may be reacting under the reaction conditions. 3. Decomposition: The reaction temperature may be too high, leading to decomposition of the starting material or product.	1. Use a Milder Oxidant or Reduce Stoichiometry: Switch to a milder oxidizing agent or use a smaller excess of the current one. 2. Protect Sensitive Functional Groups: If possible, protect any functional groups that may be susceptible to the reaction conditions. 3. Lower the Reaction Temperature: Run the reaction at a lower temperature, even if it requires a longer reaction time.
Difficulty in Product Purification	1. Residual Iodine: The characteristic color of iodine may persist in the product. 2. Polar Impurities: By-products from the reaction may be difficult to separate from the desired product. 3. Co-elution during Chromatography: The product and impurities may have similar polarities.	1. Aqueous Sodium Thiosulfate Wash: During the work-up, wash the organic layer with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench and remove any remaining iodine.[10] 2. Recrystallization: If the product is a solid, recrystallization is often an effective method for removing polar impurities.[1] 3. Optimize Chromatography Conditions: Screen different solvent systems for column chromatography to achieve better separation. Consider using a different stationary phase if necessary.

Detailed Experimental Protocol: Iodine-Mediated Oxidative Cyclization

This protocol provides a general procedure for the synthesis of a 2,5-disubstituted 1,3,4-oxadiazole from an acylhydrazone using an iodine-mediated oxidative cyclization.

Materials:

• Acylhydrazone (1.0 mmol, 1.0 equiv)

• Iodine (I₂) (1.5 mmol, 1.5 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Dimethyl Sulfoxide (DMSO) (5 mL)

• Ethyl Acetate (for extraction)

• Saturated aqueous solution of Sodium Thiosulfate (Na₂S₂O₃)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• TLC plates and developing chamber

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the acylhydrazone (1.0 mmol), potassium carbonate (2.0 mmol), and iodine (1.5 mmol).

• Solvent Addition: Add DMSO (5 mL) to the flask.

• Reaction: Stir the reaction mixture at room temperature or heat to the desired temperature (e.g., 80-100 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (as indicated by the disappearance of the starting material on TLC), cool the reaction mixture to room temperature.

• Quenching: Pour the reaction mixture into a separatory funnel containing water (20 mL) and ethyl acetate (20 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash with a saturated aqueous solution of sodium thiosulfate (2 x 20 mL) to remove excess iodine, followed by a wash with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) or by recrystallization to afford the pure 2,5-disubstituted 1,3,4-oxadiazole.

Visualizing the Workflow and Mechanism

To further aid in understanding the process, the following diagrams illustrate the general workflow for optimizing the reaction and the proposed mechanism of the oxidative cyclization.

Caption: Proposed mechanism of iodine-mediated oxidative cyclization.

References

• Majji, G., Rout, S. K., Guin, S., Gogoi, A., & Patel, B. K. (2014). Iodine-catalysed oxidative cyclisation of acylhydrazones to 2,5-substituted 1,3,4-oxadiazoles. RSC Advances, 4(12), 5357-5362. [Link]

• Organic Chemistry Portal. Synthesis of 1,3,4-oxadiazoles. [Link]

• O'Brien, C. J., Abbasi, Z., & Organ, M. G. (2022). Flow synthesis of oxadiazoles coupled with sequential in-line extraction and chromatography. Beilstein Journal of Organic Chemistry, 18, 232–240. [Link]

• Kim, J., Han, S., & Chang, S. (2022). Synthesis of 2-Imino-1,3,4-oxadiazolines from Acylhydrazides and Isothiocyanates via Aerobic Oxidation and a DMAP-Mediated Annulation Sequence. ACS Omega, 7(31), 27763–27772. [Link]

• Gawrońska, K., Kwiecień, H., & Gawroński, J. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Applied Sciences, 12(8), 3756. [Link]

• Barker, T. J., & Organ, M. G. (2024). An Electrosynthesis of 1,3,4-Oxadiazoles from N-Acyl Hydrazones. Chemistry – A European Journal, e202403128. [Link]

• Shafiee, M., & Ramazani, A. (2023). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Current Organic Chemistry, 27(14), 1184-1205. [Link]

• Bollikolla, H. B., Rao, G. V., Murthy, M. K., & Varala, R. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 255-271. [Link]

• Hajar, A. A., & Al-Masoudi, N. A. (2023). A Review of Modern Methods of Synthesis 1, 3, 4-Oxadiazole as a Bioactive Compounds. Wasit Journal for Pure Science, 2(4), 237-253. [Link]

• Maghari, S., Vahdat, S. M., & Balalaie, S. (2013). A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. Tetrahedron, 69(9), 2075-2080. [Link]

• Rout, S. K., Gogoi, A., & Patel, B. K. (2014). Iodine–catalysed oxidative cyclisation of acylhydrazones to 2,5-substituted 1,3,4-oxadiazoles. RSC Advances, 4(12), 5357-5362. [Link]

• Khan, I., et al. (2023). Molecular iodine-promoted oxidative cyclization for the synthesis of 1,3,4-thiadiazole-fused--[2][4][11]thiadiazole incorporating 1,4-benzodioxine moiety as potent inhibitors of α-amylase and α-glucosidase: In vitro and in silico study. Frontiers in Chemistry, 11, 1186543. [Link]

• Singh, P., & Kumar, A. (2023). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. Journal of Drug Delivery and Therapeutics, 13(8), 133-145. [Link]

• Lo, K.-Y., & Chen, Y.-C. (2011). Oxidative cyclization of N-acylhydrazones. Development of highly selective turn-on fluorescent chemodosimeters for Cu2+. Organic & Biomolecular Chemistry, 9(19), 6531-6534. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]
• 5. jchemrev.com [jchemrev.com]
• 6. researchgate.net [researchgate.net]
• 7. An Electrosynthesis of 1,3,4‐Oxadiazoles from N‐Acyl Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Flow synthesis of oxadiazoles coupled with sequential in-line extraction and chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 10. Molecular iodine-promoted oxidative cyclization for the synthesis of 1,3,4-thiadiazole-fused- [1,2,4]-thiadiazole incorporating 1,4-benzodioxine moiety as potent inhibitors of α-amylase and α-glucosidase: In vitro and in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating the Stability of the 1,3,4-Oxadiazole Ring

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, chemists, and drug development professionals working with the 1,3,4-oxadiazole scaffold. This guide provides in-depth, field-proven insights into the stability of this crucial heterocyclic ring system in acidic and basic media. Our goal is to move beyond simple protocols and equip you with the causal understanding needed to anticipate challenges, troubleshoot experiments, and ensure the integrity of your molecules.

Section 1: Frequently Asked Questions (FAQs) on General Stability

This section addresses the most common high-level questions regarding the intrinsic properties of the 1,3,4-oxadiazole ring.

Q1: How stable is the 1,3,4-oxadiazole ring compared to its isomers and other heterocycles?

A1: The 1,3,4-oxadiazole ring is the most thermodynamically stable among all oxadiazole isomers (which also include 1,2,3-, 1,2,4-, and 1,2,5-oxadiazoles).[1][2][3] Its stability is attributed to its aromatic character.[3] This inherent stability makes it a privileged scaffold in medicinal chemistry, as it is generally robust under physiological conditions and during many synthetic manipulations.[2] However, this stability is not absolute and can be compromised under harsh acidic or basic conditions.[4]

Q2: What are the key chemical properties that govern the reactivity of the 1,3,4-oxadiazole ring?

A2: The ring's reactivity is dictated by the electron distribution within the heterocyclic system. The two pyridine-type nitrogen atoms strongly withdraw electron density from the carbon atoms at positions 2 and 5.[4] This results in:

• Low Electron Density at Carbons (C2, C5): These positions are electron-deficient, making them susceptible to nucleophilic attack. This is the primary pathway for ring degradation in both acidic and basic media.[4]

• High Electron Density at Nitrogens (N3, N4): These positions are the most likely sites for electrophilic attack, such as protonation under acidic conditions.[4]

• Resistance to Electrophilic Substitution: Due to the low electron density at the ring carbons, electrophilic substitution reactions are extremely difficult to perform on the 1,3,4-oxadiazole ring itself.[4]

Q3: What general factors influence the stability of a specific 1,3,4-oxadiazole derivative?

A3: Several factors dictate the real-world stability of your compound:

• Substituents: The nature of the groups at the C2 and C5 positions is critical. Aryl and perfluoroalkyl groups tend to increase thermal and chemical stability.[4] Electron-withdrawing substituents can further increase the electrophilicity of the ring carbons, potentially accelerating nucleophilic attack.

• Temperature: Higher temperatures will almost always accelerate the rate of degradation, both in acidic and basic media.[4]

• pH and Solvent: The ring is most stable near neutral pH. Strong acidic or basic conditions, particularly in the presence of a nucleophilic solvent like water, create the conditions necessary for hydrolytic ring cleavage.[1][4]

Section 2: Troubleshooting Guide: Stability in Acidic Media

Q4: My 1,3,4-oxadiazole compound is degrading during an acidic workup (e.g., HCl wash). Why is this happening?

A4: Acid-catalyzed hydrolysis is the most probable cause. The reaction is initiated by the protonation of one of the ring nitrogen atoms. This step enhances the electrophilic character of the adjacent carbon atoms (C2 and C5), making them highly susceptible to attack by a nucleophile, which in this case is typically water. This leads to a cascade of events culminating in the cleavage of the heterocyclic ring.[4] The general mechanism is outlined below.

Caption: General mechanism of acid-catalyzed hydrolysis of the 1,3,4-oxadiazole ring.

Q5: What are the expected degradation products from acid hydrolysis?

A5: The primary product of ring cleavage is an N,N'-diacylhydrazine. Depending on the reaction conditions (e.g., prolonged heating, very strong acid), this intermediate can be further hydrolyzed to yield the corresponding carboxylic acids and hydrazine. Identifying these species by LC-MS or NMR can confirm this degradation pathway.

Q6: How can I minimize acid-catalyzed degradation during my experiment?

A6:

• Use Weaker Acids: If possible, use dilute solutions of weaker organic acids (e.g., acetic acid, citric acid) instead of strong mineral acids (e.g., HCl, H₂SO₄).

• Lower the Temperature: Perform acidic washes or extractions at low temperatures (0-5 °C) to significantly slow the rate of hydrolysis.

• Minimize Contact Time: Do not let your compound sit in acidic aqueous solutions for extended periods. Work quickly and move to the next step.

• Aprotic/Anhydrous Conditions: If the reaction chemistry allows, use anhydrous acid sources in aprotic solvents to prevent hydrolysis. For example, using HCl gas dissolved in dioxane instead of aqueous HCl.

Section 3: Troubleshooting Guide: Stability in Basic Media

Q7: I'm observing decomposition of my compound in the presence of a strong base (e.g., NaOH, LiOH). What is the likely cause?

A7: Similar to the acidic environment, the 1,3,4-oxadiazole ring is susceptible to hydrolysis under basic conditions. The mechanism involves the direct nucleophilic attack of a hydroxide ion (OH⁻) on one of the electron-deficient ring carbons (C2 or C5).[1] This attack initiates the ring-opening process, which is often irreversible.

Caption: Experimental workflow for a pH-dependent stability study.

Step-by-Step Methodology:

• HPLC Method Development (Self-Validation):

  • Develop an isocratic or gradient RP-HPLC method that cleanly separates your starting material from potential impurities and degradation products.

  • A C18 column is a common starting point. The mobile phase is typically a mixture of acetonitrile or methanol and water/buffer.

  • Ensure the parent peak is sharp and symmetrical. The method is validated once you can demonstrate that you can resolve the parent peak from degradation peaks formed during a preliminary forced degradation test (e.g., heat a sample in 0.1 M HCl and 0.1 M NaOH for 1 hour).

• Buffer Preparation:

  • Acidic: Prepare a 0.01 M HCl solution (pH ≈ 2).

  • Neutral: Prepare a phosphate-buffered saline (PBS) solution (pH ≈ 7.4).

  • Basic: Prepare a 0.01 M NaOH solution (pH ≈ 12) or a carbonate buffer (pH ≈ 10).

  • Causality Check: Using standardized buffers ensures the pH remains constant throughout the experiment, isolating pH as the independent variable.

• Sample Preparation & Incubation:

  • Prepare a concentrated stock solution of your compound in a suitable organic solvent (e.g., 10 mg/mL in acetonitrile).

  • In separate temperature-controlled vials (e.g., 50 °C), add a small volume of the stock solution to a larger volume of each pre-heated buffer to achieve the desired final concentration (e.g., 50 µg/mL). The final percentage of organic solvent should be low (<5%) to not significantly alter the aqueous conditions.

  • Immediately withdraw the first aliquot (t=0).

• Time-Point Analysis:

  • Withdraw aliquots from each vial at predetermined time points (e.g., 1, 2, 4, 8, 24 hours).

  • Immediately quench the degradation by diluting the aliquot in a neutralizing mobile phase or buffer and storing it at a low temperature (e.g., 4 °C) prior to analysis.

  • Causality Check: Quenching the reaction ensures the measured degradation is only that which occurred during the intended incubation period.

• Data Analysis:

  • Inject each time-point sample onto the validated HPLC system.

  • Record the peak area of the parent compound.

  • Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample.

  • Plot % Remaining Compound vs. Time for each pH condition to visualize the degradation kinetics.

Section 5: Summary of Stability Factors

Factor	Condition	Effect on 1,3,4-Oxadiazole Ring	Recommended Action / Prevention
pH	Strong Acid (pH < 4)	High risk of acid-catalyzed hydrolysis and ring cleavage.	Use weak acids, lower temperature, minimize contact time.
Neutral (pH 6-8)	Generally stable.	Optimal pH range for storage and processing.
Strong Base (pH > 10)	High risk of base-catalyzed hydrolysis and ring cleavage.	Use non-nucleophilic bases (TEA, DIPEA) or mild carbonate bases.
Temperature	Elevated (> 40 °C)	Significantly increases the rate of both acid and base hydrolysis.	Conduct experiments at or below room temperature whenever possible.
Substituents	Aryl Groups	Generally increase the overall stability of the ring system.	[4] Favorable for creating robust molecules.
Electron Withdrawing	May increase the susceptibility of C2/C5 to nucleophilic attack.	Exercise extra caution during nucleophilic reactions or workups.
Solvent	Protic/Aqueous	Acts as the nucleophile (H₂O) or carrier (OH⁻) for hydrolysis.	Use aprotic solvents when harsh pH is required and water is not needed for the reaction.

References

• Bulus, E., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Applied Sciences, 12(7), 3756. Available at: [Link]

• Valente, E. J., et al. (2023). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega. Available at: [Link]

• Asif, M. (2023). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Current Organic Synthesis, 20. Available at: [Link]

• Kumar, R., et al. (2013). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. BioMed Research International. Available at: [Link]

• Prakash, G. K., et al. (2010). Comprehensive review on the chemistry of 1,3,4-oxadiazoles and their applications. ResearchGate. Available at: [Link]

• Sharma, P., et al. (2013). Chemistry and Pharmacological Importance of 1,3,4-Oxadiazole Derivatives. Research and Reviews: Journal of Chemistry. Available at: [Link]

• Reddy, T. S., et al. (2021). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Organic & Medicinal Chemistry International Journal. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved from: [Link]

• Karimi, M. (2016). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Computational Chemistry, 4, 11-16. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 3. Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation [scirp.org]
• 4. rroij.com [rroij.com]

Technical Support Center: Purification of Novel Pyridinyl-Oxadiazole Compounds

This guide is designed for researchers, medicinal chemists, and drug development professionals actively engaged in the synthesis and purification of novel pyridinyl-oxadiazole compounds. The unique chemical architecture of these molecules—marrying the basicity of a pyridine ring with the polar, electron-deficient nature of an oxadiazole core—presents specific challenges that standard purification protocols may not adequately address. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated experimental protocols to empower you to achieve high purity and yield in your work.

Part 1: Troubleshooting Guide (Q&A Format)

This section addresses specific, hands-on issues you may encounter during the purification process. The solutions provided are grounded in the fundamental chemical principles governing the interactions of these heterocyclic systems.

Chromatography Issues

Question: My compound is streaking severely on a silica gel TLC plate. What causes this, and how can I achieve sharp bands during column chromatography?

Answer: Streaking, or tailing, of nitrogen-containing heterocycles on silica gel is a classic problem rooted in acid-base chemistry. The surface of standard silica gel is populated with acidic silanol groups (Si-OH). The basic nitrogen atom of the pyridine ring can undergo strong, often irreversible, interactions with these acidic sites. This leads to a portion of your compound moving slowly or getting stuck, while the rest moves with the eluent, resulting in a streak rather than a compact spot.

Solutions:

• Use a Basic Modifier: The most common and effective solution is to neutralize the acidic sites on the silica gel by adding a small amount of a basic modifier to your mobile phase (eluent).[1]

  • Triethylamine (Et₃N): Add 0.1-1% triethylamine to your eluent system (e.g., Hexane/Ethyl Acetate + 0.5% Et₃N). The triethylamine is a stronger base than your compound and will preferentially bind to the acidic silanol groups, effectively "masking" them and allowing your compound to elute symmetrically.

  • Ammonia: For more polar solvent systems (e.g., Dichloromethane/Methanol), using a 7N solution of ammonia in methanol as the polar component can be highly effective.

• Switch the Stationary Phase: If a basic modifier is not sufficient or is incompatible with your molecule, consider an alternative stationary phase.

  • Alumina (Al₂O₃): Basic or neutral alumina can be an excellent alternative to silica gel for purifying basic compounds.[1] Run a TLC on an alumina plate first to verify separation.

  • Deactivated Silica: You can prepare "deactivated" silica gel by pre-treating it with a solution of your eluent containing the basic modifier, then packing the column with this slurry.

Question: I'm struggling with poor separation between my desired pyridinyl-oxadiazole and a very similar impurity. How can I improve the resolution?

Answer: Poor resolution occurs when the selectivity of your chromatographic system is insufficient to differentiate between two closely related compounds.

Solutions:

• Optimize the Solvent System:

  • Adjust Polarity: Fine-tune the ratio of your solvents. If the Rf values are too high (e.g., > 0.5), decrease the polarity of the mobile phase. If they are too low (e.g., < 0.1), increase the polarity.[1]

  • Change Solvent Selectivity: If simply adjusting the ratio of a two-solvent system (like hexane/ethyl acetate) fails, you need to introduce a solvent with different chemical properties.[1] For example, switching from an ethyl acetate-based system to one containing dichloromethane, acetone, or a small amount of methanol can alter the specific interactions (e.g., dipole-dipole, hydrogen bonding) between your compounds and the stationary phase, often dramatically improving separation.

• Reduce the Sample Load: Overloading the column is a common cause of poor separation.[1] A good rule of thumb for flash chromatography is to load an amount of crude material that is 1-5% of the total mass of the silica gel.[1]

• Consider Reversed-Phase Chromatography: If your compound and impurity have different lipophilicity (logP values), reversed-phase (e.g., C18 silica) chromatography is an excellent option. Here, the stationary phase is nonpolar, and a polar mobile phase (e.g., water/acetonitrile or water/methanol) is used. More polar compounds will elute first. This is particularly useful for purifying the often-polar oxadiazole derivatives.[1]

Question: My compound seems to be decomposing on the silica gel column. How can I confirm this and prevent it?

Answer: Decomposition on silica is often due to the acidic nature of the stationary phase, especially if your molecule contains acid-sensitive functional groups.

Solutions:

• Stability Test (2D TLC): To confirm instability, perform a two-dimensional TLC.

  • Spot your compound on a TLC plate and run it in a suitable solvent system.

  • Remove the plate, rotate it 90 degrees, and run it again in the same solvent system.

  • If the compound is stable, you will see a single spot on the diagonal. If it is decomposing, you will see new spots off the diagonal.

• Prevention:

  • Use the strategies mentioned for streaking: add a basic modifier (Et₃N) or switch to a less acidic stationary phase like neutral alumina.

  • Work quickly. Do not let the purified compound sit on the column for an extended period.

Crystallization Issues

Question: My compound is "oiling out" of the solution instead of forming crystals. What should I do?

Answer: Oiling out occurs when the solubility of your compound in the solvent is so low that it separates as a liquid phase (the "oil") rather than an ordered solid crystal lattice. This is often caused by the solution being too supersaturated or cooling too quickly.[1]

Solutions:

• Re-heat and Add More Solvent: Heat the flask to re-dissolve the oil. Add a small amount (1-5% of the total volume) of the hot solvent to slightly decrease the saturation, then allow it to cool much more slowly.[1][2]

• Slow Cooling: Insulate the flask (e.g., with glass wool or by placing it in a warm water bath) to ensure a very gradual temperature drop. This gives the molecules time to align properly into a crystal lattice.

• Induce Nucleation:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.[1]

  • Seed Crystals: If you have a tiny crystal of the pure compound, add it to the cooled solution to act as a template for crystallization.[1]

• Change the Solvent System: The chosen solvent may be inappropriate. Try a different solvent or a solvent/anti-solvent pair.

Work-up & Extraction Issues

Question: I'm losing a significant amount of my product during the aqueous work-up. Why is this happening and how can I prevent it?

Answer: This is a common issue directly related to the basic pyridine ring. During an aqueous work-up, if the aqueous layer is acidic (pH < ~5), the pyridine nitrogen will become protonated (pyridinium ion). This salt form is highly water-soluble and will partition into the aqueous layer, leading to significant product loss from the organic phase.

Solutions:

• Control the pH: Before extracting with an organic solvent, ensure the aqueous layer is basic. Add a base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution until the pH is > 8. This ensures your compound is in its neutral, more organic-soluble form.

• Use a Salting-Out Effect: Saturate the aqueous layer with sodium chloride (brine wash). This decreases the solubility of your organic compound in the aqueous phase and can help break up emulsions.

• Back-Extraction: If you suspect your product is in the aqueous layer, basify that layer to pH > 8 and re-extract it with an organic solvent (e.g., dichloromethane or ethyl acetate). This will recover the product that was lost.

Part 2: Frequently Asked Questions (FAQs)

FAQ 1: What is the best initial strategy to purify a novel pyridinyl-oxadiazole compound?

The optimal strategy depends on the physical properties of your crude product and the nature of the impurities. A logical workflow is the best approach.

Caption: Initial Purification Strategy Workflow.

FAQ 2: When should I choose normal-phase (silica) vs. reversed-phase (C18) chromatography?

The choice depends on the polarity of your compound and impurities.

Feature	Normal-Phase (Silica/Alumina)	Reversed-Phase (C18)
Stationary Phase	Polar (acidic)	Nonpolar (hydrophobic)
Mobile Phase	Nonpolar (e.g., Hexane/EtOAc)	Polar (e.g., Water/Acetonitrile)
Elution Order	Least polar compounds elute first	Most polar compounds elute first
Best Suited For	Compounds of low to medium polarity. Good for separating isomers.	Polar and water-soluble compounds. Often provides better separation for compounds with subtle differences in polarity.
Consideration for Pyridinyl-Oxadiazoles	The go-to method, but requires a basic modifier (e.g., Et₃N) to prevent streaking.[1]	Excellent for highly polar analogues or when normal-phase fails. A small amount of acid (formic or acetic) is often added to the mobile phase to sharpen peaks.[1]

FAQ 3: How can I effectively remove triphenylphosphine oxide (TPPO), a common byproduct from oxadiazole synthesis?

Triphenylphosphine oxide (TPPO) is a notoriously difficult impurity to remove as it has moderate polarity and can co-elute with products in a similar polarity range. Its removal is a frequent challenge in syntheses involving reagents like PPh₃.[3]

Strategies for TPPO Removal:

• Chromatography:

  • Optimized Eluent: TPPO has an intermediate polarity. A carefully optimized eluent system, often less polar than expected (e.g., higher proportions of hexane or switching to dichloromethane/hexanes), can sometimes effectively separate it from a more polar product.

  • Gradient Elution: A shallow gradient from a nonpolar to a more polar eluent can improve resolution.

• Crystallization:

  • Solvent Choice: TPPO is highly soluble in dichloromethane and ethyl acetate but much less soluble in diethyl ether and hexanes. If your product is soluble in ether or hexanes, you can sometimes precipitate the TPPO by concentrating the solution and adding one of these anti-solvents. Conversely, if your product is poorly soluble in a solvent where TPPO is soluble, you can crystallize your product away from the impurity.

• Extraction (for basic compounds): If your pyridinyl-oxadiazole is sufficiently basic, an acid-base extraction can be effective.

  • Dissolve the crude mixture in an organic solvent (e.g., EtOAc).

  • Extract with dilute acid (e.g., 1M HCl). Your basic product will move to the aqueous layer.

  • The neutral TPPO will remain in the organic layer.

  • Separate the layers, basify the aqueous layer with NaOH or Na₂CO₃, and back-extract your pure product into an organic solvent.

Part 3: Key Experimental Protocols

Protocol 1: Flash Column Chromatography with a Basic Modifier

This protocol is designed to purify a basic pyridinyl-oxadiazole compound that exhibits streaking on silica gel.

• TLC Analysis & Solvent System Selection:

  • Prepare a stock solution of your chosen eluent (e.g., 70:30 Hexane:Ethyl Acetate).

  • Add 0.5% (v/v) triethylamine (Et₃N) to this eluent.

  • Run a TLC of your crude material in this modified eluent. Aim for an Rf of ~0.2-0.3 for your target compound. Adjust the solvent polarity as needed.[1]

• Column Packing (Slurry Method):

  • Select an appropriate size column (for ~100 mg of crude material, a 2-3 cm diameter column is suitable).

  • In a beaker, mix silica gel with your chosen eluent (containing Et₃N) to form a consistent slurry.

  • Pour the slurry into the column and use gentle air pressure to pack the bed evenly. Ensure there are no air bubbles or cracks.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude material in a minimal amount of a volatile solvent (e.g., dichloromethane or acetone).

  • Add a small amount of silica gel (about 2-3 times the mass of your crude material) to this solution.

  • Remove the solvent under reduced pressure (rotary evaporator) until you have a dry, free-flowing powder.[1]

  • Carefully add this powder to the top of the packed column, forming a thin, even band.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column and begin eluting using positive pressure (flash).

  • Collect fractions and monitor them by TLC to identify which ones contain your pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Acid-Base Extraction Workflow

This protocol leverages the basicity of the pyridine ring to separate it from neutral or acidic impurities.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Poor Cell Permeability of Oxadiazole-Based Drug Candidates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with oxadiazole-based compounds. The oxadiazole moiety is a valuable scaffold in medicinal chemistry, known for its metabolic stability and ability to engage in various biological interactions.[1][2] However, a common hurdle in the development of oxadiazole-containing drug candidates is their often-poor cell permeability, which can limit oral bioavailability and overall efficacy.[3]

This guide provides in-depth troubleshooting advice, experimental protocols, and frequently asked questions (FAQs) to help you diagnose and overcome permeability issues in your research.

Section 1: Understanding the Permeability Problem with Oxadiazoles

FAQ 1: Why do many oxadiazole-based compounds exhibit poor cell permeability?

The physicochemical properties of the oxadiazole ring itself and the overall molecular characteristics of the compound contribute to permeability challenges. The oxadiazole ring, with its nitrogen and oxygen heteroatoms, can increase the polarity of a molecule.[1] This, combined with other structural features, can lead to a high polar surface area (PSA) and a limited ability to partition into the lipophilic environment of the cell membrane, hindering passive diffusion.[3]

FAQ 2: What are the primary mechanisms of drug transport across cell membranes, and which are most relevant for oxadiazoles?

Drugs cross cell membranes primarily through:

• Passive Diffusion: Movement of a drug across the membrane down its concentration gradient. This is a critical pathway for many orally administered drugs.[4][5]

• Facilitated Diffusion: Carrier-mediated transport that does not require energy.

• Active Transport: Energy-dependent transport, often against a concentration gradient, mediated by transporters.[6]

• Paracellular Transport: Movement of a drug through the tight junctions between cells.

For many oxadiazole compounds, achieving efficient passive diffusion is the primary goal for good oral absorption. However, they can also be substrates for efflux transporters , such as P-glycoprotein (P-gp), which actively pump drugs out of the cell, reducing intracellular concentration and apparent permeability.[6][7]

Section 2: Experimental Troubleshooting & Protocols

A crucial first step in addressing poor permeability is accurately assessing it. The Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell-based assay are two of the most common in vitro models used in drug discovery.[8]

Troubleshooting Low Permeability in PAMPA

The PAMPA model is a high-throughput, cell-free assay that specifically measures passive diffusion.[9][10] If your oxadiazole candidate shows low permeability in this assay, it strongly suggests an issue with its intrinsic ability to cross a lipid membrane.

FAQ 3: My compound has poor permeability in the PAMPA assay. What are the likely causes and what should I do next?

Potential Cause 1: High Polarity / Low Lipophilicity The oxadiazole ring itself contributes to polarity. If the rest of the molecule also contains numerous hydrogen bond donors and acceptors, the overall lipophilicity (often estimated by logP) may be too low for effective membrane partitioning.

Troubleshooting Steps:

• Chemical Modification:

  • Prodrug Approach: Mask polar functional groups (e.g., carboxylic acids, alcohols) with lipophilic moieties that can be cleaved in vivo to release the active drug. Ester prodrugs are a common strategy.[11][12][13]

  • Bioisosteric Replacement: Replace polar groups with less polar bioisosteres that maintain biological activity.

  • N-methylation: N-methylation of peptides can improve permeability by reducing the number of hydrogen bond donors.[14]

• Formulation Strategies:

  • Lipid-Based Formulations: Incorporating the compound into lipid-based delivery systems like self-emulsifying drug delivery systems (SEDDS) can improve solubility and permeability.[15][16]

Potential Cause 2: Poor Aqueous Solubility For a compound to permeate, it must first be dissolved in the aqueous donor compartment of the PAMPA plate. Poor solubility can lead to artificially low permeability readings.

Troubleshooting Steps:

• Solubility Enhancement:

  • Use of Co-solvents: While high concentrations of solvents like DMSO should be used with caution as they can affect the artificial membrane, modest amounts are often necessary.[17]

  • pH Adjustment: For ionizable compounds, adjusting the pH of the buffer to favor the neutral, more permeable species can improve results.

  • Formulation with Cyclodextrins: Cyclodextrins can form inclusion complexes with poorly soluble drugs, enhancing their aqueous solubility.[18]

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general framework. Specifics may vary based on the kit manufacturer and the nature of the compound.[9][17][19]

Materials:

• 96-well PAMPA "sandwich" plate (donor and acceptor plates)

• Artificial membrane solution (e.g., lecithin in dodecane)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4 (and other pH values as needed)

• High, medium, and low permeability control compounds (e.g., Chloramphenicol, Diclofenac, Theophylline)[17]

• UV/Vis plate reader or LC-MS/MS for analysis

Procedure:

• Prepare Acceptor Plate: Add 200 µL of PBS (pH 7.4) to each well of the 96-well acceptor plate.

• Coat Donor Plate Membrane: Carefully pipette 5 µL of the artificial membrane solution onto the filter of each well in the donor plate. Allow the solvent to evaporate completely.

• Prepare Donor Solutions: Dilute the 10 mM stock solution of your test compound and controls into PBS to a final concentration (e.g., 200 µM with 2% DMSO).

• Assemble PAMPA Sandwich: Add 200 µL of the donor solutions to the coated donor plate. Carefully place the donor plate on top of the acceptor plate.

• Incubation: Incubate the plate sandwich at room temperature for a specified time (e.g., 4-18 hours) with gentle shaking.

• Analysis: After incubation, separate the plates. Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (UV/Vis or LC-MS/MS).

• Calculate Apparent Permeability (Papp): Use the manufacturer's provided equations to calculate the Papp value.

Troubleshooting Discrepancies Between PAMPA and Caco-2 Assays

The Caco-2 assay uses a monolayer of human intestinal cells, providing a more biologically complex model that includes active transport mechanisms.[20][21] Discrepancies between PAMPA and Caco-2 results can be highly informative.

FAQ 4: My compound has good permeability in PAMPA, but poor permeability in the Caco-2 assay. What does this indicate?

This is a classic sign that your compound may be a substrate for an efflux transporter , most commonly P-glycoprotein (P-gp).[8][10] The compound can passively diffuse into the Caco-2 cells (as predicted by PAMPA), but it is then actively pumped back out into the apical (donor) side, resulting in low net transport across the monolayer.

Troubleshooting Workflow:

Caption: Decision-making flowchart for compounds with universally poor permeability.

Section 3: Advanced Strategies and Data Interpretation

Data Summary Tables

Effective decision-making relies on clear data interpretation. Use tables to compare permeability data across different assays and for different compound analogs.

Table 1: Interpreting Permeability Assay Outcomes

PAMPA Result	Caco-2 (A-B) Result	Efflux Ratio (B-A / A-B)	Likely Permeation Mechanism & Next Steps
High	High	< 2	Good Passive Permeability. Proceed with further ADME studies.
High	Low	> 2	Passive Permeability with Active Efflux. Conduct Caco-2 assay with P-gp inhibitor. Consider structural modifications to reduce efflux. [21]
Low	Low	< 2	Poor Passive Permeability. Focus on increasing lipophilicity and reducing PSA through chemical modification or formulation. [22]
Low	High	< 1	Possible Active Uptake. This is less common but indicates a carrier-mediated uptake mechanism. Further investigation into specific uptake transporters is needed.

Table 2: Example Data for Oxadiazole Analogs

Compound ID	logD (pH 7.4)	PSA (Ų)	PAMPA Papp (10⁻⁶ cm/s)	Caco-2 Papp (A-B) (10⁻⁶ cm/s)	Efflux Ratio
OXA-001	0.8	135	0.5	0.2	1.5
OXA-002 (Prodrug)	2.5	95	8.2	6.5	1.2
OXA-003	1.2	120	7.5	1.1	8.9

From this data, one could conclude that OXA-001 has intrinsically poor permeability. The prodrug strategy for OXA-002 was successful in improving passive diffusion. OXA-003 has good passive permeability but is a significant efflux substrate.

By systematically applying these troubleshooting guides, experimental protocols, and data interpretation frameworks, researchers can efficiently diagnose and address the permeability challenges associated with oxadiazole-based drug candidates, ultimately accelerating their path toward clinical development.

References

• Creative Bioarray. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Available from: [Link]

• Creative Biolabs. Parallel Artificial Membrane Permeability Assay (PAMPA). Available from: [Link]

• Evotec. Parallel Artificial Membrane Permeability Assay (PAMPA). Available from: [Link]

• Gautam, A., et al. (2012). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2012, 809482. Available from: [Link]

• Singh, A., et al. (2021). Permeability enhancement techniques for poorly permeable drugs: A review. Journal of Drug Delivery Science and Technology, 66, 102763. Available from: [Link]

• CliniSciences. Parallel Artificial Membrane Permeability Assay (PAMPA) Kit. Available from: [Link]

• Jain, A., et al. (2012). Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. Journal of Applied Pharmaceutical Science, 2(6), 34-39. Available from: [Link]

• Creative-Bioarray. Pampa permeability assay. SlideShare. Available from: [Link]

• Kumar, S., & Singh, A. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16. Available from: [Link]

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• Tran, D., et al. (2023). Cell penetration of oxadiazole-containing macrocycles. Chemical Communications, 59(13), 1761-1764. Available from: [Link]

• Santiago, J., et al. (2018). The importance of permeability screening in drug discovery process: PAMPA, Caco-2 and rat everted gut assays. European Journal of Pharmaceutical Sciences, 115, 336-348. Available from: [Link]

• Wang, Z., et al. (2018). Highly Predictive and Interpretable Models for PAMPA Permeability. Molecular Pharmaceutics, 15(10), 4546–4555. Available from: [Link]

• Beaumont, K., et al. (2003). Design of ester prodrugs to enhance oral absorption of poorly permeable compounds: challenges to the discovery scientist. Current Drug Metabolism, 4(6), 461-485. Available from: [Link]

• Siramshetty, V. B., et al. (2020). Using in vitro ADME Data for Lead Compound Selection: An Emphasis on PAMPA pH 5 Permeability and Oral Bioavailability. ACS Omega, 5(49), 31735–31748. Available from: [Link]

• Yudin, A. K., et al. (2019). Property-Driven Development of Passively Permeable Macrocyclic Scaffolds Using Heterocycles. Angewandte Chemie International Edition, 58(40), 14129-14133. Available from: [Link]

• SlideShare. caco-2 cell permeability, pampa membrane assays. Available from: [Link]

• Stella, V. J. (2010). Prodrug Approaches to Enhancing the Oral Delivery of Poorly Permeable Drugs. Advanced Drug Delivery Reviews, 62(13), 1333-1347. Available from: [Link]

• Moon Garden. (2024). Episode4: Experimental Drug Absorption — Caco-2 vs. PAMPA. Medium. Available from: [Link]

• Varma, M. V., et al. (2005). Strategies to improve oral drug bioavailability. Expert Opinion on Drug Delivery, 2(3), 419-433. Available from: [Link]

• Gil, E. C., & Lee, V. H. (2019). Modern Prodrug Design for Targeted Oral Drug Delivery. Pharmaceutics, 11(8), 384. Available from: [Link]

• de Oliveira, R. S., et al. (2022). 1,2,4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential, Docking and Molecular Dynamic Simulations of Leishmania infantum Target Proteins. Pharmaceuticals (Basel), 15(9), 1145. Available from: [Link]

• Xiao, Z., et al. (2025). Prodrug strategy: molecular design for improving oral drug absorption. Journal of Drug Targeting. Available from: [Link]

• Troutman, M. D., & Thakker, D. R. (2010). Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux. Methods in Molecular Biology, 644, 185-201. Available from: [Link]

• Zhang, X., et al. (2022). Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review. RSC Medicinal Chemistry, 13(9), 1017-1033. Available from: [Link]

• Kumar, D., et al. (2021). Biological activity of oxadiazole and thiadiazole derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(2), 527-558. Available from: [Link]

• Głowacki, R. J., & Jeleń, M. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2419. Available from: [Link]

• Mobashery, S., et al. (2016). The Oxadiazole Antibacterials. Perspectives in Medicinal Chemistry, 8, 21-27. Available from: [Link]

• Krishnamoorthy, G., et al. (2017). Drug Permeation against Efflux by Two Transporters. mBio, 8(2), e00331-17. Available from: [Link]

• Springer Nature Protocols. Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux. Available from: [Link]

• Sgandurra, G., et al. (2021). Groundbreaking Anticancer Activity of Highly Diversified Oxadiazole Scaffolds. Molecules, 26(11), 3233. Available from: [Link]

• da Silva, A. C. G., et al. (2024). Prodrug Approach as a Strategy to Enhance Drug Permeability. Pharmaceutics, 16(5), 633. Available from: [Link]

• UT Southwestern Medical Center. Caco-2 Permeability: Preclinical Pharmacology Lab. Available from: [Link]

• Palanisamy, K., et al. (2022). Tuning Caco-2 Permeability by Cocrystallization: Insights from Molecular Dynamics Simulation. Molecular Pharmaceutics, 19(2), 578–589. Available from: [Link]

• Raj, V., et al. (2025). A Pharmacological Update of Oxadiazole Derivatives: A Review. Current Medicinal Chemistry. Available from: [Link]

• Singh, S., et al. (2025). Inhibition of efflux pumps by FDA-approved drugs oxiconazole and sertaconazole restores antibiotic susceptibility in multidrug-resistant S. aureus. Journal of Global Antimicrobial Resistance, 41, 101004. Available from: [Link]

• Cui, H., & Zhang, L. (2023). Efflux ABC transporters in drug disposition and their posttranscriptional gene regulation by microRNAs. Frontiers in Pharmacology, 14, 1198818. Available from: [Link]

• Jones, H. M., & Barton, H. A. (2021). The Role of Uptake and Efflux Transporters in the Disposition of Glucuronide and Sulfate Conjugates. Frontiers in Pharmacology, 12, 693043. Available from: [Link]

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• 4. Highly Predictive and Interpretable Models for PAMPA Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Using in vitro ADME Data for Lead Compound Selection: An Emphasis on PAMPA pH 5 Permeability and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Mitigating Off-Target Effects of 1,3,4-Oxadiazole Derivatives

A Guide for Researchers, Scientists, and Drug Development Professionals

The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, valued for its metabolic stability, favorable pharmacokinetic properties, and its role as a bioisostere for amide and ester groups.[1][2] This five-membered heterocycle is a key component in numerous compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[3][4][5][6] However, like many heterocyclic structures frequently identified in high-throughput screening (HTS), 1,3,4-oxadiazole derivatives can be prone to off-target effects and assay interference, leading to misleading results and wasted resources.[7]

This guide provides practical, in-depth troubleshooting advice to help you identify and mitigate these common issues, ensuring the integrity and validity of your experimental data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions about the nature of 1,3,4-oxadiazole derivatives and their propensity for generating false-positive results.

Q1: Why is the 1,3,4-oxadiazole scaffold so common in drug discovery?

A1: The 1,3,4-oxadiazole ring is a versatile building block for several reasons. It is a rigid, planar structure that can act as a linker, orienting substituents in a defined geometry to interact with biological targets.[2] Chemically, it is an electron-deficient ring that is generally stable to metabolic degradation and can improve aqueous solubility compared to more lipophilic linkers.[1] Its ability to act as a hydrogen bond acceptor and its bioisosteric relationship with carboxylic acids, esters, and amides make it an attractive moiety for modifying peptides or other lead compounds to enhance their drug-like properties.[2]

Q2: What are "off-target effects," and why should I be concerned with my 1,3,4-oxadiazole compound?

A2: Off-target effects refer to a compound's ability to interact with biological molecules other than its intended target, leading to unintended biological consequences. For 1,3,4-oxadiazole derivatives, these effects often manifest as false positives in screening assays through several mechanisms, including:

• Chemical Reactivity: The compound may covalently modify proteins or assay reagents.[7]

• Assay Interference: The compound may interfere with the assay technology itself (e.g., fluorescence quenching, luciferase inhibition).[8]

• Physicochemical Properties: The compound may form aggregates at high concentrations, leading to non-specific inhibition.[9]

• Redox Cycling: Some derivatives can undergo redox cycling, generating reactive oxygen species (ROS) that damage cellular components or interfere with assay readouts.[9]

Ignoring these possibilities can lead to the costly pursuit of compounds that lack true, specific activity against your target of interest.

Q3: My compound has been flagged as a potential Pan-Assay Interference Compound (PAIN). What does that mean?

A3: PAINs are chemical structures known to frequently cause interference across a wide range of biological assays.[9][10] They often contain substructures that are chemically reactive, prone to aggregation, or have redox activity. While not every compound containing a PAINs substructure is a false positive, their identification serves as a critical warning sign. It indicates that you must perform rigorous counter-screens and validation experiments to prove that the observed activity is specific to your target and not an artifact of the assay technology.[7][9] Several 1,3,4-oxadiazole-containing scaffolds have been identified as potential PAINs, making this a crucial consideration.

Part 2: Troubleshooting Guide: From Hit to Validated Lead

This section provides a problem-oriented approach with step-by-step protocols to diagnose and resolve common issues encountered with 1,3,4-oxadiazole hits.

Problem 1: My compound shows potent activity, but the dose-response curve is unusually steep or results are poorly reproducible.

• Underlying Cause: This is a classic sign of compound aggregation . At concentrations above their critical aggregation concentration (CAC), many compounds form colloidal particles that non-specifically sequester and denature proteins, leading to apparent inhibition. This behavior is often sensitive to minor changes in buffer conditions, leading to poor reproducibility.

• Troubleshooting Workflow:

  Caption: Workflow to diagnose compound aggregation.

• Detailed Protocol: Detergent Counter-Screen

  • Objective: To determine if the compound's activity is attenuated by a non-ionic detergent, which disrupts aggregate formation.

  • Materials: Your primary assay buffer, 10% Triton X-100 stock solution, your 1,3,4-oxadiazole compound.

  • Procedure:

    • Prepare two sets of assay reactions.

    • Set A (Control): Perform the assay according to your standard protocol.

    • Set B (Detergent): Add Triton X-100 to your final assay buffer to a final concentration of 0.01% (v/v). Ensure the detergent is thoroughly mixed before adding other reagents.

    • Run the dose-response experiment for your compound in both sets of conditions.

  • Interpretation: If the IC50 value of your compound significantly increases (e.g., >10-fold shift) in the presence of Triton X-100, aggregation is the likely cause of the observed activity.

Problem 2: My compound is active in a fluorescence-based assay but inactive in an orthogonal (e.g., absorbance or mass spec-based) assay.

• Underlying Cause: This points to direct assay technology interference . The compound itself may be fluorescent at the assay wavelengths or, more commonly, it may be a fluorescence quencher. This artifact is independent of the biological target.

• Troubleshooting Workflow:

  Caption: Workflow to diagnose assay technology interference.

• Detailed Protocol: No-Enzyme Control Assay

  • Objective: To determine if the compound directly affects the assay's fluorescence signal in the absence of the biological target.

  • Materials: Your fluorescence assay buffer, substrate, and detection reagents. Your 1,3,4-oxadiazole compound.

  • Procedure:

    • Set up the assay as usual, but replace the enzyme/protein target with an equal volume of assay buffer.

    • Add your compound across its typical concentration range.

    • Incubate for the standard assay duration and measure the fluorescence.

  • Interpretation: If your compound causes a concentration-dependent change in the fluorescence signal even without the enzyme, it is directly interfering with the assay readout. The compound should be triaged or re-tested exclusively in non-fluorescence-based assays.[8][11]

Problem 3: My compound shows time-dependent inhibition, and its effect is not reversed by dialysis or rapid dilution.

• Underlying Cause: This behavior is characteristic of covalent modification , where the compound forms an irreversible bond with the target protein. The 1,3,4-oxadiazole ring can, depending on its substituents, be metabolically activated or act as an electrophile, reacting with nucleophilic residues (like cysteine) on a protein.[12][13]

• Troubleshooting Workflow:

  Caption: Workflow to investigate potential covalent modification.

• Detailed Protocol: Glutathione (GSH) Trapping Assay

  • Objective: To trap electrophilic compounds or their metabolites with the nucleophile glutathione, forming a stable adduct that can be detected by mass spectrometry.[14][15]

  • Materials: Human liver microsomes (HLM), NADPH regenerating system, glutathione (GSH), your 1,3,4-oxadiazole compound (typically 10-50 µM), ice-cold acetonitrile for quenching.

  • Procedure:

    • Incubate the compound with HLMs and GSH in the presence and absence of the NADPH regenerating system. The NADPH(-) condition controls for non-enzymatic reactivity.

    • Incubation is typically carried out at 37°C for 60 minutes.[14]

    • Quench the reaction by adding ice-cold acetonitrile.

    • Centrifuge to pellet the protein and analyze the supernatant by high-resolution LC-MS/MS.

  • Interpretation: Search the mass spectrometry data for a mass corresponding to [Parent Compound + GSH (307.08 Da)]. Detection of this adduct, particularly in the NADPH(+) condition, confirms the formation of a reactive electrophile.[13][16]

Problem 4: My compound shows non-specific cytotoxicity in cell-based assays.

• Underlying Cause: Unexplained cytotoxicity can arise from redox cycling . Certain chemical motifs, particularly those containing quinone-like structures, can accept an electron from cellular reductants (like NADPH) to form a radical species. This radical then reacts with molecular oxygen to regenerate the parent compound and produce superoxide, a reactive oxygen species (ROS). This futile cycle generates high levels of ROS, leading to oxidative stress and cell death.[17]

• Troubleshooting Workflow:

  Caption: Workflow to investigate cytotoxicity from redox cycling.

• Detailed Protocol: H₂O₂ Production Assay

  • Objective: To directly measure the production of hydrogen peroxide (H₂O₂), a stable ROS, generated by a redox-cycling compound in the presence of a reducing agent.[17]

  • Materials: Your compound, a strong reducing agent like Dithiothreitol (DTT, 1 mM), Horseradish Peroxidase (HRP), and a colorimetric HRP substrate like Phenol Red.[17] A known redox cycler like menadione can be used as a positive control.

  • Procedure:

    • In a 96- or 384-well plate, incubate the compound with DTT at room temperature for 15-30 minutes.

    • Add the HRP/Phenol Red detection reagent and incubate for an additional 5-10 minutes.[17]

    • Stop the reaction with NaOH and measure the absorbance at 610 nm.

  • Interpretation: A concentration-dependent increase in absorbance indicates H₂O₂ production via redox cycling. To confirm, demonstrate that the signal is abolished by the addition of catalase, an enzyme that degrades H₂O₂.[7][17]

Part 3: Summary of Mitigation Strategies

The table below summarizes the common off-target mechanisms and the corresponding experimental controls needed to identify them.

Off-Target Mechanism	Common Symptoms	Primary Diagnostic Assay	Confirmatory Action
Aggregation	Steep dose-response, poor reproducibility, "haze" in sample	Assay with 0.01% Triton X-100	Dynamic Light Scattering (DLS)
Assay Interference	Activity in one assay format but not another (e.g., fluorescence vs. absorbance)	No-enzyme/no-substrate control	Test in an orthogonal assay format
Covalent Modification	Time-dependent inhibition, irreversible binding	Glutathione (GSH) trapping assay	Intact protein mass spectrometry
Redox Cycling	Non-specific cytotoxicity, activity sensitive to reducing agents	H₂O₂ production assay	Rescue of cytotoxicity with antioxidants (e.g., catalase)

References

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• Shafiei, M., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Polycyclic Aromatic Compounds. Available from: [Link]

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• Capuzzi, S. J., et al. (2015). Pan-Assay Interference Compounds (PAINS): Warning Signs in Biochemical-Pharmacological Evaluations. Journal of Analytical & Bioanalytical Techniques. Available from: [Link]

• Diehl, K. H., et al. (2005). Dansyl Glutathione as a Trapping Agent for the Quantitative Estimation and Identification of Reactive Metabolites. Chemical Research in Toxicology. Available from: [Link]

• El-Kholy, M. M., et al. (2022). A Comparative Study on the Reduction Modes for Quinone to Determine Ubiquinone by HPLC with Luminol Chemiluminescence Detection Based on the Redox Reaction. MDPI. Available from: [Link]

• Jasial, S., et al. (2017). How Frequently Are Pan-Assay Interference Compounds Active? Large-Scale Analysis of Screening Data Reveals Diverse Activity Profiles, Low Global Hit Frequency, and Many Consistently Inactive Compounds. Journal of Medicinal Chemistry. Available from: [Link]

• Adeeb, H. (2023). A Review of Modern Methods of Synthesis 1, 3, 4-Oxadiazole as a Bioactive Compounds. Wasit Journal for Pure sciences. Available from: [Link]

• Lor, L. A., et al. (2014). Redox cycling compounds generate H2O2 in HTS buffers containing strong reducing reagents – real hits or promiscuous artifacts? SLAS Discovery. Available from: [Link]

• Schmidt, H. H. H. W., & Stocker, R. (2016). Pharmacology and Clinical Drug Candidates in Redox Medicine. ResearchGate. Available from: [Link]

• BMH learning. (2021). Pan-Assay Interference Compounds | PAINS |. YouTube. Available from: [Link]

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• 5. Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting NMR Peak Assignments for Complex Oxadiazole Structures

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) analysis of oxadiazole-based compounds. Oxadiazoles are a critical scaffold in medicinal chemistry, often used as bioisosteric replacements for esters and amides. However, their structural elucidation can be challenging due to the existence of closely related isomers and the subtle electronic nature of the heterocyclic ring.[1]

This guide provides in-depth, troubleshooting-focused answers to common questions encountered by researchers. It is designed to move beyond simple data reporting and empower you to confidently assign complex structures by understanding the causality behind the NMR experiments.

Frequently Asked Questions (FAQs)

Q1: My initial ¹H and ¹³C NMR spectra look ambiguous. Where do I even begin the assignment process?

A1: Ambiguity in 1D NMR is the primary reason for moving to a systematic 2D NMR workflow. Before acquiring more complex data, always perform basic quality checks: ensure your sample is pure, the solvent is appropriate (and deuterated!), and the instrument is well-shimmed. Once these are confirmed, the initial goal is to build molecular fragments and link them together.

The universally accepted starting point is a combination of ¹H-¹H COSY and ¹H-¹³C HSQC experiments.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds). It is invaluable for mapping out the proton spin systems within your substituents (e.g., tracing the connectivity in a propyl chain or identifying the ortho, meta, and para protons on a phenyl ring).

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon signal to which it is directly attached. Its primary strength is in resolving proton signal overlap by spreading the data across a second, less crowded carbon dimension. If two proton signals overlap in the 1D spectrum, they will almost certainly be resolved in the 2D HSQC spectrum, as the carbons they are attached to will have different chemical shifts.

This combined approach allows you to confidently assign all the protonated carbons in your molecule, creating a solid foundation of known "fragments" before tackling the more difficult non-protonated (quaternary) carbons and the core oxadiazole structure.

Experimental Workflow: Foundational Assignments

Caption: Foundational NMR workflow for initial fragment assignment.

Q2: I'm struggling to differentiate between my 1,2,4-oxadiazole and 1,3,4-oxadiazole isomers. How can I use NMR to make a definitive assignment?

A2: This is the most common and critical challenge. While the ¹³C chemical shifts of the ring carbons differ between isomers, this is often not sufficient for unambiguous assignment, especially without authentic standards. The definitive solution lies in using ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation) .

The HMBC experiment detects long-range correlations (typically 2 or 3 bonds) between protons and carbons. This is the key to connecting your known substituent fragments to the unknown oxadiazole core. The logic is as follows: a proton on a substituent will show a 3-bond correlation to the specific oxadiazole carbon it is attached to.

Causality: The connectivity of the oxadiazole ring dictates the possible long-range correlations.

• In a 1,3,4-oxadiazole , the two ring carbons (C2 and C5) are separated by a nitrogen atom.

• In a 1,2,4-oxadiazole , the two ring carbons (C3 and C5) are separated by another nitrogen atom.

By observing which oxadiazole carbon correlates to a known proton on a substituent, you can confirm the point of attachment and thus the isomer.

Detailed Protocol for Isomer Differentiation using HMBC:

• Full Assignment of Substituents: Before interpreting the HMBC, ensure you have confidently assigned at least one proton signal on each substituent using the COSY/HSQC method from Q1. For example, identify the α-CH₂ protons of an ethyl group or the ortho-protons of a phenyl ring.

• Acquire the HMBC Spectrum: Run a standard gradient-selected HMBC experiment. The key parameter is the long-range coupling delay, which is typically optimized for J-couplings of 8-10 Hz.

• Analyze Key Correlations:

  • Identify the Oxadiazole Carbon Signals: Locate the two characteristic low-field carbon signals for the oxadiazole ring (see table below).

  • Look for the ³JCH Correlation: Trace from a known proton signal on your substituent (e.g., Hα of substituent 'R1') to a carbon in the oxadiazole ring. This will be a 3-bond correlation (H-Cα-Cring-Cring).

  • Confirm the Structure: For example, if you have a phenyl group and an ethyl group, and the ortho-protons of the phenyl ring show an HMBC cross-peak to the oxadiazole carbon at ~165 ppm, while the -CH₂- protons of the ethyl group correlate to the carbon at ~175 ppm, you have now unambiguously assigned both carbons and confirmed their connectivity.

Illustrative HMBC Correlations for Isomer Assignment

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Selective Synthesis of 1,3,4-Oxadiazoles

Welcome to the technical support center for the synthesis of 1,3,4-oxadiazole derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are actively working with these vital heterocyclic scaffolds. 1,3,4-Oxadiazoles are a cornerstone in medicinal chemistry, exhibiting a vast array of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3]

However, their synthesis is not without challenges. Achieving high yields, ensuring regioselectivity, and preventing the formation of isomeric impurities or side products requires a nuanced understanding of the available synthetic strategies. This document provides practical, field-tested advice in a direct question-and-answer format to address the specific issues you may encounter during your experiments.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during the synthesis of 1,3,4-oxadiazoles. Each entry details the problem, explores its probable causes, and provides actionable solutions grounded in chemical principles.

Problem 1: Low or No Yield of the Desired 1,3,4-Oxadiazole

Q: My reaction has resulted in a very low yield, or I've only recovered my starting materials. What went wrong?

A: This is one of the most common issues. The root cause often lies in the cyclodehydration step, which is the critical ring-forming reaction.

Potential Causes & Solutions:

• Ineffective Dehydrating Agent: The choice of cyclizing agent is paramount. Agents like phosphorus oxychloride (POCl₃) and polyphosphoric acid (PPA) are classic choices, but their reactivity can vary significantly with the substrate.[4]

  • Solution: If a milder agent was used, consider switching to a more powerful one. For the cyclodehydration of 1,2-diacylhydrazines, reagents like the Burgess reagent or XtalFluor-E can provide excellent yields (75-95%) under mild conditions.[4] For Robinson-Gabriel-type cyclizations, a triphenylphosphine (PPh₃) and tetrahalomethane (e.g., CI₄) system can also be highly effective.[4]

• Incomplete Intermediate Formation: Most syntheses are multi-step, often beginning with the formation of a 1,2-diacylhydrazine or an acylhydrazone intermediate.[5] If this initial condensation is low-yielding, the final cyclization will inherently be as well.

  • Solution: Before proceeding to cyclization, confirm the formation of your intermediate. Isolate and characterize it (TLC, ¹H NMR) if possible. Ensure your starting materials (e.g., hydrazide and carboxylic acid/aldehyde) are pure.

• Suboptimal Reaction Conditions: Temperature and reaction time are critical. Insufficient heat may not overcome the activation energy for cyclization, while excessive heat can lead to decomposition of starting materials or products.

  • Solution: Monitor your reaction meticulously using Thin-Layer Chromatography (TLC). If the reaction stalls, consider a stepwise increase in temperature. Alternatively, microwave-assisted synthesis can dramatically reduce reaction times and often improve yields by ensuring rapid, uniform heating.[2][4][6]

• Presence of Moisture: The key cyclization step is a dehydration. Any water in the reaction vessel (from solvents, reagents, or glassware) will inhibit the reaction.

  • Solution: Use anhydrous solvents and dry glassware. If using hygroscopic reagents like PPA, ensure they are fresh. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

Problem 2: Formation of an Unexpected Side Product, 1,3,4-Thiadiazole

Q: My spectral analysis (Mass Spec, NMR) suggests I have synthesized a 1,3,4-thiadiazole instead of, or in addition to, my target 1,3,4-oxadiazole. How did this happen and how can I prevent it?

A: This is a classic regioselectivity problem that arises when using sulfur-containing starting materials, specifically thiosemicarbazides, which are common precursors for 2-amino-1,3,4-oxadiazoles. The thiosemicarbazide intermediate contains both oxygen and sulfur atoms that can participate in cyclization.

Causality & Selective Strategy:

• The Ambident Nucleophile: The thiosemicarbazide intermediate can cyclize via either the sulfur atom (leading to a thiadiazole) or the oxygen atom (leading to the desired oxadiazole). The outcome is dictated by the choice of cyclizing agent and reaction conditions, which determines the electrophilic site that is attacked.

• Solution for Selective Oxadiazole Synthesis: To favor the formation of 2-amino-1,3,4-oxadiazoles, a desulfurization-cyclization approach is required.

  • Iodine-Mediated Oxidation: Using iodine in the presence of a base like sodium hydroxide can promote oxidative cyclization that favors the oxadiazole ring.[2]

  • Tosyl Chloride/Pyridine: A highly effective method involves using tosyl chloride (p-TsCl) and pyridine. This combination selectively promotes cyclization via the oxygen atom, yielding the 2-amino-1,3,4-oxadiazole while minimizing thiadiazole formation.[2][7]

  • EDC·HCl: The use of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) in DMSO has also been shown to be a regioselective method for obtaining 2-amino-1,3,4-oxadiazoles from thiosemicarbazide precursors.[7]

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2,5-disubstituted 1,3,4-oxadiazoles?

A: There are several robust and widely used strategies. The choice depends on the availability of your starting materials.

• From Carboxylic Acids and Hydrazides: This is a very common and direct approach. A carboxylic acid is reacted with an acylhydrazide in the presence of a dehydrating agent like POCl₃, PPA, or HATU to yield the 1,3,4-oxadiazole.[4] This method can achieve good to excellent yields, often in the range of 70-93%.[4]

• Oxidative Cyclization of Acylhydrazones: Acylhydrazones, which are readily prepared by condensing an aldehyde with a hydrazide, can be cyclized under oxidative conditions.[3] A variety of oxidants can be used, including stoichiometric molecular iodine (I₂) with potassium carbonate, which provides a transition-metal-free option.[7]

• Cyclodehydration of 1,2-Diacylhydrazines: This is arguably the most traditional method. A 1,2-diacylhydrazine (formed by reacting a hydrazide with an acid chloride or another carboxylic acid) is cyclized using heat or a dehydrating agent.

Q2: How do I choose the best dehydrating/cyclizing agent for my reaction?

A: The "best" agent depends on your substrate's sensitivity, the desired reaction conditions (e.g., temperature), and the required reactivity. Below is a comparative table to guide your decision.

Reagent/System	Typical Conditions	Yield Range	Advantages	Disadvantages
POCl₃	Reflux, neat or in solvent	60-90%	Inexpensive, highly effective for many substrates.[4]	Harsh, corrosive, can be difficult to handle, may not suit sensitive functional groups.
PPA	High temp (100-160 °C)	60-90%	Strong dehydrating agent, acts as both solvent and catalyst.[4][5]	Viscous, difficult to stir, requires high temperatures, product isolation can be challenging.
PPh₃ / CX₄ (X=Cl, Br, I)	60 °C, DCM or Toluene	65-89%	Milder conditions (Appel-type reaction), good for sensitive substrates.[4]	Stoichiometric phosphine oxide byproduct must be removed.
Burgess Reagent	Microwave or conventional heat	70-95%	Very mild, high yielding, suitable for a wide range of functional groups.[3]	Expensive.
TsCl / Pyridine	Room temp to reflux	70-90%	Excellent for selective synthesis of 2-amino-1,3,4-oxadiazoles from thiosemicarbazides.[2][7]	Pyridine has an unpleasant odor and can be difficult to remove.
I₂ / K₂CO₃	Room temp to reflux	70-90%	Transition-metal-free, useful for oxidative cyclization of acylhydrazones.[7]	Requires an oxidizable substrate.

Q3: What are the main benefits of using microwave-assisted synthesis?

A: Microwave-assisted synthesis has become a preferred method for many heterocyclic preparations, including 1,3,4-oxadiazoles, for several key reasons:

• Drastically Reduced Reaction Times: Reactions that might take several hours with conventional heating can often be completed in minutes.[2]

• Improved Yields: The rapid and uniform heating provided by microwaves can minimize the formation of side products that may occur during prolonged heating, often leading to cleaner reactions and higher yields.[4]

• Enhanced Reaction Control: Modern scientific microwave reactors allow for precise control over temperature and pressure, leading to better reproducibility.

• One-Pot Procedures: The efficiency of microwave heating makes it highly suitable for one-pot syntheses, where intermediates are generated and cyclized in the same vessel without isolation, saving time and resources.[2][4]

Experimental Protocol: Synthesis of 2,5-Diphenyl-1,3,4-oxadiazole via POCl₃-mediated Cyclization

This protocol describes a standard, reliable method for the cyclodehydration of a 1,2-diacylhydrazine intermediate.

Causality: This protocol relies on the potent dehydrating action of phosphorus oxychloride (POCl₃) to effect the intramolecular cyclization of 1,2-dibenzoylhydrazine. The lone pair on one nitrogen attacks the carbonyl carbon of the other acyl group, and subsequent elimination of water, facilitated by POCl₃, forms the stable aromatic oxadiazole ring.

Materials:

• 1,2-Dibenzoylhydrazine (1.0 eq)

• Phosphorus oxychloride (POCl₃) (5-10 eq)

• Crushed ice

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,2-dibenzoylhydrazine. Caution: Perform this entire procedure in a well-ventilated fume hood. Slowly add phosphorus oxychloride (5-10 mL per gram of hydrazide) to the flask. The addition is exothermic.

• Heating: Gently heat the reaction mixture in an oil bath to 80-90 °C. Stir vigorously.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:7 Ethyl Acetate:Hexane mobile phase). The reaction is typically complete within 2-3 hours, as indicated by the disappearance of the starting material spot.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. In a separate large beaker, prepare a slurry of crushed ice. Very slowly and carefully, pour the reaction mixture onto the crushed ice with constant stirring. POCl₃ reacts violently with water.

• Neutralization & Isolation: The resulting acidic solution will contain the precipitated crude product. Slowly neutralize the solution by adding saturated NaHCO₃ solution until effervescence ceases (pH ~7-8). Filter the white solid using a Büchner funnel, wash thoroughly with cold water to remove any inorganic salts, and air-dry.

• Purification: Recrystallize the crude solid from hot ethanol to obtain pure 2,5-diphenyl-1,3,4-oxadiazole as white, needle-like crystals.

• Characterization: Confirm the identity and purity of the product by measuring its melting point and obtaining ¹H NMR, ¹³C NMR, and Mass Spectrometry data.

References

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applic

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. (2022). MDPI. [Link]

• Microwave-Assisted Synthesis and Characterization of Novel 1,3,4-Oxadiazole Derivatives and Evaluation of In Vitro Antimycobacterial Activity. (2024). PubMed Central. [Link]

• Synthesis of 1,3,4-oxadiazoles. (n.d.). Organic Chemistry Portal. [Link]

• Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. (2022). Journal of Chemical Reviews. [Link]

• A Review of Modern Methods of Synthesis 1, 3, 4-Oxadiazole as a Bioactive Compounds. (2023). ResearchGate. [Link]

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• 7. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

The Ascendant Trajectory of 1,3,4-Oxadiazoles: A Comparative Efficacy Analysis Against Standard Antibiotics

In the relentless battle against antimicrobial resistance, the scientific community is in a perpetual search for novel chemical entities that can circumvent existing resistance mechanisms. Among the promising scaffolds, the 1,3,4-oxadiazole ring has emerged as a pharmacologically significant moiety, demonstrating a broad spectrum of biological activities, including potent antibacterial effects. This guide provides a comparative analysis of the potential efficacy of a representative 1,3,4-oxadiazole derivative, 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine, against a panel of standard, clinically relevant antibiotics.

While specific experimental data for this exact ethanamine derivative is not yet widely published, this analysis is built upon the extensive body of research into structurally similar pyridin-4-yl-1,3,4-oxadiazole compounds. The objective is to provide researchers, scientists, and drug development professionals with a scientifically grounded perspective on the potential of this chemical class and to outline the rigorous experimental methodologies required for its definitive evaluation.

The Chemical Rationale: Why 1,3,4-Oxadiazoles?

The 1,3,4-oxadiazole nucleus is a five-membered heterocyclic ring containing one oxygen and two nitrogen atoms. This scaffold is of significant interest due to its unique electronic and physicochemical properties. It is a bioisostere of amide and ester functionalities, offering improved metabolic stability and pharmacokinetic profiles. The presence of the toxophoric -N=C-O- linkage is believed to contribute to its antimicrobial activity, potentially by interacting with nucleophilic centers within microbial cells[1]. Furthermore, the versatility of the 1,3,4-oxadiazole ring allows for substitution at the 2 and 5 positions, enabling the fine-tuning of its biological activity.

Proposed Mechanisms of Action: A Departure from the Conventional

Standard antibiotics typically operate through well-defined mechanisms, such as the inhibition of cell wall synthesis, protein synthesis, or nucleic acid replication[2][3][4][5]. For instance, beta-lactams like penicillin disrupt peptidoglycan cross-linking in the bacterial cell wall[5], while fluoroquinolones such as ciprofloxacin inhibit DNA gyrase, an enzyme essential for DNA replication[5].

Derivatives of 1,3,4-oxadiazole, however, may exhibit novel mechanisms of action, a crucial attribute for combating resistant strains. Studies on various 1,3,4-oxadiazole compounds suggest potential targets that differ from conventional antibiotics:

• Inhibition of Bacterial Topoisomerases: Similar to fluoroquinolones, some 1,3,4-oxadiazole derivatives have been shown to be potent inhibitors of bacterial topoisomerase II (DNA gyrase) and IV, enzymes vital for DNA replication[6].

• Enzyme Inhibition: Certain derivatives have demonstrated the ability to inhibit other crucial bacterial enzymes, such as sterol 14α-demethylase (CYP51), which is involved in the biosynthesis of sterols essential for microbial cell membrane integrity[6].

This potential for novel mechanisms of action is a compelling reason for the continued investigation of this class of compounds.

Comparative Efficacy Evaluation: A Methodological Blueprint

To rigorously assess the efficacy of a novel compound like 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine, a series of standardized in vitro experiments are essential. These assays provide quantitative measures of antimicrobial activity, allowing for a direct comparison with established antibiotics.

Experimental Workflow for Antibacterial Susceptibility Testing

The following diagram outlines a typical workflow for evaluating the antibacterial efficacy of a novel compound.

Caption: A generalized workflow for the in vitro evaluation of a novel antibacterial compound.

Detailed Experimental Protocols

1. Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[7][8]

• Preparation of Inoculum: A standardized bacterial suspension (e.g., 0.5 McFarland standard, approximately 1-2 x 10⁸ CFU/mL) is prepared from a fresh culture.

• Serial Dilutions: The test compound and standard antibiotics are serially diluted in a 96-well microtiter plate containing Mueller-Hinton Broth.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Observation: The MIC is determined as the lowest concentration of the compound at which no visible turbidity is observed.

2. Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

• Subculturing: Following the MIC assay, a small aliquot from the wells showing no visible growth is subcultured onto Mueller-Hinton Agar plates.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Observation: The MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial count.

3. Disk Diffusion Assay

This method assesses the susceptibility of bacteria to antibiotics by measuring the diameter of the zone of growth inhibition around a disk impregnated with the antimicrobial agent.[9][10]

• Plate Inoculation: A standardized bacterial inoculum is uniformly spread onto the surface of a Mueller-Hinton Agar plate.

• Disk Application: Sterile paper disks impregnated with a known concentration of the test compound and standard antibiotics are placed on the agar surface.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Measurement: The diameter of the zone of complete inhibition is measured in millimeters. The size of the zone is proportional to the susceptibility of the bacterium to the compound.

Comparative Data Summary

The following table presents hypothetical but plausible MIC data for 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine against representative Gram-positive and Gram-negative bacteria, in comparison with standard antibiotics. This data is for illustrative purposes to demonstrate how a comparative analysis would be presented.

Compound	Target Bacterium	MIC (µg/mL)	Mechanism of Action
2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine	Staphylococcus aureus (Gram-positive)	2-8	Putative DNA Gyrase/Topoisomerase IV Inhibitor
Escherichia coli (Gram-negative)	8-32	Putative DNA Gyrase/Topoisomerase IV Inhibitor
Ciprofloxacin	Staphylococcus aureus (Gram-positive)	0.25-1	DNA Gyrase/Topoisomerase IV Inhibitor
Escherichia coli (Gram-negative)	0.008-0.03	DNA Gyrase/Topoisomerase IV Inhibitor
Penicillin G	Staphylococcus aureus (Gram-positive)	0.06 - >256 (resistance common)	Cell Wall Synthesis Inhibitor
Escherichia coli (Gram-negative)	Resistant	Cell Wall Synthesis Inhibitor
Rifampicin	Staphylococcus aureus (Gram-positive)	0.008-0.06	RNA Polymerase Inhibitor
Escherichia coli (Gram-negative)	4-16	RNA Polymerase Inhibitor

Visualizing the Mechanism: A Comparative Pathway Analysis

The following diagram illustrates the potential mechanism of action of 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine in comparison to the established mechanisms of Ciprofloxacin and Penicillin.

Caption: Comparative mechanisms of action for Penicillin, Ciprofloxacin, and the hypothesized target for the 1,3,4-oxadiazole derivative.

Future Directions and Concluding Remarks

The 1,3,4-oxadiazole scaffold represents a promising avenue for the development of new antibacterial agents. Derivatives containing the pyridin-4-yl moiety have shown encouraging results in various studies, suggesting that compounds like 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine warrant further investigation.[11][12][13]

The path forward requires a systematic approach:

• Synthesis and Characterization: The first step is the efficient synthesis and thorough characterization of the target compound.

• Comprehensive In Vitro Screening: The compound must be tested against a broad panel of clinically relevant bacterial strains, including multidrug-resistant isolates.

• Mechanism of Action Studies: Elucidating the precise molecular target is crucial for understanding the compound's activity and potential for resistance development.

• In Vivo Efficacy and Toxicity: Promising candidates from in vitro studies must be evaluated in animal models of infection to assess their efficacy and safety profiles.

While this guide has presented a comparative analysis based on the broader class of 1,3,4-oxadiazoles, it underscores the immense potential of these compounds. The scientific rationale is strong, and with rigorous experimental validation, derivatives like 2-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine could one day contribute to our arsenal in the fight against infectious diseases.

References

• Jubie, S., et al. (2012). Synthesis and biological evaluation of 2, 5-disubstituted-1, 3, 4 - oxadiazoles. ResearchGate. [Link]

• Guan, X., et al. (2023). Design, Synthesis and Bioactivity Evaluation of Novel 2-(pyrazol-4-yl)-1,3,4-oxadiazoles Containing an Imidazole Fragment as Antibacterial Agents. National Institutes of Health. [Link]

• Di Paola, R., et al. (2022). A Water Soluble 2-Phenyl-5-(pyridin-3-yl)-1,3,4-oxadiazole Based Probe. National Institutes of Health. [Link]

• Aslam, M. A., et al. (2024). Antibiotic action and resistance: updated review of mechanisms, spread, influencing factors, and alternative approaches for combating resistance. National Institutes of Health. [Link]

• Plech, T., et al. (2022). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. MDPI. [Link]

• Plech, T., et al. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. MDPI. [Link]

• Karpińska, E., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. MDPI. [Link]

• Unknown Author. (2016). Synthesis, Characterization and Biological Evaluation of 2,5-di-Substituted 1,3,4-Oxadiazole Derivatives. ResearchGate. [Link]

• World Organisation for Animal Health. (2012). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. WOAH. [Link]

• Balouiri, M., et al. (2016). Methods for in vitro evaluating antimicrobial activity: A review. PubMed Central. [Link]

• Hu, Y., et al. (2016). Synthesis and antibacterial activity of pyridinium-tailored 2,5-substituted-1,3,4-oxadiazole thioether/sulfoxide/sulfone derivatives. PubMed. [Link]

• U.S. Food and Drug Administration. (2025). Antibacterial Susceptibility Test Interpretive Criteria. FDA. [Link]

• Plech, T., et al. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. PubMed Central. [Link]

• Kapoor, G., et al. (2017). Action and resistance mechanisms of antibiotics: A guide for clinicians. PubMed Central. [Link]

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A Senior Application Scientist's Guide to Validating Anticancer Activity Using 5-Fluorouracil as a Reference Standard

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anticancer activity of novel compounds, using the well-established chemotherapeutic agent 5-fluorouracil (5-FU) as a robust reference standard. By adhering to the principles of scientific integrity and employing validated methodologies, this guide will enable you to generate reliable and reproducible data, crucial for the preclinical assessment of new anticancer drug candidates.

Introduction: The Role of 5-Fluorouracil as a Gold Standard

5-fluorouracil (5-FU), a pyrimidine analog, has been a cornerstone in the treatment of various cancers, particularly colorectal cancer, for decades.[1] Its cytotoxic effects are primarily mediated through the inhibition of thymidylate synthase (TS) and the incorporation of its metabolites into RNA and DNA, ultimately leading to cell death.[1][2] The well-characterized mechanism of action and extensive clinical data make 5-FU an ideal reference drug for evaluating the potency and efficacy of new anticancer agents.[3]

A critical aspect of using 5-FU as a reference is understanding its dose-dependent effects. While effective in killing cancer cells, it can also exhibit significant toxicity towards normal cells, a common challenge in chemotherapy.[4] This underscores the importance of identifying novel compounds with improved therapeutic indices – greater potency against cancer cells with minimal harm to healthy tissues.

Section 1: In Vitro Validation: The Foundation of Anticancer Drug Screening

In vitro assays serve as the initial and crucial step in the drug discovery pipeline, allowing for the rapid screening of numerous compounds to identify promising candidates.[5][6][7] These assays provide a controlled environment to assess the direct cytotoxic or cytostatic effects of a compound on cancer cell lines.

Assessing Cell Viability and Cytotoxicity

The primary objective of initial in vitro screening is to determine the concentration at which a test compound inhibits cancer cell growth. This is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of a drug required to inhibit a biological process by 50%.[8][9][10]

• MTT Assay: This colorimetric assay is a widely used method to assess cell viability.[11][12] It is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), by mitochondrial dehydrogenases of metabolically active cells into a purple formazan product.[12] The amount of formazan produced is directly proportional to the number of viable cells.[11]

• XTT and WST-8 Assays: These are second-generation tetrazolium salts that, unlike MTT, produce a water-soluble formazan product, simplifying the assay protocol by eliminating the need for a solubilization step.

• LDH Assay: The lactate dehydrogenase (LDH) assay measures the release of LDH from damaged cells, providing an indicator of cytotoxicity.

Data Presentation: IC50 Comparison Table

Compound	Cell Line	IC50 (µM) after 72h
Test Compound A	HCT116 (Colon)	[Insert Value]
MCF-7 (Breast)	[Insert Value]
5-Fluorouracil	HCT116 (Colon)	[Insert Value]
MCF-7 (Breast)	[Insert Value]

This table should be populated with your experimental data.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.[13]

• Compound Treatment: Treat the cells with a serial dilution of the test compound and 5-FU. Include a vehicle control (e.g., DMSO) and a no-cell control.

• Incubation: Incubate the plates for a predetermined period, typically 72 hours.[13]

• MTT Addition: Add 28 µL of a 2 mg/mL MTT solution to each well and incubate for 1.5 hours at 37°C.[13]

• Formazan Solubilization: Carefully remove the MTT solution and add 130 µL of DMSO to each well to dissolve the formazan crystals.[13]

• Absorbance Measurement: Shake the plates for 15 minutes and measure the absorbance at 492 nm using a microplate reader.[13]

• IC50 Calculation: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.[14]

Causality Behind Experimental Choices: The 72-hour incubation period is chosen to allow for multiple cell doubling times, providing a sufficient window to observe the antiproliferative effects of the compounds. The use of a vehicle control is essential to account for any effects of the solvent on cell viability.

Delving Deeper: Elucidating the Mechanism of Action

Once a compound demonstrates significant cytotoxic activity, the next step is to investigate its mechanism of action. Understanding how a compound induces cell death is critical for its further development.

• Apoptosis Assays: Apoptosis, or programmed cell death, is a key mechanism by which many anticancer drugs exert their effects.

  • Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay distinguishes between early apoptotic (Annexin V positive, PI negative), late apoptotic/necrotic (Annexin V and PI positive), and live cells (Annexin V and PI negative).

  • Caspase Activity Assays: Caspases are a family of proteases that play a central role in the execution of apoptosis.[15] Assays are available to measure the activity of key caspases, such as caspase-3 and caspase-7.

  • TUNEL Assay: The terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay detects DNA fragmentation, a hallmark of late-stage apoptosis.[15]

• Cell Cycle Analysis: Many anticancer drugs interfere with the cell cycle, leading to cell cycle arrest and subsequent cell death. Flow cytometry with DNA staining dyes like propidium iodide (PI) can be used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[16][17]

Caption: Workflow for cell cycle analysis using propidium iodide staining and flow cytometry.

Section 2: In Vivo Validation: Assessing Efficacy in a Biological System

While in vitro studies provide valuable initial data, it is essential to evaluate the efficacy of a drug candidate in a living organism.[5] In vivo models, particularly xenograft models in immunocompromised mice, are the standard for preclinical assessment of anticancer drugs.[18][19]

Xenograft Models: A Platform for Preclinical Efficacy Testing

Xenograft models involve the transplantation of human tumor cells or patient-derived tumor tissue into immunodeficient mice.[18][20] These models allow for the evaluation of a drug's ability to inhibit tumor growth in a more complex biological environment.

• Tumor Growth Inhibition (TGI): This is the primary endpoint in most xenograft studies and is calculated by comparing the tumor volume in treated animals to that in control animals.

• Tumor Volume: Tumor size is typically measured every few days using calipers.[21]

• Body Weight: Monitoring the body weight of the animals is crucial for assessing the toxicity of the treatment.

• Survival Analysis: In some studies, the effect of the treatment on the overall survival of the animals is evaluated.

Data Presentation: Tumor Growth Inhibition

Treatment Group	Mean Tumor Volume (mm³) at Day 21	% TGI
Vehicle Control	[Insert Value]	N/A
Test Compound A (Dose 1)	[Insert Value]	[Calculate Value]
Test Compound A (Dose 2)	[Insert Value]	[Calculate Value]
5-Fluorouracil	[Insert Value]	[Calculate Value]

This table should be populated with your experimental data.

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of immunocompromised mice.[18]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize the animals into different treatment groups (vehicle control, test compound, 5-FU).

• Dosing: Administer the compounds according to the predetermined dosing schedule (e.g., daily, twice weekly).

• Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: Euthanize the animals when the tumors reach a predetermined size or at the end of the study period.

• Data Analysis: Calculate the mean tumor volume for each group and determine the percent tumor growth inhibition.

Causality Behind Experimental Choices: The use of immunocompromised mice is necessary to prevent the rejection of the human tumor cells. The choice of cell line and mouse strain should be based on the specific cancer type being studied.

Section 3: Ensuring Scientific Integrity and Trustworthiness

To ensure the validity and reproducibility of your findings, it is imperative to adhere to strict quality control measures throughout the experimental process.

• Cell Line Authentication: Regularly authenticate your cell lines to ensure they have not been misidentified or cross-contaminated.

• Reagent Validation: Validate all reagents, including antibodies and chemicals, to ensure their quality and performance.

• Statistical Analysis: Use appropriate statistical methods to analyze your data and determine the significance of your findings.

• Replication: Repeat experiments multiple times to ensure the reproducibility of your results.

Conclusion

Validating the anticancer activity of a novel compound is a multi-faceted process that requires a systematic and rigorous approach. By using 5-fluorouracil as a reference standard and employing a combination of robust in vitro and in vivo assays, researchers can generate the high-quality data necessary to advance promising drug candidates through the preclinical development pipeline. This guide provides a comprehensive framework to achieve this, emphasizing the importance of scientific rationale, meticulous execution, and data-driven decision-making.

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comparative study of 1,2,4-oxadiazole versus 1,3,4-oxadiazole derivatives in drug discovery.

In the landscape of medicinal chemistry, the selection of a heterocyclic scaffold is a critical decision that profoundly influences the ultimate biological activity, pharmacokinetic profile, and overall success of a drug candidate. Among the plethora of five-membered aromatic rings, the oxadiazole isomers, specifically the 1,2,4- and 1,3,4-oxadiazoles, have emerged as privileged structures. Their utility stems from a combination of favorable physicochemical properties, metabolic stability, and their capacity to engage in crucial hydrogen bonding interactions with biological macromolecules.[1] This guide provides a comprehensive comparative analysis of 1,2,4-oxadiazole and 1,3,4-oxadiazole derivatives, offering insights into their distinct characteristics and strategic applications in modern drug discovery.

Physicochemical and Structural Properties: A Tale of Two Isomers

The seemingly subtle difference in the arrangement of nitrogen and oxygen atoms within the oxadiazole ring gives rise to distinct electronic and conformational properties that are of paramount importance in drug design.

Property	1,2,4-Oxadiazole	1,3,4-Oxadiazole	Rationale and Implication in Drug Discovery
Symmetry	Asymmetric	Symmetric	The symmetrical nature of the 1,3,4-oxadiazole ring can influence crystal packing and solubility.
Dipole Moment	Generally higher	Generally lower	The higher dipole moment of 1,2,4-oxadiazoles can enhance interactions with polar residues in a protein binding pocket but may also impact membrane permeability.
Aromaticity	Lower	Higher	The greater aromaticity of the 1,3,4-oxadiazole contributes to its higher chemical and thermal stability. The 1,2,4-isomer, with its lower aromaticity, exhibits a higher reactivity to ring rearrangement reactions.[2]
Hydrogen Bonding	One hydrogen bond acceptor (N4)	Two hydrogen bond acceptors (N3 and N4)	The presence of two sterically accessible nitrogen atoms in the 1,3,4-oxadiazole ring makes it a potent hydrogen bond acceptor, a key feature for molecular recognition at the active site of a biological target.
Metabolic Stability	Generally high	Generally high	Both isomers are considered to be metabolically robust scaffolds, which is a desirable trait for improving the half-life of a drug candidate.

Key Insight: The choice between a 1,2,4- and 1,3,4-oxadiazole scaffold is not arbitrary. A medicinal chemist might favor the 1,3,4-isomer for its superior stability and dual hydrogen bond accepting capability, while the 1,2,4-isomer might be selected to fine-tune the electronic properties and explore different vector spaces around the core.

Synthesis Strategies: Building the Core Scaffolds

The synthetic accessibility of a chemical scaffold is a crucial consideration in any drug discovery program. Fortunately, a variety of reliable methods have been developed for the construction of both 1,2,4- and 1,3,4-oxadiazole rings.

Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

A common and efficient method for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles involves the cyclization of an O-acyl amidoxime. This intermediate is typically formed in situ from the reaction of an amidoxime with a carboxylic acid or its activated derivative (e.g., acid chloride, ester).

Experimental Protocol: One-Pot Synthesis of a 3,5-Disubstituted 1,2,4-Oxadiazole Derivative

This protocol describes a general one-pot procedure for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles from an amidoxime and a carboxylic acid methyl ester.[3]

Materials:

• Amidoxime (1.0 eq)

• Carboxylic acid methyl ester (1.1 eq)

• Sodium hydroxide (NaOH) (2.0 eq)

• Dimethyl sulfoxide (DMSO)

• Water

• Ethyl acetate

• Brine

Procedure:

• To a solution of the amidoxime in DMSO, add powdered NaOH.

• Stir the mixture at room temperature for 10-15 minutes.

• Add the carboxylic acid methyl ester to the reaction mixture.

• Continue stirring at room temperature for 4-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3,5-disubstituted 1,2,4-oxadiazole.

Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles

The most prevalent route to 2,5-disubstituted 1,3,4-oxadiazoles involves the dehydrative cyclization of diacylhydrazines. This can be achieved using a variety of dehydrating agents, with phosphorus oxychloride (POCl₃) being a classic and effective choice.

Experimental Protocol: Synthesis of a 2,5-Disubstituted 1,3,4-Oxadiazole Derivative

This protocol outlines a typical procedure for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles from a carboxylic acid and a hydrazide, followed by cyclization.

Materials:

• Carboxylic acid (1.0 eq)

• Hydrazide (1.0 eq)

• Phosphorus oxychloride (POCl₃)

• Ice-cold water

• Sodium bicarbonate solution (saturated)

• Ethanol

Procedure:

• Step 1: Formation of the Diacylhydrazine: A mixture of the carboxylic acid and the hydrazide is heated, often in the presence of a coupling agent or under conditions that promote amide bond formation, to yield the diacylhydrazine intermediate. This intermediate can be isolated or used directly in the next step.

• Step 2: Cyclization: The diacylhydrazine is treated with an excess of POCl₃ and heated under reflux for several hours.

• Monitor the reaction by TLC.

• After completion, the reaction mixture is cooled to room temperature and slowly poured into ice-cold water.

• The resulting precipitate is collected by filtration, washed with water, and then with a saturated sodium bicarbonate solution until neutral.

• The crude product is then recrystallized from a suitable solvent, such as ethanol, to yield the pure 2,5-disubstituted 1,3,4-oxadiazole.

Caption: Comparative workflow for the synthesis of 1,2,4- and 1,3,4-oxadiazole derivatives.

Bioisosteric Replacement Strategies

A key application of both oxadiazole isomers in drug discovery is their use as bioisosteres for the carboxylic acid and amide functional groups. This strategy is employed to improve pharmacokinetic properties such as oral bioavailability and metabolic stability, while retaining or enhancing biological activity.

• Carboxylic Acid Bioisosteres: The acidic nature of the N-H proton in certain oxadiazole derivatives (e.g., 5-substituted-1,2,4-oxadiazol-3-ols and 5-substituted-1,3,4-oxadiazole-2(3H)-thiones) allows them to mimic the charge and hydrogen bonding properties of a carboxylic acid. This can be particularly advantageous in avoiding the metabolic liabilities associated with free carboxylic acids.

• Amide and Ester Bioisosteres: The oxadiazole ring can also serve as a rigid, planar, and metabolically stable replacement for amide and ester groups. This can lock the conformation of a molecule, potentially leading to increased binding affinity, and can prevent hydrolysis by esterases and amidases.

A notable example of a drug containing a 1,3,4-oxadiazole ring is Raltegravir , an HIV integrase inhibitor.[2] The oxadiazole moiety in Raltegravir is crucial for its mechanism of action, which involves chelating magnesium ions in the active site of the enzyme.

Comparative Biological Activities and Therapeutic Applications

Both 1,2,4- and 1,3,4-oxadiazole derivatives have been reported to exhibit a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, antiviral, and antihypertensive effects.[1][4]

Anticancer Activity

A significant area of research for both oxadiazole isomers is in the development of novel anticancer agents. For instance, a study on 1,2,4-oxadiazole-1,3,4-oxadiazole-fused derivatives revealed potent anticancer activity against MCF-7, A549, and MDA-MB-231 cancer cell lines, with some derivatives exhibiting sub-micromolar IC₅₀ values.[5] In this study, it was observed that the introduction of an electron-withdrawing group on the 5-aryl ring of the 1,2,4-oxadiazole moiety enhanced antitumor activity.[5]

Case Study: A Hybrid Molecule with Both Isomers

A fascinating study by Polothi R. et al. involved the synthesis and biological evaluation of hybrid molecules containing both a 1,2,4-oxadiazole and a 1,3,4-oxadiazole ring.[5] This provides a unique, albeit indirect, opportunity for comparison. The most active compounds from this series demonstrated that the electronic nature of the substituent on the 1,2,4-oxadiazole ring had a significant impact on the overall anticancer potency.[5]

Experimental Evaluation of Biological Activity

To provide a practical context for the comparison of these two scaffolds, a standard protocol for evaluating the in vitro anticancer activity of oxadiazole derivatives is presented below.

Experimental Protocol: In Vitro Anticancer Activity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell line (e.g., MCF-7, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Test compounds (1,2,4- and 1,3,4-oxadiazole derivatives)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the growth medium. After 24 hours, replace the medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for another 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization: Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting the percentage of cell viability against the compound concentration.

Caption: Workflow for the MTT assay to evaluate the anticancer activity of oxadiazole derivatives.

Conclusion and Future Perspectives

Both 1,2,4- and 1,3,4-oxadiazole derivatives are undeniably valuable scaffolds in the medicinal chemist's toolbox. The 1,3,4-isomer has seen more widespread application, likely due to its greater stability and predictable hydrogen bonding capabilities.[5] However, the 1,2,4-isomer offers unique electronic properties and substitution patterns that can be exploited to overcome specific drug design challenges.

The future of oxadiazole-based drug discovery will likely involve a more nuanced and rationale-driven selection between these two isomers. Head-to-head comparative studies of closely related analogs will be crucial in elucidating the subtle yet significant differences in their pharmacokinetic and pharmacodynamic profiles. Furthermore, the continued development of novel synthetic methodologies will undoubtedly expand the accessible chemical space for both scaffolds, paving the way for the discovery of the next generation of oxadiazole-containing therapeutics.

References

• Polothi, R., et al. (2019). Synthesis and biological evaluation of 1,2,4-oxadiazole linked 1,3,4-oxadiazole derivatives as tubulin binding agents. Bioorganic & Medicinal Chemistry Letters, 29(9), 1081-1085. [Link]

• Sharma, R., Kumar, N., & Yadav, R. (2015). Chemistry and Pharmacological Importance of 1,3,4-Oxadiazole Derivatives. Research & Reviews: Journal of Chemistry, 4(2), 1-27. [Link]

• Gontijo, L. A. S., et al. (2022). Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review. Journal of the Brazilian Chemical Society, 33(8), 804-825. [Link]

• El-Sayed, M. A., et al. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Molecules, 27(9), 2709. [Link]

• de Cássia da Silveira e Sá, R., et al. (2021). 1,2,4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential, Docking and Molecular Dynamic Simulations of Leishmania infantum Target Proteins. Pharmaceuticals, 14(11), 1105. [Link]

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A Senior Application Scientist's Guide to Validating Molecular Docking Scores for Pyridinyl-Oxadiazole Compounds

The pyridinyl-oxadiazole scaffold is a cornerstone in modern medicinal chemistry, serving as a versatile framework for developing novel therapeutics, particularly in oncology and inflammation.[1][2][3] Molecular docking has become an indispensable computational tool to predict the binding orientation and affinity of these compounds against biological targets, thereby accelerating the hit-to-lead optimization process. However, a docking score is merely a calculated prediction, a hypothesis of molecular interaction. Without rigorous validation, these scores can be misleading, channeling significant resources toward compounds with poor actual biological activity.

This guide provides a comprehensive framework for validating molecular docking scores for pyridinyl-oxadiazole derivatives. We will move beyond a simple checklist of procedures to explain the causality behind each validation step. Our approach integrates computational cross-validation with gold-standard experimental verification, creating a self-reinforcing workflow that ensures the computational model is not just theoretically sound, but experimentally predictive.

The Validation Hierarchy: From Computational Sanity Checks to Experimental Proof

Effective docking validation is not a single event but a tiered process. Each level builds confidence in the model, justifying the progression to more resource-intensive methods. The ultimate goal is to establish a clear, predictive relationship between the in silico scores and in vitro biological activity.

Caption: Overall workflow for robust molecular docking validation.

Tier 1: In Silico Validation – Trust, but Verify Computationally

Before committing to expensive and time-consuming chemical synthesis and biological testing, the docking protocol itself must be rigorously challenged. The primary goals of computational validation are to ensure the docking algorithm can accurately reproduce known binding modes and distinguish known active compounds from likely inactive ones.

Protocol Validation via Redocking

The most fundamental test of a docking protocol is its ability to reproduce the experimentally determined binding pose of a ligand within its crystal structure. This process is known as redocking.

Causality: If a docking algorithm cannot replicate the known correct answer (the co-crystallized pose), it cannot be trusted to predict the unknown poses of new compounds. A successful redocking experiment validates the chosen parameters—including the search algorithm, scoring function, and binding site definition—for the specific target protein.

Step-by-Step Protocol: Redocking Validation

• Obtain the Crystal Structure: Download a high-quality crystal structure of the target protein co-crystallized with a known inhibitor (ideally one with structural similarities to the pyridinyl-oxadiazole class) from the Protein Data Bank (PDB).[4]

• Prepare the Structure: Remove all water molecules and non-essential cofactors. Add hydrogen atoms and assign appropriate protonation states for titratable residues (e.g., His, Asp, Glu), a critical step as incorrect protonation can drastically alter electrostatic interactions.[4]

• Extract the Ligand: Separate the co-crystallized ligand from the protein and save it in a separate file. This will serve as your reference structure.

• Define the Binding Site: Define the docking grid or sphere around the position of the extracted native ligand, ensuring it encompasses the entire binding pocket.

• Re-dock the Ligand: Dock the extracted ligand back into the prepared protein structure using the chosen docking software (e.g., AutoDock Vina, Glide, GOLD).

• Analyze the Results: Superimpose the top-scoring docked pose with the original crystallographic pose. Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the docked pose and the reference pose.

Success Criterion: An RMSD value below 2.0 Å is generally considered a successful reproduction of the binding mode, validating the docking protocol.[5]

Assessing Discriminatory Power with Enrichment Studies

A validated docking protocol must not only find the correct pose but also effectively distinguish potent binders from non-binders. This is assessed through a virtual screening enrichment study.

Causality: In a real-world scenario, a screening library contains a vast majority of inactive compounds. The docking protocol's value lies in its ability to "enrich" the top-ranked fraction of the results with true active compounds, thereby increasing the hit rate of subsequent experimental screening. Failure to do so indicates the scoring function may be prone to false positives.

Step-by-Step Protocol: Enrichment Validation

• Assemble a Ligand Set: Create a dataset containing a set of known active inhibitors for your target and a much larger set of "decoy" molecules. Decoys should be physically similar (e.g., molecular weight, logP) to the actives but topologically distinct to avoid trivial discrimination.[6]

• Perform Docking: Dock the entire library (actives + decoys) against the target protein using the previously validated protocol.

• Rank the Library: Rank all compounds based on their docking scores, from best (most negative) to worst.

• Calculate Enrichment Factor (EF): Determine the percentage of known actives found within the top 1%, 5%, or 10% of the ranked database. The EF is the ratio of this percentage to the percentage of actives one would expect to find by random chance.

Success Criterion: An EF greater than 1.0 indicates that the docking protocol performs better than random selection. High EF values in the top 1% and 5% of the ranked list demonstrate strong discriminatory power.[6]

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Bridging the Gap: A Comparative Guide to In Silico Predictions and In Vitro Realities for 1,3,4-Oxadiazole Bioactivity

In the landscape of modern drug discovery, the 1,3,4-oxadiazole scaffold has emerged as a cornerstone in medicinal chemistry, lauded for its versatile pharmacological profile.[1][2][3] Derivatives of this heterocyclic nucleus have demonstrated a wide spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antidiabetic properties.[3][4] The journey from a promising chemical structure to a viable therapeutic agent is, however, fraught with challenges, demanding a strategic integration of computational and experimental methodologies. This guide provides an in-depth comparison of in silico predictive models with in vitro experimental outcomes for 1,3,4-oxadiazole bioactivity, offering a scientifically grounded perspective for researchers, scientists, and drug development professionals.

The Rationale: Why In Silico First?

The initial stages of drug discovery often involve the synthesis and screening of vast libraries of compounds, a process that is both time-consuming and resource-intensive. In silico approaches, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, offer a powerful and cost-effective alternative to pre-screen and prioritize candidates with the highest likelihood of biological activity. These computational tools allow us to simulate the interaction of a ligand (the 1,3,4-oxadiazole derivative) with its biological target at a molecular level, providing valuable insights into potential efficacy before a single test tube is touched.

In Silico Methodologies: A Closer Look

Molecular Docking: Visualizing the Interaction

Molecular docking is a computational technique that predicts the preferred orientation of a molecule when bound to a second to form a stable complex.[5][6] In the context of 1,3,4-oxadiazole research, this typically involves docking the derivative into the active site of a target protein. The "dock score" or "binding energy" is a calculated value that estimates the binding affinity between the ligand and the protein. A lower (more negative) binding energy generally suggests a more stable interaction and, theoretically, a more potent biological effect.

For instance, in a study exploring anticonvulsant agents, 1,3,4-oxadiazole derivatives were docked into the GABAa receptor, with some compounds showing very good mol dock scores, indicating a high potential for activity.[5] Similarly, in the pursuit of antidiabetic agents, the binding energy of 1,3,4-oxadiazole derivatives with the α-glucosidase enzyme was a key predictive measure.[2]

Experimental Workflow: Molecular Docking

Caption: A streamlined workflow for predicting bioactivity using molecular docking.

Quantitative Structure-Activity Relationship (QSAR): Finding the Pattern

QSAR models are statistical models that correlate the biological activity of a series of compounds with their physicochemical properties or structural features.[7] By analyzing a dataset of 1,3,4-oxadiazole derivatives with known activities, a QSAR model can be developed to predict the activity of new, untested compounds. This approach is particularly useful for optimizing a lead compound by suggesting modifications that are likely to enhance its potency.

A study on the antibacterial activity of 1,3,4-oxadiazole derivatives successfully used QSAR analysis to generate predictive models with good statistical significance.[7] Another example is the development of a QSAR model for 1,3,4-oxadiazole-chalcone hybrids to optimize their pharmacophore for anticancer activity.[8]

The Ground Truth: In Vitro Validation

While in silico predictions are invaluable for hypothesis generation, they are ultimately simulations. In vitro experiments provide the crucial biological data to confirm or refute these computational predictions. The choice of assay is dictated by the predicted bioactivity.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC)

For predicted antimicrobial agents, the most common in vitro validation is the determination of the Minimum Inhibitory Concentration (MIC). This is the lowest concentration of a compound that prevents visible growth of a microorganism.[9] Several studies have demonstrated the antimicrobial potential of 1,3,4-oxadiazole derivatives against a range of bacteria and fungi.[10][11][12] For instance, some derivatives have shown promising activity against Staphylococcus aureus, including methicillin-resistant strains (MRSA).[9][11]

Experimental Protocol: Broth Microdilution for MIC Determination

• Preparation of Inoculum: A standardized suspension of the target microorganism is prepared in a suitable broth medium.

• Serial Dilution: The test compound (1,3,4-oxadiazole derivative) is serially diluted in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Observation: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Anticancer Activity: Cytotoxicity Assays

For compounds predicted to have anticancer activity, in vitro cytotoxicity assays are paramount. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay to assess cell viability.[13][14] A reduction in cell viability upon treatment with a 1,3,4-oxadiazole derivative is indicative of cytotoxic effects. Numerous studies have reported the anticancer potential of these compounds against various cancer cell lines, such as breast cancer (MCF-7), colon cancer (HT-29), and leukemia cell lines.[13][14][15]

Experimental Workflow: In Vitro Anticancer Evaluation

Caption: A standard workflow for assessing the in vitro anticancer activity of compounds.

Correlation of In Silico and In Vitro Data: A Comparative Analysis

The true power of integrating computational and experimental approaches lies in the correlation between the predicted and observed results. A strong correlation provides confidence in the in silico models and can significantly accelerate the drug discovery process.

Bioactivity	In Silico Prediction Metric	In Vitro Validation Metric	Reported Correlation	Reference
Antidiabetic	High binding affinity (low docking score) to α-glucosidase	Moderate to excellent α-glucosidase inhibition	Good correlation observed for active compounds.	[2]
Antimicrobial	Favorable QSAR models and molecular docking scores against peptide deformylase	Low MIC values against various bacterial strains	Statistically significant correlation reported.	[7]
Anticancer	High binding affinity to STAT3	Potent antioxidant activity and STAT3 inhibition	Compound with the highest binding energy showed the best in vitro activity.	[16]
Anticonvulsant	Low docking scores with GABAa receptor	Efficacy in maximal electroshock and pentylenetetrazole-induced seizure tests	Compounds with the best docking scores showed the highest in vivo anticonvulsant activity.	[17]

Best Practices and Considerations

While the synergy between in silico and in vitro methods is evident, it is crucial to acknowledge the limitations and adopt best practices for a successful correlation:

• Target Validation: The accuracy of molecular docking studies is highly dependent on the quality and relevance of the chosen protein target structure.

• Model Robustness: QSAR models should be rigorously validated using both internal and external datasets to ensure their predictive power.

• Experimental Rigor: In vitro assays must be performed under standardized conditions with appropriate positive and negative controls to ensure data reliability.

• Iterative Process: Drug discovery is not a linear process. In vitro results should be used to refine and improve the in silico models in an iterative cycle.

Conclusion

The 1,3,4-oxadiazole scaffold continues to be a rich source of bioactive compounds. A strategic and integrated approach that leverages the predictive power of in silico modeling with the empirical evidence of in vitro validation is essential for efficiently navigating the complex path of drug discovery. By understanding the strengths and limitations of each methodology and fostering a synergistic relationship between them, we can accelerate the identification and development of novel 1,3,4-oxadiazole-based therapeutics.

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A Comparative Guide to the Structure-Activity Relationship of Pyridin-4-yl-1,3,4-oxadiazole Analogues in Drug Discovery

The quest for novel therapeutic agents with enhanced efficacy and reduced side effects is a perpetual endeavor in medicinal chemistry. Among the myriad of heterocyclic scaffolds, the 1,3,4-oxadiazole ring has emerged as a privileged pharmacophore due to its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of a specific class of these compounds: pyridin-4-yl-1,3,4-oxadiazole analogues. By dissecting the influence of various structural modifications on their biological activity, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform the design of more potent and selective therapeutic agents.

The Pyridin-4-yl-1,3,4-oxadiazole Scaffold: A Versatile Core

The 1,3,4-oxadiazole ring is a five-membered heterocycle containing one oxygen and two nitrogen atoms. Its planarity, metabolic stability, and ability to act as a bioisostere for amide and ester groups make it an attractive moiety in drug design.[2][3] The incorporation of a pyridine ring, particularly at the 4-position, introduces a key hydrogen bond acceptor and can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule. This guide will focus on analogues bearing this pyridin-4-yl core, exploring how substitutions on both the pyridine and other positions of the oxadiazole ring dictate their therapeutic potential.

Comparative Analysis of Biological Activities

Antimicrobial Activity: Targeting Microbial Proliferation

The rise of antimicrobial resistance necessitates the development of new classes of antimicrobial agents.[4][5] Pyridin-4-yl-1,3,4-oxadiazole analogues have demonstrated promising activity against a range of bacterial and fungal pathogens.[4][6]

A critical aspect of the SAR for antimicrobial agents is the nature of the substituent at the 5-position of the 1,3,4-oxadiazole ring. Studies have shown that the introduction of a thioether linkage at this position, followed by further substitution, can lead to potent antimicrobial compounds.

For instance, a series of pyridin-4-yl-1,3,4-oxadiazol-2-yl-thio-ethylidene-hydrazinecarbothioamide derivatives have been investigated for their antitubercular activity.[4] The general structure involves the pyridin-4-yl group at one end of the oxadiazole and a flexible thio-ethylidene-hydrazinecarbothioamide chain at the other. Molecular docking studies suggest that these compounds may act by inhibiting the sterol 14α-demethylase (CYP51) enzyme, which is crucial for the synthesis of sterols in microorganisms.[4]

Table 1: Comparison of Antitubercular Activity of Pyridin-4-yl-1,3,4-oxadiazole Analogues

Compound ID	R-group on Carbothioamide	MIC (µg/mL) vs. Mycobacterium	Reference
40a-c (analogues)	Varied substitutions	3.90	[4]
Isoniazid	-	0.48	[4]
Rifampicin	-	0.24	[4]

This table illustrates that while the investigated pyridin-4-yl-1,3,4-oxadiazole analogues show activity, their potency is currently lower than the standard drugs, highlighting an area for further optimization.

The causality behind this experimental approach lies in targeting a validated microbial enzyme (CYP51) and utilizing the pyridin-4-yl-1,3,4-oxadiazole scaffold as a framework for presenting a pharmacophore that can effectively bind to the active site. The thioether linkage provides flexibility, allowing the substituted carbothioamide moiety to adopt an optimal conformation for interaction.

Anticancer Activity: A Multi-pronged Attack on Cancer Cells

Pyridin-4-yl-1,3,4-oxadiazole derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against various cancer cell lines.[7][8][9] Their mechanism of action is often multifaceted, involving the inhibition of crucial cellular pathways.[8][10]

One notable series of compounds involves 2-[2-(phenylsulfanylmethyl)phenyl]-5-(4-pyridyl)-1,3,4-oxadiazole analogues.[7] In these molecules, the pyridin-4-yl group is maintained at the 5-position of the oxadiazole ring, while a substituted phenyl ring is present at the 2-position.

A particularly interesting derivative, compound 3e (2-[2-(phenylsulfanylmethyl)phenyl]-5-(4-pyridyl)-1,3,4-oxadiazole), has shown significant cytotoxic effects, especially against the MDA-MB-231 breast adenocarcinoma cell line.[7] Predictive studies suggest that the pharmacological targets for these compounds could be STAT3 and miR-21, both of which are implicated in cancer cell proliferation, differentiation, and apoptosis.[7]

Table 2: Cytotoxicity of a Lead Pyridin-4-yl-1,3,4-oxadiazole Analogue

Compound	Cell Line	IC50 (µM)	Putative Targets	Reference
3e	HT-29 (colon)	> 100	STAT3, miR-21	[7]
3e	MDA-MB-231 (breast)	14.28	STAT3, miR-21	[7]

This data highlights the selective cytotoxicity of compound 3e, suggesting that the structural features are more favorable for activity against breast cancer cells.

The rationale for this molecular design is to create a rigid scaffold that can position the substituted phenyl ring for optimal interaction with the target protein, while the pyridin-4-yl moiety can engage in hydrogen bonding. The phenylsulfanylmethyl substituent likely plays a crucial role in the observed activity, potentially through hydrophobic interactions within the binding pocket.

Anti-inflammatory Activity: Modulating the Inflammatory Response

The 1,3,4-oxadiazole nucleus is also a key component in the design of novel anti-inflammatory agents.[1][11] The replacement of a carboxylic acid group in traditional non-steroidal anti-inflammatory drugs (NSAIDs) with a 1,3,4-oxadiazole ring has been shown to retain or even enhance anti-inflammatory activity while potentially reducing gastrointestinal side effects.[2]

While specific SAR studies on pyridin-4-yl-1,3,4-oxadiazole analogues as anti-inflammatory agents are less detailed in the provided results, general principles for 1,3,4-oxadiazole derivatives can be extrapolated. The anti-inflammatory effect is often linked to the inhibition of cyclooxygenase (COX) enzymes.[2]

For example, studies on related pyrrolo[3,4-d]pyridazinone derivatives linked to a 1,3,4-oxadiazole-2-thione have shown that these compounds can inhibit the release of prostaglandins and proinflammatory cytokines.[12] The substitution pattern on the phenyl ring attached to the oxadiazole core is crucial. The presence of 3,4-dimethoxyphenyl or 4-chlorophenyl groups has been found to improve anti-inflammatory activity.[1]

Experimental Protocols

To ensure the reproducibility and validation of the SAR studies discussed, the following are representative experimental protocols for the synthesis and biological evaluation of pyridin-4-yl-1,3,4-oxadiazole analogues.

General Synthesis of 2,5-disubstituted-1,3,4-oxadiazoles

The synthesis of 2,5-disubstituted-1,3,4-oxadiazoles commonly proceeds through the cyclization of an acylhydrazide.[13]

Step-by-step methodology:

• Esterification: An appropriate aromatic carboxylic acid is esterified, typically using an alcohol in the presence of a catalytic amount of sulfuric acid, to yield the corresponding ester.

• Hydrazinolysis: The resulting ester is then treated with hydrazine hydrate to form the acylhydrazide.

• Cyclization: The acylhydrazide is cyclized to form the 1,3,4-oxadiazole ring. This can be achieved through several methods:

  • Reaction with carbon disulfide in the presence of a base to form a 2-mercapto-1,3,4-oxadiazole.

  • Reaction with an aromatic acid in the presence of a dehydrating agent like phosphorus oxychloride (POCl₃).[13]

• Purification: The final product is purified using techniques such as recrystallization or column chromatography.

• Characterization: The structure of the synthesized compounds is confirmed using spectroscopic methods like IR, ¹H NMR, ¹³C NMR, and mass spectrometry.[6]

In Vitro Antimicrobial Susceptibility Testing

The antimicrobial activity of the synthesized compounds is typically evaluated by determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Step-by-step methodology:

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth.

• Serial Dilution: The test compounds are serially diluted in the broth in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (temperature and time) for the specific microorganism.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. Standard antimicrobial agents are used as positive controls.[6]

In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

The cytotoxicity of the compounds against cancer cell lines is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[14]

Step-by-step methodology:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plate is incubated to allow the viable cells to reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength.

• Calculation of IC50: The concentration of the compound that causes 50% inhibition of cell growth (IC50) is calculated from the dose-response curve.[7]

Conclusion and Future Perspectives

The pyridin-4-yl-1,3,4-oxadiazole scaffold represents a highly versatile and promising platform for the development of novel therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that subtle modifications to the substituents on this core structure can lead to significant changes in biological activity and selectivity.

For antimicrobial applications, future efforts should focus on optimizing the substituents on the thioether-linked side chain to enhance potency against resistant strains. In the realm of anticancer drug discovery, further exploration of the substituents on the 2-aryl moiety is warranted to improve the therapeutic index and elucidate the precise mechanism of action. The promising anti-inflammatory potential of 1,3,4-oxadiazoles also encourages the design and synthesis of pyridin-4-yl analogues with selective COX-2 inhibitory activity to minimize gastrointestinal toxicity.

This comparative guide, by synthesizing data from various studies, aims to empower researchers to make informed decisions in the design of next-generation pyridin-4-yl-1,3,4-oxadiazole-based therapeutics. The continued exploration of this chemical space holds great promise for addressing unmet medical needs.

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The Double-Edged Sword: A Comparative Guide to the Cytotoxicity of Oxadiazole Derivatives in Cancer vs. Normal Cells

The relentless pursuit of targeted cancer therapies has led researchers down numerous molecular avenues. Among the most promising are heterocyclic compounds, with oxadiazole derivatives emerging as a particularly potent class of anticancer agents.[1][2] Their structural versatility allows for modifications that can enhance cytotoxicity towards malignant cells while potentially sparing their healthy counterparts.[1] This guide provides an in-depth, comparative analysis of the cytotoxic effects of various oxadiazole derivatives, offering a critical perspective for researchers and drug development professionals. We will delve into the experimental data, explore the underlying mechanisms of action, and provide detailed protocols for assessing cytotoxicity, grounding our discussion in the principles of scientific integrity and experimental reproducibility.

The Selectivity Imperative: Gauging Cytotoxicity Across Cell Lines

A crucial factor in the viability of any potential anticancer drug is its therapeutic index – the ratio between its toxicity to cancer cells and its toxicity to normal cells. A high therapeutic index is the holy grail of cancer chemotherapy, signifying a compound that can effectively eradicate tumors with minimal side effects. Several studies have highlighted the promising selectivity of oxadiazole derivatives.

For instance, a series of 1,3,4-oxadiazole derivatives (AMK OX-8, 9, 11, and 12) demonstrated significant cytotoxic effects on HeLa (cervical cancer), A549 (lung cancer), and Hep-2 (larynx cancer) cell lines.[3] Crucially, these compounds exhibited considerably higher IC50 values—the concentration required to inhibit the growth of 50% of cells—on normal V-79 hamster lung fibroblast cells, indicating a favorable selectivity profile.[3] Similarly, another study found that certain ferulic and caffeic acid-based oxadiazole hybrids showed high inhibitory activity against glioblastoma cell lines (LN229, T98G, and U87) without being toxic to healthy human mesenchymal stem cells (hMSC).[4][5]

The following table summarizes the comparative cytotoxicity of selected oxadiazole derivatives, showcasing their differential effects on cancerous and normal cell lines.

Compound ID/Series	Cancer Cell Line	IC50 (µM)	Normal Cell Line	IC50 (µM)	Reference
AMK OX-8	HeLa	< 100	V-79	> 100	[3]
AMK OX-9	HeLa	< 100	V-79	> 100	[3]
AMK OX-11	HeLa	< 100	V-79	> 100	[3]
AMK OX-12	HeLa	< 100	V-79	< 100	[3]
4h	A549 (Lung)	< 0.14	L929 (Fibroblast)	> 100	[6]
4f	A549 (Lung)	1.59	L929 (Fibroblast)	> 100	[6]
4i	A549 (Lung)	7.48	L929 (Fibroblast)	> 100	[6]
Compound 1	Glioblastoma (LN229)	Potent Inhibition	hMSC	Non-toxic	[4][5]
Compound 5	Glioblastoma (U87)	Potent Inhibition	hMSC	Non-toxic	[4][5]

Note: IC50 values can vary depending on the specific assay conditions, incubation times, and cell lines used. The data presented here is for comparative purposes.

Unraveling the Mechanism: How Oxadiazoles Induce Cancer Cell Death

The selective cytotoxicity of oxadiazole derivatives stems from their ability to interact with various biological targets that are often dysregulated in cancer cells.[1] These compounds can trigger cell death through multiple pathways, with apoptosis, or programmed cell death, being a predominant mechanism.

Several studies have shown that oxadiazole derivatives can induce apoptosis in cancer cells.[3][6][7] This is often characterized by morphological changes such as nuclear condensation and DNA fragmentation.[3] The apoptotic cascade can be initiated through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathway. Evidence suggests that for some oxadiazole derivatives, the intrinsic pathway is key.[3] This involves the depolarization of the mitochondrial membrane, leading to the release of pro-apoptotic factors and the activation of caspases, a family of proteases that execute the apoptotic program.[6][8] Specifically, the activation of caspase-3, an effector caspase, has been observed in response to treatment with certain oxadiazole compounds.[6][8]

Beyond apoptosis, oxadiazole derivatives have been shown to inhibit various enzymes and growth factors that are crucial for cancer cell survival and proliferation. These include telomerase, topoisomerase, and histone deacetylases (HDACs).[6][9] By targeting these key cellular players, oxadiazole derivatives can effectively halt the uncontrolled growth of cancer cells.

The following diagram illustrates a simplified model of the intrinsic apoptotic pathway that can be activated by certain oxadiazole derivatives.

Caption: Intrinsic pathway of apoptosis induced by oxadiazole derivatives.

Experimental Corner: Protocols for Assessing Cytotoxicity

To ensure the reliability and reproducibility of cytotoxicity data, standardized and well-validated assays are paramount. The choice of assay depends on several factors, including the compound's mechanism of action and the specific research question.[10] Here, we provide detailed protocols for two widely used colorimetric assays: the MTT and SRB assays.

The MTT Assay: A Measure of Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the principle that viable, metabolically active cells can reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density (e.g., 6,000 cells/well) and incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[11]

• Compound Treatment: Prepare serial dilutions of the oxadiazole derivatives in culture medium. Remove the old medium from the wells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.[11]

• MTT Addition: After incubation, add 20 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 1-4 hours.[11]

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader.[11]

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control and determine the IC50 value.

The Sulforhodamine B (SRB) Assay: A Measure of Total Protein Content

The SRB assay is a cell density-based assay that relies on the ability of the SRB dye to bind to the basic amino acids of cellular proteins.[12] The amount of bound dye is proportional to the total protein mass and, therefore, to the number of cells.[12]

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Cell Fixation: After the treatment incubation, gently remove the medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plate five times with slow-running tap water to remove the TCA.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly wash the plate five times with 1% (v/v) acetic acid to remove unbound dye.

• Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 560-580 nm using a microplate reader.[12]

• Data Analysis: Calculate the percentage of cell viability and IC50 values as described for the MTT assay.

The following diagram illustrates a generalized workflow for an in vitro cytotoxicity assay.

Caption: Generalized workflow for an in vitro cytotoxicity assay.

Conclusion and Future Directions

Oxadiazole derivatives represent a promising scaffold for the development of novel anticancer agents with favorable selectivity profiles. The ability of these compounds to induce apoptosis in cancer cells while exhibiting lower toxicity towards normal cells makes them attractive candidates for further investigation. The continued exploration of structure-activity relationships will be crucial in designing new derivatives with enhanced potency and selectivity. Furthermore, in vivo studies are necessary to validate the preclinical efficacy and safety of the most promising compounds. As our understanding of the molecular targets and mechanisms of action of oxadiazole derivatives deepens, so too will our ability to harness their therapeutic potential in the fight against cancer.

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validation of enzyme inhibition kinetics for novel oxadiazole inhibitors

A Comprehensive Guide to the Kinetic Validation of Novel Oxadiazole Enzyme Inhibitors

From the desk of a Senior Application Scientist

Introduction: The Critical Role of Kinetic Validation in Drug Discovery

In the landscape of modern drug discovery, the identification of potent and selective enzyme inhibitors is a cornerstone of therapeutic development.[1][2] Among the vast array of chemical scaffolds, oxadiazole derivatives have emerged as a privileged class, demonstrating a wide range of pharmacological activities.[3][4] However, the journey from a promising "hit" to a viable drug candidate is paved with rigorous validation. A crucial step in this process is the detailed characterization of the inhibitor's kinetic and thermodynamic properties. This guide provides a comprehensive framework for the , blending theoretical principles with practical, field-tested methodologies. Understanding the precise mechanism of action is not merely an academic exercise; it is fundamental to optimizing structure-activity relationships (SAR) and ultimately, to designing safer and more effective medicines.[1][5]

Pillar 1: Foundational Principles of Enzyme Inhibition Kinetics

A thorough grasp of enzyme kinetics is paramount before embarking on experimental work. Enzymes are biological catalysts that accelerate the rate of biochemical reactions. The Michaelis-Menten model provides a fundamental description of enzyme kinetics, defining key parameters such as Kₘ (the substrate concentration at half-maximal velocity) and Vₘₐₓ (the maximum reaction velocity).[2][6]

Enzyme inhibitors can be broadly classified as reversible or irreversible. Reversible inhibitors bind to the enzyme through non-covalent interactions and can be further categorized based on their mechanism of action:

• Competitive Inhibition: The inhibitor binds to the active site of the enzyme, directly competing with the substrate.[6][7] This increases the apparent Kₘ but does not affect Vₘₐₓ.

• Non-competitive Inhibition: The inhibitor binds to an allosteric site (a site other than the active site) and can bind to both the free enzyme and the enzyme-substrate complex.[6] This reduces the Vₘₐₓ but does not change the Kₘ.

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex. This reduces both Vₘₐₓ and Kₘ.

• Mixed Inhibition: The inhibitor can bind to both the free enzyme and the enzyme-substrate complex, but with different affinities. This affects both Vₘₐₓ and Kₘ.

Irreversible inhibitors, often called "suicide inhibitors," typically form a covalent bond with the enzyme, leading to permanent inactivation.[7]

The inhibitory potency is quantified by the inhibition constant (Kᵢ), which represents the concentration of inhibitor required to produce 50% inhibition.

Pillar 2: A Step-by-Step Guide to Experimental Validation

A robust validation workflow is essential to generate reliable and reproducible data. The following sections outline the key experimental stages.

Assay Development and Optimization: Setting the Stage for Success

The first step is to establish a reliable and sensitive enzyme assay.[8] This involves:

• Choosing the Right Assay Format: Assays can be continuous, monitoring the reaction in real-time, or discontinuous (end-point), where the reaction is stopped at a specific time point.[9] Continuous assays are generally preferred for kinetic studies.

• Optimizing Reaction Conditions: Key parameters such as pH, temperature, buffer composition, and ionic strength must be carefully optimized to ensure maximal and stable enzyme activity.[2][10]

• Determining Initial Velocity Conditions: It is crucial to measure the initial reaction rate (v₀) where the product formation is linear with time.[2] This ensures that the measurements are taken before significant substrate depletion or product inhibition occurs.

Determining the Mode of Inhibition: Unraveling the "How"

Once a robust assay is in place, the next step is to determine the mechanism by which the oxadiazole inhibitor interacts with the enzyme. This is typically achieved by measuring the initial reaction rates at various substrate and inhibitor concentrations.[7][11]

Experimental Protocol: Determining the Mode of Inhibition

• Prepare a matrix of reaction conditions: Set up a series of experiments with varying concentrations of both the substrate and the oxadiazole inhibitor. It is recommended to use at least five substrate concentrations spanning the Kₘ and at least eight inhibitor concentrations spanning the Kᵢ.[1]

• Initiate the reaction: Start the reaction by adding the enzyme to the pre-incubated mixture of substrate and inhibitor.

• Measure initial velocities: Monitor the reaction progress over time and determine the initial velocity (v₀) for each condition.

• Data analysis: Plot the data using graphical methods such as Lineweaver-Burk, Dixon, or Cornish-Bowden plots.[6][12] Non-linear regression analysis of the raw data is the preferred method for obtaining accurate kinetic parameters.

The pattern of changes in Kₘ and Vₘₐₓ in the presence of the inhibitor will reveal the mode of inhibition.

Quantifying Inhibitor Potency: Determining the Inhibition Constant (Kᵢ)

The inhibition constant (Kᵢ) is a critical parameter for comparing the potency of different inhibitors. For competitive inhibitors, the Kᵢ can be determined from the Cheng-Prusoff equation if the IC₅₀ (the concentration of inhibitor that produces 50% inhibition) and the Kₘ of the substrate are known.

Equation: Kᵢ = IC₅₀ / (1 + [S]/Kₘ)

However, a more direct and accurate method is to determine Kᵢ from the global fitting of the kinetic data to the appropriate inhibition model.

Addressing Potential Artifacts and Special Cases

Several factors can complicate the interpretation of enzyme inhibition data. It is crucial to be aware of and control for these potential artifacts:

• Tight-Binding Inhibitors: If the inhibitor concentration is comparable to the enzyme concentration, the assumption of [I] >> [E] is no longer valid.[1] This can be identified by observing if the IC₅₀ value changes with the enzyme concentration.[1]

• Time-Dependent Inhibition: Some inhibitors exhibit a time-dependent onset of inhibition.[9] This can be investigated by pre-incubating the enzyme and inhibitor for varying periods before adding the substrate.

• Compound Aggregation: At high concentrations, some compounds can form aggregates that non-specifically inhibit enzymes. This can be assessed by including a non-ionic detergent like Triton X-100 in the assay buffer.

• Oxadiazole-Specific Considerations: The stability of the oxadiazole ring can be pH-dependent.[13] It is important to ensure the inhibitor is stable under the assay conditions.

Pillar 3: Orthogonal Validation and Biophysical Characterization

To build a compelling case for a specific mechanism of action, it is highly recommended to employ orthogonal, biophysical methods that directly measure the binding of the inhibitor to the enzyme. These techniques provide independent validation of the kinetic data and can offer deeper insights into the thermodynamics of the interaction.

Surface Plasmon Resonance (SPR): Real-Time Binding Kinetics

SPR is a powerful, label-free technique that monitors the binding of an analyte (the inhibitor) to a ligand (the enzyme) immobilized on a sensor surface in real-time.[14][15] SPR can determine the association rate constant (kₐ), the dissociation rate constant (kₔ), and the equilibrium dissociation constant (Kₗ).[14]

Experimental Workflow: SPR Analysis

• Immobilize the enzyme: Covalently attach the purified enzyme to the surface of an SPR sensor chip.

• Inject the inhibitor: Flow a series of concentrations of the oxadiazole inhibitor over the sensor surface.

• Monitor the binding response: The change in the refractive index at the sensor surface, which is proportional to the amount of bound inhibitor, is recorded as a sensorgram.

• Data analysis: Fit the sensorgram data to appropriate binding models to determine the kinetic and affinity constants.

Isothermal Titration Calorimetry (ITC): The Gold Standard for Thermodynamics

ITC is a highly quantitative technique that directly measures the heat changes associated with a binding event.[14][16] It is considered the gold standard for determining the thermodynamic parameters of an interaction, including the binding affinity (Kₐ), enthalpy (ΔH), and entropy (ΔS).[14] ITC can also be used to measure enzyme kinetics.[16][17][18]

Experimental Protocol: ITC Measurement

• Load the enzyme and inhibitor: Place the purified enzyme in the sample cell and the oxadiazole inhibitor in the titration syringe.

• Perform the titration: Inject small aliquots of the inhibitor into the enzyme solution while monitoring the heat released or absorbed.

• Data analysis: Integrate the heat pulses and fit the resulting binding isotherm to a suitable model to determine the thermodynamic parameters.

Data Summary and Comparison

To facilitate a clear comparison of different oxadiazole inhibitors or to benchmark a novel inhibitor against a known standard, it is essential to present the data in a structured and easily digestible format.

Table 1: Comparison of Kinetic and Biophysical Parameters for Novel Oxadiazole Inhibitors

Inhibitor	IC₅₀ (µM)	Mode of Inhibition	Kᵢ (µM)	Kₗ (SPR) (µM)	ΔH (ITC) (kcal/mol)	ΔS (ITC) (cal/mol·K)
Oxadiazole-A	1.2 ± 0.1	Competitive	0.5 ± 0.05	0.45 ± 0.03	-8.5	10.2
Oxadiazole-B	5.8 ± 0.4	Non-competitive	4.2 ± 0.3	4.5 ± 0.2	-5.1	15.8
Reference Inhibitor	0.8 ± 0.07	Competitive	0.3 ± 0.02	0.28 ± 0.01	-9.2	9.5

Visualizing the Workflow and Mechanisms

Diagrams are invaluable tools for illustrating complex workflows and biological pathways.

Caption: A generalized workflow for the kinetic and biophysical validation of enzyme inhibitors.

Caption: Schematic representations of the primary modes of reversible enzyme inhibition.

Conclusion: A Pathway to Confident Drug Development

The rigorous kinetic and biophysical validation of novel oxadiazole inhibitors is an indispensable component of the drug discovery process. By following a structured and multi-faceted approach, researchers can gain a deep and nuanced understanding of their compounds' mechanism of action. This knowledge is not only crucial for lead optimization but also provides a solid foundation for subsequent preclinical and clinical development. The integration of robust enzyme kinetics with orthogonal biophysical techniques ensures the generation of high-quality, reliable data, ultimately de-risking the drug development pipeline and increasing the probability of success.

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A Senior Application Scientist's Guide to Cross-Referencing Spectroscopic Data with Published Literature for Pyridinyl-Oxadiazoles

For researchers, medicinal chemists, and drug development professionals, the unambiguous structural confirmation of novel pyridinyl-oxadiazole derivatives is a critical step in the discovery pipeline. These N-heterocyclic scaffolds are prevalent in pharmacologically active compounds, and precise characterization is paramount for establishing structure-activity relationships (SAR) and ensuring intellectual property claims. This guide provides an in-depth, experience-driven approach to the cross-referencing of spectroscopic data with published literature and spectral databases, ensuring the highest level of scientific integrity in your findings.

The Imperative of a Multi-faceted Spectroscopic Approach

Relying on a single spectroscopic technique for the structural elucidation of pyridinyl-oxadiazoles is fraught with peril. The electronic interplay between the pyridine and oxadiazole rings, coupled with the influence of various substituents, can lead to complex and sometimes misleading spectral features. A robust and self-validating characterization workflow, therefore, necessitates the integration of data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Foundational Spectroscopic Techniques: A Deliberate Choice

The selection of spectroscopic methods is not arbitrary; it is a deliberate process aimed at obtaining orthogonal pieces of structural information that, when combined, provide a complete and unambiguous picture of the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is the cornerstone of structural elucidation, providing detailed information about the carbon-hydrogen framework of the molecule. For pyridinyl-oxadiazoles, ¹H NMR reveals the substitution pattern on the aromatic rings, while ¹³C NMR provides insights into the electronic environment of each carbon atom. The chemical shifts of protons and carbons are highly sensitive to the electronic effects of substituents, making NMR a powerful tool for confirming the successful synthesis of a target compound.[1]

• Two-Dimensional (2D) NMR Spectroscopy (HSQC & HMBC): For complex pyridinyl-oxadiazole derivatives with overlapping proton signals, 1D NMR spectra can be ambiguous. In such cases, 2D NMR techniques are indispensable.

  • Heteronuclear Single Quantum Coherence (HSQC): This experiment correlates directly bonded proton and carbon atoms, allowing for the unambiguous assignment of protonated carbons.[2][3]

  • Heteronuclear Multiple Bond Correlation (HMBC): HMBC reveals long-range (2-3 bond) correlations between protons and carbons. This is particularly crucial for identifying quaternary carbons and for establishing connectivity across the heterocyclic rings, for instance, between the pyridine and oxadiazole moieties.[3][4]

• Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in a molecule. For pyridinyl-oxadiazoles, characteristic vibrational bands for C=N, C-O-C, and aromatic C-H bonds can confirm the presence of the core scaffold and appended functional groups.[5]

• Mass Spectrometry (MS): MS provides the molecular weight of the compound, offering a fundamental confirmation of its elemental composition. High-resolution mass spectrometry (HRMS) can provide highly accurate mass measurements, further solidifying the molecular formula. The fragmentation pattern observed in the mass spectrum can also offer valuable structural clues.[6]

The Cross-Referencing Workflow: A Step-by-Step Guide

The following workflow outlines a systematic approach to cross-referencing your experimental spectroscopic data with published literature and spectral databases. This process is designed to be self-validating, with each step building upon the last to construct a robust structural assignment.

Caption: A systematic workflow for the cross-referencing of spectroscopic data.

Experimental Protocols

1. NMR Sample Preparation and Acquisition:

• Dissolve 5-10 mg of the purified pyridinyl-oxadiazole derivative in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

• If the ¹H NMR spectrum shows significant signal overlap, acquire 2D NMR spectra (HSQC, HMBC). Standard pulse programs provided by the spectrometer manufacturer are generally sufficient.

2. IR Spectroscopy:

• For solid samples, the Attenuated Total Reflectance (ATR) method is often the most convenient. Place a small amount of the sample on the ATR crystal and acquire the spectrum.

• Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin disk.

• Acquire the spectrum over the range of 4000-400 cm⁻¹.

3. Mass Spectrometry:

• For High-Resolution Mass Spectrometry (HRMS), use an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile) and infuse it into the mass spectrometer.

• Acquire the spectrum in positive ion mode to observe the [M+H]⁺ ion.

Comparative Analysis of Spectroscopic Data

The following tables provide a comparative analysis of spectroscopic data for a series of substituted pyridinyl-oxadiazole derivatives, compiled from published literature. This data serves as a valuable reference for researchers working with this class of compounds.

¹H NMR Chemical Shifts (δ, ppm) for Representative Pyridinyl-Oxadiazoles

Compound/Substituent	Pyridine Protons	Phenyl Protons	Other Protons	Reference
2-(pyridin-4-yl)-5-(p-tolyl)-1,3,4-oxadiazole	8.15 (d), 7.11 (d)	7.87 (d), 7.41 (d)	4.68 (s, CH₂), 3.90 (s, OCH₃), 3.82 (s, OCH₃), 2.40 (s, CH₃)	[1]
2-(pyridin-4-yl)-5-(4-chlorophenyl)-1,3,4-oxadiazole	~8.2-8.4 (m)	~7.5-7.9 (m)	-	[1]
2-(pyridin-4-yl)-5-(4-nitrophenyl)-1,3,4-oxadiazole	~8.2-8.4 (m)	~8.0-8.3 (m)	-	[1]

Note: Chemical shifts are reported for compounds with a thio-linker and methoxy groups on the pyridine ring as described in the reference.

¹³C NMR Chemical Shifts (δ, ppm) for Representative Pyridinyl-Oxadiazoles

Compound/Substituent	Oxadiazole Carbons	Pyridine Carbons	Phenyl Carbons	Other Carbons	Reference
2-(pyridin-4-yl)-5-(p-tolyl)-1,3,4-oxadiazole	165.9, 158.7	~110-160	~120-140	56.5 (OCH₃), 34.4 (CH₂), 21.6 (CH₃)	[1]
2-(pyridin-4-yl)-5-(4-nitrophenyl)-1,3,4-oxadiazole	~165	~110-160	~124-148	56.5 (OCH₃), 34.4 (CH₂)	[1]

Note: Chemical shifts are reported for compounds with a thio-linker and methoxy groups on the pyridine ring as described in the reference. The oxadiazole carbons are typically deshielded due to the electronegative oxygen and nitrogen atoms.[1]

Characteristic IR Frequencies (cm⁻¹) for Pyridinyl-Oxadiazoles

Functional Group	Characteristic Frequency Range (cm⁻¹)	Reference
Aromatic C-H stretch	3100 - 3000	[1]
C=N stretch (oxadiazole)	1650 - 1590	[1]
C-O-C stretch (oxadiazole)	1300 - 1000	[5]
Aromatic C=C stretch	1600 - 1450	[1]

Leveraging Spectral Databases for Structure Confirmation

In addition to the published literature, several online spectral databases can be invaluable for cross-referencing your data.

• PubChem: A comprehensive database that often contains experimental and predicted spectroscopic data for a wide range of compounds.[7][8][9]

• NIST Chemistry WebBook: A valuable resource for mass spectra and IR spectra.[10][11][12]

• Spectral Database for Organic Compounds (SDBS): An integrated database that includes ¹H and ¹³C NMR, MS, IR, and Raman spectra.[13][14][15][16]

When using these databases, it is crucial to compare not only the peak positions but also the overall spectral pattern and relative intensities.

Navigating Challenges and Ambiguities

The structural elucidation of pyridinyl-oxadiazoles is not without its challenges. Here are some common pitfalls and strategies to overcome them:

• Isomer Differentiation: Distinguishing between positional isomers (e.g., 2-, 3-, or 4-pyridinyl derivatives) can be challenging. Careful analysis of ¹H NMR coupling patterns and the use of 2D NMR techniques like HMBC are essential for unambiguous assignment. The electronic properties of the different isomers can also lead to subtle but measurable differences in their physicochemical properties.[17][18][19]

• Signal Overlap: In complex derivatives, the aromatic regions of the ¹H NMR spectrum can be crowded, making interpretation difficult. Acquiring spectra at a higher magnetic field strength (e.g., 600 MHz or above) can improve resolution. Additionally, 2D NMR experiments are crucial for resolving overlapping signals.

• Absence of a Literature Precedent: When working on truly novel scaffolds, there may be no directly analogous compounds in the literature. In such cases, a combination of detailed 2D NMR analysis and computational prediction of NMR spectra can provide strong evidence for the proposed structure.

The Self-Validating System: A Summary

The workflow and principles outlined in this guide create a self-validating system for the structural elucidation of pyridinyl-oxadiazoles.

Caption: The convergence of orthogonal data and external validation leads to a confirmed structure.

By integrating data from multiple spectroscopic techniques and systematically cross-referencing with published literature and databases, researchers can confidently and accurately determine the structures of novel pyridinyl-oxadiazole derivatives, thereby accelerating the pace of drug discovery and development.

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A Comparative Guide to the Antimicrobial Spectrum of 2,5-Disubstituted 1,3,4-Oxadiazoles

In the persistent battle against antimicrobial resistance, the scientific community is in a continuous quest for novel chemical scaffolds that can be developed into effective therapeutic agents.[1][2] Among the myriad of heterocyclic compounds, the 1,3,4-oxadiazole core has emerged as a privileged structure in medicinal chemistry, demonstrating a broad spectrum of pharmacological activities, including potent antimicrobial effects.[1][3][4] This guide provides a comparative analysis of the antimicrobial spectrum of various 2,5-disubstituted 1,3,4-oxadiazole derivatives, supported by experimental data from recent literature. We will delve into the structure-activity relationships that govern their efficacy and outline the standard methodologies for their evaluation.

The 1,3,4-oxadiazole ring is a five-membered heterocycle containing one oxygen and two nitrogen atoms. Its unique electronic and structural features, including its ability to act as a bioisostere for amide and ester groups, contribute to its favorable pharmacokinetic properties and its capacity to interact with various biological targets.[3][5] The versatility of the 1,3,4-oxadiazole scaffold lies in the facile modification of its 2 and 5 positions, allowing for the creation of a vast library of derivatives with diverse biological activities.[6]

Understanding the Antimicrobial Landscape: A Comparative Analysis

The antimicrobial spectrum of 2,5-disubstituted 1,3,4-oxadiazoles is profoundly influenced by the nature of the substituents at these key positions. The following sections compare the activity of different classes of these compounds against a range of pathogenic bacteria and fungi.

Aryl and Heteroaryl Substitutions: A Gateway to Potent Activity

A significant body of research has focused on the incorporation of aryl and heteroaryl moieties at the C2 and C5 positions of the 1,3,4-oxadiazole ring. These substitutions have yielded compounds with remarkable antibacterial and antifungal properties.

Key Observations:

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as halogens (Cl, F) or nitro groups (NO2), on the aryl ring often enhances antimicrobial activity.[7] This is likely due to an increase in the lipophilicity of the molecule, facilitating its transport across microbial cell membranes.[7]

• Heterocyclic Moieties: The introduction of other heterocyclic rings, such as furan, quinoline, or pyrazine, can significantly broaden the antimicrobial spectrum and increase potency.[2][3][6] For instance, a derivative bearing a quinolin-4-yl substituent has demonstrated potent activity against Staphylococcus epidermidis with a Minimum Inhibitory Concentration (MIC) as low as 0.48 µg/mL.[3][6]

• Positional Isomerism: The position of substituents on the aryl ring is also critical. Often, a para substitution is preferred for optimal activity.[3]

Table 1: Comparative Antimicrobial Activity of Aryl/Heteroaryl Substituted 1,3,4-Oxadiazoles

Compound ID	R2 Substituent	R5 Substituent	Target Organism	MIC (µg/mL)	Reference Compound	MIC (µg/mL)	Reference
1a	4-Chlorophenyl	Pyrimidin-2-aminomethyl	E. coli	8	Ciprofloxacin	-	[8]
1b	4-Chlorophenyl	Pyrimidin-2-aminomethyl	S. aureus	4	Ciprofloxacin	-	[8]
2a	Naphthofuran	Aryl	P. aeruginosa	0.2 (mg/mL)	Ciprofloxacin	0.2 (mg/mL)	[3]
2b	Naphthofuran	Aryl	B. subtilis	0.2 (mg/mL)	Ciprofloxacin	0.2 (mg/mL)	[3]
3	Quinolin-4-yl	3-Methyl-4-nitrophenyl	S. epidermidis	0.48	Nitrofurantoin	>3.9	[3][6]
4	5-Nitrofuran	Phenylacetohydrazide	S. aureus	4	-	-	[7]
5	Furan	Phenylacetohydrazide	E. coli	16	-	-	[7]

The Influence of Aliphatic and Complex Moieties

While aromatic substitutions are prevalent, the incorporation of aliphatic chains and more complex functionalities has also been explored, leading to compounds with distinct activity profiles. For example, the introduction of azetidin-2-one moieties has resulted in compounds with moderate to excellent activity against both Gram-positive and Gram-negative bacteria.[2]

Structure-Activity Relationship (SAR) Insights

The collective findings from numerous studies allow for the deduction of several key structure-activity relationships for 2,5-disubstituted 1,3,4-oxadiazoles:

• The lipophilicity of the substituents at C2 and C5 is a crucial determinant of antibacterial activity, as it governs the ability of the compound to penetrate the bacterial cell wall.[7]

• The presence of a toxophoric –N=C–O– linkage within the 1,3,4-oxadiazole ring is believed to be fundamental to its antimicrobial action, potentially by interacting with nucleophilic centers in microbial cells.[9][10]

• The incorporation of 3-acetyl-1,3,4-oxadiazoline derivatives has been shown to exhibit enhanced antibacterial activity compared to their non-acetylated counterparts, suggesting the importance of this functional group.[9]

• Hybrid molecules that combine the 1,3,4-oxadiazole core with other known antimicrobial pharmacophores (e.g., coumarins, quinolones) often exhibit synergistic or enhanced activity.

Proposed Mechanism of Action

While the precise mechanism of action for all 1,3,4-oxadiazole derivatives is not fully elucidated, several potential targets have been proposed. These include the inhibition of crucial enzymes involved in microbial survival, such as enoyl-ACP reductase (InhA) in mycobacteria and peptide deformylase in bacteria.[5] Some derivatives have also been shown to interfere with biofilm formation, a critical virulence factor for many pathogenic bacteria.[10] The antibacterial action may also stem from the transcription of genes involved in biofilm formation.[6]

Below is a conceptual diagram illustrating a potential mechanism of action where a 2,5-disubstituted 1,3,4-oxadiazole derivative inhibits a key bacterial enzyme.

Caption: Proposed mechanism of action for a 2,5-disubstituted 1,3,4-oxadiazole.

Experimental Protocols for Antimicrobial Susceptibility Testing

The evaluation of the antimicrobial spectrum of novel compounds relies on standardized and reproducible methodologies. The following is a generalized protocol for the determination of the Minimum Inhibitory Concentration (MIC) using the broth microdilution method, a commonly employed technique in the cited literature.

Broth Microdilution Method for MIC Determination

Objective: To determine the lowest concentration of an antimicrobial agent that visibly inhibits the growth of a microorganism.

Materials:

• Test compounds (2,5-disubstituted 1,3,4-oxadiazoles)

• Microbial strains (e.g., S. aureus, E. coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• 96-well microtiter plates

• Spectrophotometer or plate reader

• Standardized microbial inoculum (0.5 McFarland standard)

• Positive control (standard antibiotic, e.g., Ciprofloxacin, Fluconazole)

• Negative control (broth only)

• Growth indicator (e.g., Resazurin, INT)

Procedure:

• Preparation of Test Compound Solutions: Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in the appropriate broth to achieve a range of concentrations to be tested.

• Inoculum Preparation: Culture the microbial strains overnight. Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL for bacteria. Dilute this suspension in broth to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Plate Inoculation: Add 100 µL of the appropriate broth to all wells of a 96-well plate. Add 100 µL of the serially diluted test compounds to the respective wells. Finally, add 100 µL of the standardized inoculum to each well, except for the negative control wells. The final volume in each well will be 200 µL.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at a suitable temperature and duration for fungi.

• Determination of MIC: After incubation, visually inspect the plates for microbial growth (turbidity). The MIC is the lowest concentration of the test compound at which there is no visible growth. The results can be confirmed by adding a growth indicator and observing color changes or by measuring the optical density at 600 nm.

Caption: Generalized workflow for MIC determination by broth microdilution.

Conclusion

The 2,5-disubstituted 1,3,4-oxadiazole scaffold represents a highly promising platform for the development of novel antimicrobial agents. The extensive research into the synthesis and evaluation of various derivatives has provided valuable insights into the structure-activity relationships that govern their antimicrobial spectrum. The strategic selection of substituents at the C2 and C5 positions, particularly the incorporation of halogenated aryl rings and other heterocyclic moieties, has proven to be a successful approach for enhancing potency and broadening the spectrum of activity. Future research should continue to explore novel substitutions and combination therapies to combat the growing threat of antimicrobial resistance.

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Safety & Regulatory Compliance

Proper Disposal of 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine. As a research chemical, it is imperative that all waste is handled with the utmost care to ensure the safety of laboratory personnel and to maintain environmental compliance. This document is intended for researchers, scientists, and drug development professionals and is structured to provide clear, actionable steps for the safe management and disposal of this compound.

Hazard Assessment and Classification

• Pyridine Moiety: Pyridine and its derivatives are known to be flammable, harmful if swallowed, inhaled, or in contact with skin, and can cause skin and eye irritation.[1] Waste containing pyridine is classified as hazardous by the U.S. Environmental Protection Agency (EPA).[2]

• Oxadiazole Moiety: While some oxadiazole derivatives are noted for their thermal stability, they are also bioactive compounds, with some exhibiting cytotoxic properties.[3][4]

• Ethanamine Moiety: Aliphatic amines can be corrosive and are often reactive.

Based on this structural analysis, 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine should be handled as a hazardous substance with potential for toxicity, skin and eye irritation, and flammability.

Table 1: Hazard Profile and EPA Waste Classification

Hazard Attribute	Inferred Classification	EPA Hazardous Waste Code
Toxicity	Assumed to be toxic based on the pyridine moiety.	D038 (Pyridine)
Flammability	Assumed to be flammable based on the pyridine moiety.	F005 (Spent non-halogenated solvents, including pyridine)
Reactivity	Potential for reactivity, especially with strong oxidizing agents and acids.[5]	To be determined by laboratory-specific waste profiling.
Irritation	Assumed to cause skin and eye irritation.[1]	Not applicable.

Personal Protective Equipment (PPE) and Handling Precautions

Due to the inferred hazards, stringent adherence to safety protocols is mandatory when handling 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine and its waste.

• Engineering Controls: All handling of this compound, including weighing, dissolution, and waste consolidation, must be conducted in a certified chemical fume hood to prevent inhalation of vapors or aerosols.[1][5]

• Eye and Face Protection: Chemical safety goggles are required at all times. A face shield should be worn when there is a risk of splashing.

• Skin Protection: Wear a flame-retardant lab coat and compatible chemical-resistant gloves (e.g., butyl rubber or neoprene). Nitrile gloves may offer limited protection and should be changed frequently.[6]

• Respiratory Protection: If there is a risk of generating aerosols outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[1]

Waste Segregation and Collection: A Step-by-Step Protocol

Proper segregation of chemical waste at the source is critical to ensure safe disposal and regulatory compliance.

Experimental Workflow for Waste Management

Caption: Workflow for the safe disposal of 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine.

Protocol:

• Identify Waste Streams:

  • Solid Waste: Unused or expired pure 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine, and any contaminated consumables such as weigh boats, filter paper, and gloves.

  • Liquid Waste: Solutions containing the compound, including reaction mixtures and analytical standards.

  • Sharps Waste: Contaminated needles, syringes, and Pasteur pipettes.

• Select Appropriate Waste Containers:

  • Use chemically compatible, leak-proof containers with secure screw-top lids.[5] For liquid waste, ensure the container is not overfilled (a maximum of 80% capacity is recommended).

  • Do not use metal containers for potentially corrosive waste.

• Segregate at the Point of Generation:

  • Collect waste containing 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine separately from other chemical waste streams to avoid unintended reactions.[5]

  • Do not mix with incompatible materials such as strong oxidizing agents or strong acids.[5]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."

  • List all contents, including the full chemical name: "2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine" and any solvents present.

  • Indicate the date when waste was first added to the container.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • The storage area should be cool, dry, well-ventilated, and away from sources of ignition.[7]

Spill Management and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

• Small Spills (manageable by trained personnel):

  • Evacuate non-essential personnel from the immediate area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite or sand.[7] Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Carefully collect the absorbent material and spilled compound using non-sparking tools and place it in a labeled hazardous waste container.

  • Decontaminate the spill area with a suitable laboratory detergent and water.

  • Report the spill to your laboratory supervisor and institutional Environmental Health and Safety (EHS) office.

• Large Spills:

  • Evacuate the laboratory immediately and alert others in the vicinity.

  • If safe to do so, close the laboratory door to contain the spill.

  • Activate the nearest fire alarm if the substance is flammable and there is a risk of ignition.

  • Contact your institution's EHS or emergency response team immediately. Do not attempt to clean up a large spill without specialized training and equipment.

Final Disposal Pathway

Under no circumstances should 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine or its waste be disposed of down the drain or in the regular trash.[7]

The recommended and compliant disposal method is through a licensed hazardous waste disposal company. The primary disposal route for this type of organic chemical waste is high-temperature incineration.[2][8]

Disposal Workflow Diagram

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Unraveling Structural and Anticancer Properties of Pyridine-Oxadiazole Derivatives: Single-Crystal XRD, Hirshfeld Analysis, and Cytotoxicity against A549 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,3,4-Oxadiazole Containing Compounds As Therapeutic Targets For Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 8. jubilantingrevia.com [jubilantingrevia.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine

This document provides essential safety protocols and operational guidance for the handling and disposal of 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine. As a novel compound, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, the recommendations herein are synthesized from the known hazardous properties of its core chemical motifs: a pyridine ring, a 1,3,4-oxadiazole ring, and a primary ethanamine group. This guide is intended for researchers, scientists, and drug development professionals to establish a robust framework for safe laboratory conduct.

Hazard Analysis: A Triad of Chemical Risks

The toxicological profile of 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine is inferred from its constituent functional groups. Each component presents a unique set of potential hazards that must be addressed through a comprehensive personal protective equipment (PPE) strategy.

• Pyridine Moiety: Pyridine and its derivatives are known to be harmful if inhaled, swallowed, or absorbed through the skin.[1] They can be severe irritants to the skin and eyes and are often flammable.[1] The nauseating odor associated with pyridine compounds necessitates handling in well-ventilated areas to avoid inhalation exposure.[2]

• 1,3,4-Oxadiazole Moiety: Compounds containing the oxadiazole ring are cited as potential skin and eye irritants.[3] Depending on the substituents, they may also exhibit acute toxicity if swallowed, inhaled, or on contact with skin.[3][4]

• Ethanamine (Primary Amine) Moiety: Primary amines are often basic and can be corrosive.[5] They pose risks of irritation to the skin, eyes, and respiratory system.[6][7] Inhalation of amine vapors can lead to respiratory tract irritation.[7][8]

Given these considerations, the compound should be treated as a hazardous substance with the potential to cause skin, eye, and respiratory irritation, and may be harmful by ingestion, inhalation, or skin absorption.

The Core Directive: A Multi-tiered PPE Strategy

A dynamic approach to PPE is crucial, with the level of protection escalating based on the nature of the experimental operation. The following table outlines the recommended PPE for varying levels of risk.

Protection Level	Required PPE	Rationale and When to Use
Standard Laboratory Operations	Safety glasses with side shields, standard lab coat, nitrile gloves, and closed-toe shoes.	For handling small quantities (<1g) in a certified chemical fume hood where the risk of splashing is minimal.
Operations with Splash or Aerosol Potential	Chemical splash goggles, a face shield, a chemical-resistant apron or a long-sleeved, cuffed lab gown, and double-gloving with nitrile gloves.[9][10]	Essential when transferring solutions, heating, vortexing, or performing any operation with a heightened risk of splashes or aerosol generation.[9] Gowns should be disposable and close in the back.[10]
Emergency Situations (Spills or Releases)	Full-face respirator with appropriate cartridges for organic vapors and amines, a chemical-resistant suit, and heavy-duty chemical-resistant gloves and boots.[9][11]	Reserved for responding to significant spills or uncontrolled releases of the compound outside of a primary engineering control like a fume hood.

Operational Plan: From Receipt to Reaction

Adherence to a strict, step-by-step operational workflow is paramount to minimizing exposure and ensuring a controlled laboratory environment.

Step-by-Step Handling Protocol

• Preparation and Area Setup :

  • Designate a specific area within a certified chemical fume hood for handling the compound.[2]

  • Ensure the fume hood is functioning correctly.

  • Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents) within the hood before introducing the compound.

  • Ensure an emergency eyewash station and safety shower are readily accessible.[4]

• Donning PPE :

  • Put on the appropriate level of PPE as determined by the experimental procedure (refer to the table above).

  • Inspect gloves for any signs of damage before use.[4]

• Weighing and Transfer :

  • Perform all weighing and transfers of the solid compound within the fume hood to prevent inhalation of dust particles.[2][3]

  • Use anti-static weigh boats or tools if the compound is a fine powder.

  • Close the primary container tightly immediately after dispensing.[2][12]

• Dissolution and Reaction Setup :

  • When dissolving the compound, add the solvent slowly to avoid splashing.

  • Keep all containers sealed when not in immediate use.[13]

  • Conduct all subsequent experimental steps within the fume hood.

• Post-Handling :

  • Thoroughly decontaminate all non-disposable equipment after use.

  • Wipe down the work surface in the fume hood.

  • Carefully doff PPE, avoiding contact with potentially contaminated outer surfaces.

  • Wash hands and forearms thoroughly with soap and water after removing gloves.[4]

Visualizing the Workflow

The following diagram illustrates the logical sequence for the safe handling of 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. enamine.enamine.net [enamine.enamine.net]
• 5. americanchemistry.com [americanchemistry.com]
• 6. diplomatacomercial.com [diplomatacomercial.com]
• 7. Amines | RPS [rpsgroup.com]
• 8. diplomatacomercial.com [diplomatacomercial.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 11. epa.gov [epa.gov]
• 12. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 13. ethz.ch [ethz.ch]